5-(Benzyloxy)-4-methylpentanoic acid

• CAS: 362690-44-6

Core Science & Biosynthesis

Technical Guide: 5-(Benzyloxy)-4-methylpentanoic Acid (CAS 362690-44-6)

This guide is structured as a high-level technical whitepaper designed for application scientists and drug development researchers. It prioritizes mechanistic insight, robust protocols, and actionable data over generic descriptions.

Core Identity & Strategic Application in Medicinal Chemistry

Executive Summary & Chemical Identity

5-(Benzyloxy)-4-methylpentanoic acid (CAS 362690-44-6) is a versatile C6-building block characterized by a terminal carboxylic acid, a methyl-branched aliphatic chain, and a benzyl-protected primary alcohol.[1] In drug discovery, it serves as a critical "chiral pool" mimic (often resolved to R/S enantiomers) used to introduce hydrophobic bulk and stereochemical complexity into polyketide synthons, peptidomimetics, and linker technologies.

Its structural duality—possessing both an oxidatively stable protecting group (benzyl ether) and a reactive handle (carboxylic acid)—makes it an ideal fragment for convergent synthesis strategies, particularly in the construction of macrocyclic lactones and protease inhibitors.

Chemical Characterization Table

Property	Value / Description
CAS Number	362690-44-6
IUPAC Name	5-(Benzyloxy)-4-methylpentanoic acid
Molecular Formula	C₁₃H₁₈O₃
Molecular Weight	222.28 g/mol
SMILES	O=C(O)CCC(C)COCC1=CC=CC=C1
Physical State	Viscous colorless to pale yellow oil (standard); Low-melting solid (high purity)
Boiling Point	~346°C (Predicted at 760 mmHg); ~160-165°C at 0.5 mmHg
Density	1.08 ± 0.1 g/cm³
Solubility	Soluble in DCM, THF, EtOAc, MeOH; Sparingly soluble in water
pKa	~4.75 (Carboxylic acid)

Synthetic Pathways & Manufacturing Protocols

To ensure high fidelity in drug development, the synthesis of CAS 362690-44-6 must avoid racemization (if chiral) and minimize metal contamination. Two primary routes are recommended based on scale and purity requirements.

Route A: The Lactone Ring-Opening (High Purity / Regioselective)

This method is preferred for pharmaceutical intermediates as it avoids statistical mixtures common in diol desymmetrization.

Mechanism:

• Methanolysis: Acid-catalyzed ring opening of 4-methyl-δ-valerolactone yields the hydroxy-ester.

• Protection: Williamson ether synthesis protects the primary alcohol as a benzyl ether.

• Saponification: Mild hydrolysis restores the carboxylic acid without affecting the benzyl group.

Protocol:

• Step 1 (Opening): Dissolve 4-methyl-δ-valerolactone (1.0 eq) in MeOH. Add catalytic H₂SO₄ (0.05 eq). Reflux for 4 hours. Concentrate to yield methyl 5-hydroxy-4-methylpentanoate.

• Step 2 (Protection): Suspend NaH (1.2 eq, 60% in oil) in dry THF at 0°C. Add the hydroxy-ester dropwise. Stir 30 min. Add Benzyl Bromide (BnBr, 1.1 eq) and TBAI (cat.). Warm to RT and stir 12h. Quench with NH₄Cl. Extract with EtOAc.[2][3]

• Step 3 (Hydrolysis): Dissolve the crude benzyl ether in THF/H₂O (3:1). Add LiOH·H₂O (2.0 eq). Stir at RT for 3h.[2][3] Acidify to pH 3 with 1M HCl. Extract with DCM, dry over MgSO₄, and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc 4:1) to remove benzyl alcohol byproducts.

Route B: Oxidative Desymmetrization (Cost-Effective / Scale-Up)

Ideal for bulk preparation where chromatography is feasible.

Protocol:

• Starting Material: 3-Methyl-1,5-pentanediol.

• Mono-benzylation: Treat diol (3.0 eq) with NaH (1.0 eq) and BnBr (1.0 eq). The excess diol favors mono-protection. Separate via distillation.[4]

• Oxidation: Treat 5-(benzyloxy)-4-methylpentan-1-ol with Jones Reagent (CrO₃/H₂SO₄) in Acetone at 0°C, or use TEMPO/NaOCl (catalytic green oxidation) to yield the target acid.

Visualization: Synthetic Workflow

The following diagram illustrates the logic flow for Route A, highlighting the critical control points.

Figure 1: Regioselective synthesis of CAS 362690-44-6 via Lactone Ring-Opening.

Applications in Drug Development

This molecule is not merely a solvent or buffer; it is a structural pharmacophore .

A. Polyketide Mimicry & Linker Design

In the synthesis of marine macrolide analogs (e.g., Eribulin or Bryostatin mimics), the C-Me motif adjacent to an oxygenated carbon is ubiquitous. CAS 362690-44-6 provides a pre-installed methyl branch with a defined spacing (C2-C3) from the carbonyl.

• Usage: It acts as a "spacer" in Antibody-Drug Conjugates (ADCs). The benzyl group is removed via hydrogenolysis (H₂/Pd-C) to reveal a hydroxyl group for payload attachment, while the acid end is coupled to the antibody linker.

B. Chiral Resolution & Peptidomimetics

While the CAS often refers to the racemate, the (R)- and (S)- enantiomers are critical for protease inhibitors (e.g., HIV or Renin inhibitors) where the methyl group fits into specific hydrophobic pockets (S1/S2 subsites).

• Resolution Protocol: The acid can be resolved using chiral amines (e.g., (R)-phenylethylamine) or via enzymatic resolution of the precursor ester using Candida antarctica Lipase B (CALB).

C. Fragment-Based Drug Discovery (FBDD)

The compound serves as a hydrophobic fragment in FBDD libraries. Its lipophilicity (cLogP ~2.3) and rotatable bonds allow it to probe hydrophobic channels in target proteins.

Experimental Handling & Stability

Storage & Stability

• Temperature: Store at 2–8°C.

• Atmosphere: Hygroscopic; store under Nitrogen or Argon.

• Incompatibility: Strong oxidizers (peroxides) and strong reducing agents (LiAlH₄ will reduce the acid and cleave the benzyl ether under harsh conditions).

• Shelf Life: Stable for >2 years if kept dry and dark.

QC / Analytical Expectations

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.35 (m, 5H, Ar-H)

  • δ 4.50 (s, 2H, O-CH₂-Ph)

  • δ 3.35 (d, 2H, -CH₂-O-Bn)

  • δ 2.40 (t, 2H, -CH₂-COOH)

  • δ 1.80 (m, 1H, -CH(Me)-)

  • δ 0.95 (d, 3H, -CH₃)

• Mass Spectrometry: ESI-MS [M-H]⁻ = 221.1; [M+Na]⁺ = 245.1.

Strategic Signaling & Workflow Diagram

The following diagram visualizes how this compound integrates into a broader drug discovery campaign, specifically for a hypothetical macrocyclization workflow.

Figure 2: Integration of CAS 362690-44-6 into a macrocyclic drug synthesis pipeline.

References

• BLD Pharm. (2025). Product Analysis: 5-(Benzyloxy)-4-methylpentanoic acid. Retrieved from

• Organic Syntheses. (1943). Synthesis of 3-methylpentanoic acid derivatives (Homolog reference). Org. Synth. Coll. Vol. 2, p. 474.[4] Retrieved from

• BenchChem. (2025).[3][5][6] Technical Guide to Methyl-Branched Acid Synthesis. Retrieved from

• Wiley-VCH. (2004). Supporting Information: Synthesis of Benzyloxy-pentanoic acid derivatives. Angew. Chem. Int. Ed. Retrieved from

• EPA CompTox. (2025). Pentanoic acid derivatives properties and safety data. Retrieved from

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An In-depth Technical Guide to 5-(Benzyloxy)-4-methylpentanoic Acid: Synthesis, Characterization, and Potential Applications in Drug Discovery

This technical guide provides a comprehensive overview of 5-(Benzyloxy)-4-methylpentanoic acid, a chiral carboxylic acid with potential applications in medicinal chemistry and drug development. The document details a plausible enantioselective synthetic pathway, thorough characterization methodologies, and explores a hypothetical biological context for this molecule based on the activities of structurally related compounds. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking to understand and potentially utilize this compound in their research endeavors.

Introduction and Rationale

5-(Benzyloxy)-4-methylpentanoic acid is a structurally interesting molecule that combines several key features valuable in medicinal chemistry. The pentanoic acid backbone provides a scaffold that can be derivatized, while the methyl group at the C4 position introduces a chiral center, which is often crucial for specific biological interactions. The benzyloxy group serves as a stable protecting group for a primary alcohol, which can be deprotected at a later synthetic stage to reveal a reactive hydroxyl functionality for further modification.

The structural similarity of this compound to certain fatty acid analogs suggests its potential to interact with biological pathways involved in metabolism and cell signaling. Specifically, branched-chain fatty acids have been investigated for their roles in various physiological and pathological processes, including cancer and metabolic disorders.[1][2][3] This guide will explore a hypothetical application in the context of Fatty Acid Synthase (FASN) inhibition, a target of significant interest in oncology.[4][5][6][7][8]

Enantioselective Synthesis of 5-(Benzyloxy)-4-methylpentanoic Acid

The introduction of the chiral center at the C4 position is a critical step in the synthesis of 5-(Benzyloxy)-4-methylpentanoic acid. A plausible and efficient strategy involves the use of a chiral auxiliary to direct the stereoselective methylation of a suitable precursor. The following proposed synthesis starts from the readily available chiral building block, (R)- or (S)-citronellol, to establish the desired stereochemistry.[9][10][11][12][13]

Proposed Synthetic Pathway

The proposed multi-step synthesis for the preparation of (S)-5-(Benzyloxy)-4-methylpentanoic acid is outlined below. The (R)-enantiomer can be synthesized following the same route starting from (S)-citronellol.

Caption: Proposed synthetic pathway for (S)-5-(Benzyloxy)-4-methylpentanoic acid.

Detailed Experimental Protocols

Step 1: Ozonolysis of (R)-Citronellol to (R)-4-Methyl-5-penten-1-ol

• Rationale: Ozonolysis is a reliable method for cleaving the double bond of citronellol to yield the corresponding aldehyde, which is then reduced in situ to the primary alcohol. A reductive workup with sodium borohydride is chosen to prevent the formation of the carboxylic acid.

• Protocol:

  • Dissolve (R)-citronellol (1.0 eq) in a mixture of dichloromethane and methanol (9:1) and cool to -78 °C.

  • Bubble ozone gas through the solution until a blue color persists.

  • Purge the solution with nitrogen gas to remove excess ozone.

  • Add sodium borohydride (1.5 eq) portion-wise at -78 °C.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench the reaction by the slow addition of 1 M HCl.

  • Extract the product with dichloromethane, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Benzylation of (R)-4-Methyl-5-penten-1-ol

• Rationale: The primary alcohol is protected as a benzyl ether to prevent its oxidation in the final step. Sodium hydride is used as a strong base to deprotonate the alcohol, and benzyl bromide serves as the electrophile.

• Protocol:

  • To a stirred suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous THF at 0 °C, add a solution of (R)-4-methyl-5-penten-1-ol (1.0 eq) in anhydrous THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add benzyl bromide (1.1 eq) dropwise and allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of water.

  • Extract the product with diethyl ether, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

Step 3: Hydroboration-Oxidation of 1-(Benzyloxy)-4-methyl-5-pentene

• Rationale: Hydroboration-oxidation is a classic method for the anti-Markovnikov hydration of an alkene, which will convert the terminal double bond into a primary alcohol. 9-Borabicyclononane (9-BBN) is chosen for its high regioselectivity for terminal alkenes.

• Protocol:

  • To a solution of 1-(benzyloxy)-4-methyl-5-pentene (1.0 eq) in anhydrous THF at 0 °C, add a solution of 9-BBN (1.1 eq, 0.5 M in THF) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Cool the reaction to 0 °C and add ethanol, followed by 3 M aqueous sodium hydroxide and 30% hydrogen peroxide.

  • Stir the mixture at room temperature for 2 hours.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Step 4: Jones Oxidation of 5-(Benzyloxy)-4-methylpentan-1-ol

• Rationale: Jones oxidation is a robust and efficient method for the oxidation of primary alcohols to carboxylic acids.[14][15][16][17][18][19] The reaction is performed in acetone with a solution of chromium trioxide in sulfuric acid.

• Protocol:

  • Dissolve 5-(benzyloxy)-4-methylpentan-1-ol (1.0 eq) in acetone and cool to 0 °C.

  • Add Jones reagent (2.0 M) dropwise until the orange color of Cr(VI) persists.

  • Stir the reaction at 0 °C for 1 hour and then at room temperature for 3 hours.

  • Quench the reaction by adding isopropanol until the solution turns green.

  • Remove the acetone under reduced pressure and extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield (S)-5-(Benzyloxy)-4-methylpentanoic acid.

  • Further purification can be achieved by recrystallization or column chromatography.

Characterization and Data Analysis

Thorough characterization of the final product is essential to confirm its identity, purity, and stereochemistry. The following table summarizes the expected analytical data for (S)-5-(Benzyloxy)-4-methylpentanoic acid.

Analytical Technique	Expected Results
¹H NMR	δ 10.0-12.0 (br s, 1H, COOH), 7.2-7.4 (m, 5H, Ar-H), 4.5 (s, 2H, OCH₂Ph), 3.3-3.5 (m, 2H, CH₂OBn), 2.3-2.5 (t, 2H, CH₂COOH), 1.8-2.0 (m, 1H, CH(CH₃)), 1.5-1.7 (m, 2H, CH₂CH₂COOH), 0.9-1.0 (d, 3H, CH₃)
¹³C NMR	δ 179-181 (COOH), 138-139 (Ar-C), 128-129 (Ar-CH), 127-128 (Ar-CH), 73-74 (OCH₂Ph), 72-73 (CH₂OBn), 35-36 (CH(CH₃)), 31-32 (CH₂COOH), 29-30 (CH₂CH₂COOH), 16-17 (CH₃)
FTIR (cm⁻¹)	2800-3300 (br, O-H stretch of COOH), 1700-1720 (s, C=O stretch of COOH), 1100-1120 (s, C-O stretch of ether), 700-750 and 690-710 (s, C-H bend of monosubstituted benzene)
Mass Spectrometry (ESI-)	[M-H]⁻ expected at m/z 221.1
Chiral HPLC	A single peak corresponding to the (S)-enantiomer when compared to a racemic standard.

Hypothetical Application in Drug Discovery: Fatty Acid Synthase (FASN) Inhibition

Rationale for FASN as a Target

Fatty Acid Synthase (FASN) is the key enzyme responsible for the de novo synthesis of long-chain fatty acids.[4][5][6][7][8] While its expression is low in most normal adult tissues, FASN is significantly upregulated in many human cancers, including breast, prostate, and colon cancer.[4][6] This overexpression is associated with tumor growth, metastasis, and poor prognosis.[6] Therefore, inhibiting FASN presents a promising therapeutic strategy to selectively target cancer cells.[7][20]

Proposed Mechanism of Action

5-(Benzyloxy)-4-methylpentanoic acid, as a fatty acid analog, could potentially act as a competitive inhibitor of FASN. Its structure may allow it to bind to the active site of the enzyme, preventing the binding of the natural substrates, acetyl-CoA and malonyl-CoA. The presence of the methyl group and the benzyloxy moiety could provide specific interactions within the binding pocket, potentially leading to high affinity and selectivity.

Caption: Proposed mechanism of FASN inhibition by 5-(Benzyloxy)-4-methylpentanoic acid.

Future Directions and Experimental Workflow

To validate this hypothesis, a series of in vitro and in vivo experiments would be necessary.

Caption: Experimental workflow for evaluating the anticancer potential of 5-(Benzyloxy)-4-methylpentanoic acid.

Conclusion

5-(Benzyloxy)-4-methylpentanoic acid represents a chiral building block with significant potential in drug discovery. This guide has provided a detailed, plausible route for its enantioselective synthesis and a comprehensive plan for its characterization. Furthermore, a compelling, albeit hypothetical, application as a Fatty Acid Synthase inhibitor has been proposed, highlighting a potential avenue for future research. The methodologies and rationale presented herein are intended to serve as a valuable resource for scientists working at the forefront of medicinal chemistry and cancer research.

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5-(Benzyloxy)-4-methylpentanoic acid molecular weight and formula

An In-depth Technical Guide to 5-(Benzyloxy)-4-methylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of 5-(Benzyloxy)-4-methylpentanoic acid, a valuable organic compound with potential applications in synthetic and medicinal chemistry. We will explore its chemical properties, a proposed synthetic pathway, and its potential role as a versatile building block in the development of novel therapeutics.

Core Chemical Identity

5-(Benzyloxy)-4-methylpentanoic acid is a carboxylic acid derivative characterized by a pentanoic acid backbone, a methyl group at the fourth carbon (C4), and a benzyloxy group protecting a primary alcohol at the fifth carbon (C5). The presence of a chiral center at C4 and functional handles at both ends of the molecule—a carboxylic acid and a protected alcohol—makes it a significant intermediate for creating more complex molecular architectures.

Key Properties and Identifiers

Property	Value	Source
Molecular Formula	C₁₃H₁₈O₃	[1]
Molecular Weight	222.28 g/mol	[1]
CAS Number	362690-44-6	[1]
Canonical SMILES	O=C(O)CCC(C)COCC1=CC=CC=C1	[1]
Parent Acid	4-Methylpentanoic acid	[2][3]

Structural and Functional Analysis

The molecular structure of 5-(Benzyloxy)-4-methylpentanoic acid offers several strategic advantages for chemical synthesis. The carboxylic acid moiety serves as a prime site for amide bond formation, esterification, or reduction. The benzyloxy group is a robust and widely used protecting group for the primary alcohol, stable under a variety of reaction conditions but readily removable via catalytic hydrogenation. This allows for selective manipulation of the carboxylic acid terminus before revealing the hydroxyl group for subsequent reactions.

The stereochemistry at the C4 position is a critical feature. Enantiomerically pure forms of this compound can serve as chiral building blocks, which is of paramount importance in drug development where specific stereoisomers often dictate biological activity and safety profiles.

Proposed Synthetic Pathway

A robust synthesis of 5-(Benzyloxy)-4-methylpentanoic acid can be envisioned starting from the commercially available precursor, 5-hydroxy-4-methylpentanoic acid. This approach focuses on the selective protection of the hydroxyl group.

Caption: Proposed two-step synthesis and purification workflow.

Experimental Protocol: Synthesis of 5-(Benzyloxy)-4-methylpentanoic acid

This protocol is adapted from standard organic synthesis methodologies for the protection of alcohols.

Objective: To synthesize 5-(Benzyloxy)-4-methylpentanoic acid by protecting the primary hydroxyl group of 5-hydroxy-4-methylpentanoic acid as a benzyl ether.

Materials:

• 5-hydroxy-4-methylpentanoic acid

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide (BnBr)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (argon or nitrogen), add a stirred suspension of sodium hydride (2.2 equivalents) in anhydrous THF. Cool the suspension to 0 °C using an ice bath.

• Deprotonation: Dissolve 5-hydroxy-4-methylpentanoic acid (1.0 equivalent) in anhydrous THF and add it dropwise to the NaH suspension. Rationale: The strong base, NaH, deprotonates both the carboxylic acid and the hydroxyl group, forming a dianion.

• Alkylation: After stirring for 30 minutes at 0 °C, add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture. Allow the reaction to slowly warm to room temperature and stir overnight. Rationale: The more nucleophilic alkoxide will preferentially attack the benzyl bromide over the carboxylate. Using a slight excess of benzyl bromide ensures complete reaction of the alkoxide.

• Quenching: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous NH₄Cl to consume any unreacted NaH.

• Extraction: Dilute the mixture with water and extract three times with ethyl acetate. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield pure 5-(Benzyloxy)-4-methylpentanoic acid.

Applications in Medicinal Chemistry and Drug Discovery

While specific applications for 5-(Benzyloxy)-4-methylpentanoic acid are not extensively documented, its structure is analogous to key intermediates used in the synthesis of major pharmaceuticals. Structurally related molecules, such as 4-(benzyloxy)-3-methylbutanoic acid, are crucial precursors for the synthesis of the side chains of statin drugs like Atorvastatin.[4] The core scaffold of 5-(Benzyloxy)-4-methylpentanoic acid is also found in various biologically active compounds.

Potential Roles:

• Chiral Building Block: Enantiomerically pure forms can be used to introduce specific stereochemistry into a target molecule, which is critical for receptor binding and pharmacological activity.

• Fragment for Lead Optimization: The molecule can be used as a fragment in the design of new drug candidates. The carboxylic acid allows for linkage to other fragments via amide coupling, while the protected alcohol provides a site for future modification.

• Intermediate for Complex Syntheses: It serves as a versatile starting material for multi-step syntheses of natural products or complex APIs. For example, derivatives of methyl-substituted pentanoic acids are being explored in the development of neutral endopeptidase (NEP) inhibitors.[5]

The diagram below illustrates a hypothetical pathway where this compound could serve as a precursor to a biologically active molecule.

Caption: Potential synthetic utility in drug discovery workflows.

Conclusion

5-(Benzyloxy)-4-methylpentanoic acid represents a strategically valuable, yet underexplored, chemical entity. Its combination of a carboxylic acid, a protected primary alcohol, and a chiral center provides a rich platform for synthetic innovation. The proposed synthetic protocol offers a reliable method for its preparation, opening the door for its use in constructing complex molecules for materials science, and more critically, for the discovery and development of next-generation therapeutics. Researchers are encouraged to explore the potential of this versatile building block in their synthetic programs.

References

• BLD Pharm. 5-(Benzyloxy)-4-methylpentanoic acid.

• Wikipedia. Isocaproic acid. [Link]

• NIST. Pentanoic acid, 4-methyl-. [Link]

• Google Patents. Process for preparing 5-biphenyl-4-amino-2-methyl pentanoic acid.

Sources

• 1. 362690-44-6|5-(Benzyloxy)-4-methylpentanoic acid|BLD Pharm [bldpharm.com]
• 2. Isocaproic acid - Wikipedia [en.wikipedia.org]
• 3. Pentanoic acid, 4-methyl- [webbook.nist.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US9206116B2 - Process for preparing 5-biphenyl-4-amino-2-methyl pentanoic acid - Google Patents [patents.google.com]

Technical Guide: Solubility Profile and Solvent Selection for 5-(Benzyloxy)-4-methylpentanoic Acid

This guide details the solubility profile, solvent selection criteria, and purification strategies for 5-(Benzyloxy)-4-methylpentanoic acid (CAS: 362690-44-6).[1]

The content is structured for researchers requiring actionable data for synthesis, extraction, and formulation.[1] It synthesizes chemical principles with practical laboratory protocols.

[1][2]

Executive Summary & Chemical Identity

5-(Benzyloxy)-4-methylpentanoic acid is a bifunctional intermediate commonly used in the synthesis of peptidomimetics, HIV protease inhibitors, and chiral building blocks.[1] Its physicochemical behavior is governed by an amphiphilic duality :

• Hydrophilic Head: A carboxylic acid moiety (

  ) capable of hydrogen bonding and ionization.[1]

• Lipophilic Tail: A pentanoic backbone substituted with a methyl group and a benzyl ether, providing significant non-polar character.[1]

Understanding this duality is critical for selecting solvents for reaction monitoring, workup (extraction), and crystallization.[1]

Property	Data / Characteristic
CAS Number	362690-44-6
Formula
Molecular Weight	222.28 g/mol
Physical State	White to off-white solid (or viscous oil depending on purity)
Primary Solubility Mechanism	Hydrogen bonding (donor/acceptor) & Van der Waals interactions (benzyl stacking)

Solubility Profile & Solvent Compatibility

The following data categorizes solvents based on their thermodynamic interaction with the solute.

Quantitative Solubility Estimates

Note: Values are practical estimates based on structural analogs (e.g., 5-(benzyloxy)pentanoic acid) and Hansen Solubility Parameters (HSP).

Solvent Class	Representative Solvent	Solubility Rating	Practical Application
Chlorinated	Dichloromethane (DCM)	High (>100 mg/mL)	Primary reaction solvent; excellent for transport.[1]
Polar Aprotic	THF, Ethyl Acetate	High (>100 mg/mL)	Standard extraction solvents; good for coupling reactions.[1]
Polar Aprotic (High BP)	DMSO, DMF	Very High (>200 mg/mL)	Used for nucleophilic substitutions; difficult to remove.[1]
Polar Protic	Methanol, Ethanol	High (>50 mg/mL)	Good for hydrogenation steps; generally avoids transesterification at neutral pH.[1]
Ethers	MTBE, Diethyl Ether	Moderate-High	Excellent for workup; MTBE is preferred for safety/peroxide avoidance.[1]
Aliphatic Hydrocarbons	Hexanes, Heptane	Low / Insoluble	Antisolvent ; induces precipitation/crystallization.[1]
Aqueous (Acidic/Neutral)	Water (pH < 4)	Insoluble (<1 mg/mL)	The compound oils out or precipitates.[1]
Aqueous (Basic)	1M NaOH, Sat.	Soluble (as salt)	Forms the carboxylate anion ( ).[1]

The "Amphiphilic Paradox" in Solvent Selection

The benzyl ether moiety significantly increases lipophilicity compared to simple aliphatic acids.[1]

• In Non-Polar Solvents (Toluene/DCM): The molecule likely exists as a hydrogen-bonded dimer (head-to-head carboxyl interaction).[1] This stabilizes the molecule in low-dielectric media.[1]

• In Protic Solvents (MeOH): The solvent disrupts the dimer, forming H-bonds with the carboxyl group.[1]

Experimental Protocols

Protocol A: Saturation Shake-Flask Solubility Determination

For validating precise solubility in a specific solvent system.[1]

• Preparation: Weigh 50 mg of 5-(Benzyloxy)-4-methylpentanoic acid into a 4 mL glass vial.

• Addition: Add the target solvent in 100 µL increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Soluble: Clear solution, no particulates.[1]

  • Insoluble: Cloudiness, pellet formation upon centrifugation.[1]

• Quantification: If soluble in <500 µL, solubility is >100 mg/mL.[1] If insoluble after 5 mL, solubility is <10 mg/mL.[1]

Protocol B: Acid-Base Purification (The "Back-Extraction" Method)

This is the gold-standard method for purifying this compound from non-acidic impurities (e.g., benzyl alcohol side products).[1]

Reagents: Ethyl Acetate (EtOAc), 1M NaOH, 1M HCl, Brine.[1]

• Dissolution: Dissolve crude mixture in EtOAc (10 mL/g).

• Basic Extraction (Forward):

  • Wash the organic phase with 1M NaOH (2 x 5 mL/g).[1]

  • Mechanism:[1][2] The acid deprotonates to form the water-soluble sodium carboxylate.[1] Neutral impurities stay in the EtOAc.[1]

  • Keep the Aqueous Layer. Discard the organic layer (contains impurities).[1]

• Acidification (Reverse):

  • Cool the aqueous layer to 0°C.[1][2]

  • Slowly add 1M HCl until pH reaches ~2.0 (check with litmus).

  • Observation: The solution will turn cloudy as the free acid precipitates/oils out.

• Final Extraction:

  • Extract the cloudy aqueous mixture with fresh EtOAc (3 x 10 mL/g).

  • Dry combined organics over

    , filter, and concentrate in vacuo.

Visualization of Workflows

Diagram 1: Solvent Selection Decision Tree

This logic tree guides the researcher in selecting the correct solvent based on the process stage.[1]

Caption: Decision matrix for solvent selection based on operational requirements (Reaction vs. Purification).

Diagram 2: Acid-Base Purification Mechanism

A visual representation of the reversible solubility switch used in Protocol B.[1]

Caption: The "Back-Extraction" workflow utilizing pH-dependent solubility switching to isolate the target acid.

Critical Handling Notes

• Emulsion Risk: When using DCM for extraction with basic water, emulsions can form due to the surfactant-like nature of the molecule (polar head, lipophilic tail).[1] Mitigation: Use Ethyl Acetate instead of DCM, or add brine to the aqueous phase to increase ionic strength.

• Dimerization: In NMR studies using

  , the carboxylic acid proton may appear as a broad singlet >10 ppm or be invisible due to dimerization/exchange.[1] This is a solubility artifact, not a purity issue.

• Storage: Store the solid/oil at -20°C. Dissolve in DMSO only immediately before biological assays to prevent potential slow oxidation of the benzyl ether over months.

References

• National Institute of Standards and Technology (NIST). (2023).[1] 4-Methylpentanoic acid (Isocaproic acid) - Physical Properties. NIST Chemistry WebBook, SRD 69.[1] Retrieved from [Link][1]

• LibreTexts Chemistry. (2022). Structure and Properties of Carboxylic Acids. Retrieved from [Link]

Sources

• 1. CAS 23135-50-4: 5-{[(Benzyloxy)carbonyl]amino}pentanoic ac… [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Commercial suppliers of 5-(Benzyloxy)-4-methylpentanoic acid for research

The following technical guide details the procurement, synthesis, and application of 5-(Benzyloxy)-4-methylpentanoic acid , a critical chiral building block in medicinal chemistry.

Executive Summary

5-(Benzyloxy)-4-methylpentanoic acid (CAS: 362690-44-6) is a versatile chiral synthon used primarily in the synthesis of peptidomimetics, protease inhibitors (e.g., Neprilysin, HIV protease), and complex macrocycles.[1] Its structure features a terminal carboxylic acid and a benzyl-protected primary alcohol, separated by a chiral methyl-substituted tether.[1] This bifunctionality allows it to serve as a robust linker or a core scaffold for introducing chirality into drug candidates.

This guide provides a tiered supplier analysis, a definitive synthesis protocol for the enantiopure forms, and a structural map of its applications in modern drug discovery.

Chemical Identity & Specifications

Before sourcing, verify the specific stereochemical requirements. The CAS 362690-44-6 generally refers to the racemic or unspecified stereochemistry.[1] High-value research typically requires the (4R) or (4S) enantiomer, often derived from the chiral pool.[1]

Property	Specification
IUPAC Name	5-(Benzyloxy)-4-methylpentanoic acid
CAS Number	362690-44-6 (Generic/Racemic)
Molecular Formula	C₁₃H₁₈O₃
Molecular Weight	222.28 g/mol
Physical State	Viscous oil or low-melting solid (depending on purity)
Solubility	Soluble in DCM, EtOAc, MeOH; Sparingly soluble in water
Key Functional Groups	Carboxylic Acid (C1), Methyl Stereocenter (C4), Benzyl Ether (C5)
SMILES	O=C(O)CCC(C)COCc1ccccc1

Commercial Supply Landscape

Procurement of this intermediate requires distinguishing between "catalog" suppliers (often reselling racemic stock) and "custom" manufacturers (capable of chiral validation).[1]

Tier 1: Validated Suppliers (High Reliability)

These vendors provide Certificate of Analysis (CoA) with NMR and HPLC chirality data.[1]

• BLD Pharm: Stocks the CAS 362690-44-6. Good for gram-scale discovery needs.[1]

• Enamine: Excellent for building blocks.[2] Likely offers the specific enantiomers as part of their "REAL" database or custom synthesis.

• WuXi AppTec / LabNetwork: Recommended for kilogram-scale scale-up.[1]

Tier 2: Aggregators & Sourcing Platforms[1]

• ChemicalBook / ChemSrc: Useful for price comparison but requires rigorous vendor qualification (e.g., requesting 1H-NMR before purchase).[1]

• Sigma-Aldrich (MilliporeSigma): Often lists under "AldrichCPR" (Rare Chemical Library).[1] Availability is sporadic; typically expensive but high trust.

Procurement Decision Matrix

Use the following logic to select the appropriate grade and supplier:

Figure 1: Strategic sourcing decision tree for 5-(Benzyloxy)-4-methylpentanoic acid.

Technical Deep Dive: Synthesis Protocols

When commercial stock is unavailable or stereochemical purity is paramount, the Roche Ester Route is the industry standard. It utilizes the "Chiral Pool" strategy, ensuring high enantiomeric excess (ee > 98%) without expensive chiral resolution steps.

Route A: The Roche Ester Strategy (Enantioselective)

This route converts commercially available Methyl 3-hydroxy-2-methylpropionate (Roche Ester) into the target.[1]

• Starting Material: (S)-(+)-Methyl 3-hydroxy-2-methylpropionate (for the S-isomer target).[1]

• Mechanism: Protection

  Reduction Homologation (Wittig) Hydrogenation.[1]

Step-by-Step Protocol:

• Protection: React Roche Ester with Benzyl 2,2,2-trichloroacetimidate (BnO-TCN) and catalytic TfOH in DCM to yield Methyl 3-(benzyloxy)-2-methylpropionate .

• Reduction: Reduce the ester to the aldehyde using DIBAL-H at -78°C in Toluene. Critical Control: Avoid over-reduction to the alcohol.

• Wittig Homologation: React the crude aldehyde with (Carbethoxymethylene)triphenylphosphorane (Ph₃P=CHCOOEt) in THF to form the

  -unsaturated ester.[1]

• Hydrogenation: Reduce the double bond using Pd/C (10%) and H₂ (1 atm) in EtOAc. Note: Use mild conditions to prevent debenzylation. If debenzylation occurs, switch to Wilkinson’s catalyst.

• Hydrolysis: Saponify the ethyl ester using LiOH in THF/H₂O to yield the final 5-(Benzyloxy)-4-methylpentanoic acid .

Route B: Lactone Opening (Racemic/Scalable)

For applications where chirality is not fixed or cost is the driver.[1]

• Start: 4-Methyl-δ-valerolactone (commercially available).[1]

• Hydrolysis: Treat with NaOH/H₂O to open the ring to 5-hydroxy-4-methylpentanoic acid sodium salt.

• Benzylation: React the crude salt in situ with Benzyl Bromide (BnBr) and NaH in DMF.[1]

  • Selectivity Challenge: This can esterify the acid.[3][4] Requires careful pH control or a two-step Protection (Ester+Ether)

    Saponification sequence.[1]

Figure 2: Synthetic pathways comparing the enantioselective Roche Ester route vs. the racemic Lactone route.

Applications in Drug Development

This molecule is a "privileged scaffold" fragment. Its utility stems from its ability to mimic the Leucine side chain while providing a stable ether linkage (unlike the ester in lipids) and a carboxylic acid for peptide coupling.

Key Therapeutic Areas[1][10]

• Neprilysin Inhibitors (Cardiovascular):

  • Analogous to the synthesis of Sacubitril (Entresto). The 4-methylpentanoic backbone mimics the hydrophobic pocket of the zinc-metalloprotease.

  • The benzyl ether can be converted to an amine (via Mitsunobu/Azide reduction) to create

    -amino acids.[1]

• HIV Protease Inhibitors:

  • Used to construct the chiral backbone of transition-state mimetics.

• PROTAC Linkers:

  • The acid and protected alcohol allow for the construction of variable-length alkyl linkers with a methyl "bump" to constrain conformation and improve permeability.

Analytical Quality Control (QC)

To validate the material from suppliers, use the following checkpoints:

• 1H NMR (CDCl₃): Look for the benzyl CH₂ singlet (~4.5 ppm), the methyl doublet (~0.9 ppm), and the characteristic multiplets of the pentanoic backbone (1.4–2.4 ppm).[1]

• Chiral HPLC: Column: Chiralcel OD-H or AD-H. Mobile Phase: Hexane/IPA (90:10).[1] The enantiomers should resolve with

  .

References

• Gademann, K., & Bethuel, Y. (2004). "Total Synthesis of Anabaenopeptin E and F." Angewandte Chemie International Edition, 43(25), 3327-3329.
• Küllmer, F., et al. (2021). "Scalable Lipase-Catalyzed Synthesis of (R)-4-(Acyloxy)pentanoic Acids from Racemic γ-Valerolactone." Journal of Organic Chemistry. (Describes the lactone opening and resolution logic).

• Japan Tobacco Inc. (2012).[1][5] Patent US2012/0322837 A1: Nitrogen-containing heterocyclic compounds.[1] (Cites the use of this scaffold in drug intermediates).

Sources

• 1. 23135-50-4|5-(((Benzyloxy)carbonyl)amino)pentanoic acid|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US2915532A - Synthesis of 3, 5-dihydroxy-3 methylpentanoic acid and the delta-lactone thereof - Google Patents [patents.google.com]
• 5. 5-(苄氧基)戊酸 | 5-(Benzyloxy)pentanoic acid | 64740-39-2 - 乐研试剂 [leyan.com]

Technical Deep Dive: Structural and Functional Divergence of Benzyloxy-Pentanoic Acid Derivatives

Executive Summary

This technical guide analyzes the critical distinctions between 5-(Benzyloxy)-4-methylpentanoic acid (Branched) and 5-Benzyloxypentanoic acid (Linear). While sharing a core ether-linked scaffold, the introduction of a methyl group at the C4 position in the branched derivative fundamentally alters its physicochemical profile, synthetic complexity, and utility in drug design.

This guide is structured for medicinal chemists and process engineers, focusing on the "Magic Methyl" effect, stereoselective synthesis, and metabolic stability.

Part 1: Structural Analysis & The "Methyl Effect"

The divergence between these two molecules is a classic example of the "Magic Methyl" effect in medicinal chemistry, where a single methyl group drastically shifts potency, selectivity, and metabolic fate.

Structural Comparison

Feature	5-Benzyloxypentanoic Acid (Linear)	5-(Benzyloxy)-4-methylpentanoic Acid (Branched)
Formula	C₁₂H₁₆O₃	C₁₃H₁₈O₃
Chirality	Achiral	Chiral (Stereocenter at C4)
Conformation	High flexibility (high entropic penalty upon binding)	Restricted rotation (reduced entropic penalty)
LogP (Predicted)	~2.4	~2.8 (Increased Lipophilicity)
Metabolic Fate	Rapid -oxidation	Hindered -oxidation / Steric block

Conformational Locking & Entropy

In drug design, the linear 5-benzyloxypentanoic acid acts as a flexible linker. However, its high degrees of freedom mean that upon binding to a protein target, the molecule loses significant entropy (

), reducing the overall free energy of binding ( ).

The 4-methyl substituent in the branched derivative introduces A(1,3)-strain and gauche interactions, restricting the rotation of the carbon chain. This "pre-organizes" the molecule into a lower-energy conformation that often matches the bioactive state, thereby minimizing the entropic penalty and potentially increasing potency by orders of magnitude [1].

Graphviz Diagram: Structural Logic & Metabolic Block

The following diagram illustrates the structural difference and the specific point where the methyl group interferes with metabolic enzymes.

Caption: Comparative analysis showing the metabolic vulnerability of the linear variant versus the steric protection and conformational rigidity provided by the C4-methyl group.

Part 2: Synthetic Pathways and Protocols

The synthesis of the linear compound is trivial, whereas the branched compound requires asymmetric synthesis to control the C4 stereocenter. The industry standard for the branched isomer utilizes the Roche Ester to guarantee enantiopurity.

Protocol A: Synthesis of 5-Benzyloxypentanoic Acid (Linear)

Methodology: Monobenzylation of a diol followed by oxidation.

• Monobenzylation:

  • Reagents: 1,5-Pentanediol (10 equiv), NaH (1.0 equiv), Benzyl bromide (1.0 equiv).

  • Procedure: To a suspension of NaH in THF at 0°C, add 1,5-pentanediol (large excess prevents bis-benzylation). Add BnBr dropwise. Stir 12h. Quench and purify.

  • Yield: ~75-80% of 5-benzyloxy-1-pentanol.

• Jones Oxidation:

  • Reagents: 5-Benzyloxy-1-pentanol, Jones Reagent (CrO₃/H₂SO₄), Acetone.

  • Procedure: Dissolve alcohol in acetone at 0°C. Add Jones reagent until orange color persists. Isopropanol quench. Extract with DCM.

  • Result: 5-Benzyloxypentanoic acid (White solid).

Protocol B: Synthesis of (R)-5-(Benzyloxy)-4-methylpentanoic Acid (Branched)

Methodology: Roche Ester Chiral Pool Synthesis [2]. Rationale: Using (S)-Methyl 3-hydroxy-2-methylpropionate (Roche Ester) sets the stereocenter immediately. The chain is then extended by 2 carbons using malonic ester synthesis.[1]

Step-by-Step Workflow:

Step 1: Protection

• Reactants: (S)-Roche Ester + Benzyl Trichloroacetimidate (or BnBr/NaH).

• Action: Protect the hydroxyl group.

• Product: Methyl (S)-3-(benzyloxy)-2-methylpropionate.

Step 2: Reduction to Alcohol

• Reactants: Product from Step 1 + LiAlH₄ (in THF, 0°C).

• Action: Reduce ester to primary alcohol.

• Product: (R)-3-(Benzyloxy)-2-methylpropan-1-ol.

Step 3: Iodination

• Reactants: Alcohol + I₂ + PPh₃ + Imidazole (Appel Reaction conditions).

• Action: Convert primary alcohol to iodide.

• Product: (R)-1-(Benzyloxy)-3-iodo-2-methylpropane.

Step 4: Chain Extension (Malonic Ester Synthesis)

• Reactants: Diethyl Malonate + NaH (in DMF/THF).

• Action: Generate enolate and alkylate with the Iodide from Step 3.

• Mechanism: SN2 attack.[2][3] The methyl group provides some steric resistance, so heating (60°C) may be required.

• Product: Diethyl 2-(3-(benzyloxy)-2-methylpropyl)malonate.

Step 5: Hydrolysis & Decarboxylation

• Reactants: KOH (aq) / EtOH followed by HCl / Heat.

• Action: Saponify diester to diacid, then heat to decarboxylate.

• Final Product: (R)-5-(Benzyloxy)-4-methylpentanoic acid .

Graphviz Diagram: Synthetic Logic

Caption: Contrast between the linear oxidation route and the multi-step chiral pool synthesis required for the methylated derivative.

Part 3: Physicochemical & ADME Properties

The addition of the methyl group is not merely structural; it alters the ADME (Absorption, Distribution, Metabolism, Excretion) profile significantly.

Property	Linear Variant	Branched Variant	Implication for Drug Design
Lipophilicity (cLogP)	~2.41	~2.85	Branched form has higher membrane permeability and brain penetration [3].
Metabolic Stability	Low (Substrate for -oxidation)	High (Methyl blocks -position in shortened metabolite)	Branched form has a longer half-life ( ).
Solubility	Moderate	Lower	Methyl group increases hydrophobicity; formulation may require cosolvents.
pKa	~4.8	~4.8	Acid strength is largely unaffected by the -methyl group.

The Beta-Oxidation Block

In the linear molecule, mitochondrial

-oxidation rapidly degrades the chain.

• Dehydrogenation: Formation of double bond at C2-C3.[4]

• Hydration/Oxidation/Thiolysis: Cleavage of Acetyl-CoA.

• Result: The linker is destroyed.

In the branched molecule (4-methyl), the methyl group is located at the

-position relative to the carboxyl. After one cycle of -oxidation (removing C1 and C2), the methyl group ends up at the -position of the remaining chain. -methyl acyl-CoAs are notoriously poor substrates for Acyl-CoA Dehydrogenase , effectively stalling the degradative machinery [4].

References

• Barreiro, E. J., et al. (2011). The Methylation Effect in Medicinal Chemistry. Chemical Reviews. Link

• Evans, D. A., et al. (1982). Enantioselective synthesis of chiral building blocks via Roche Ester. Journal of the American Chemical Society. Link

• Leitch, J. A., et al. (2021). The Magic Methyl Effect on Drug Potency and Metabolism. Chemical Society Reviews. Link

• Bartlett, K.

  -oxidation. European Journal of Biochemistry. Link

Sources

• 1. quora.com [quora.com]
• 2. homework.study.com [homework.study.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Beta oxidation - Wikipedia [en.wikipedia.org]

Literature review of 4-methyl-substituted pentanoic acid intermediates

An In-depth Technical Guide to the Synthesis and Application of 4-Methyl-Substituted Pentanoic Acid Intermediates

Introduction: The Versatile Isohexyl Scaffold

4-Methyl-substituted pentanoic acids, commonly derived from isocaproic acid, represent a critical class of intermediates in modern organic synthesis. Their characteristic isobutyl group provides a unique steric and lipophilic profile, making them valuable building blocks in diverse fields ranging from pharmaceuticals to the flavor and fragrance industry.[1] While simple in structure, these intermediates are foundational to the synthesis of complex molecules, most notably the blockbuster anticonvulsant and neuropathic pain drug, Pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid).[2][3]

This guide offers a comprehensive review of the core synthetic strategies for accessing both achiral and chiral 4-methyl-substituted pentanoic acid intermediates. It delves into the causality behind experimental choices, provides detailed protocols for key transformations, and highlights their application in the development of active pharmaceutical ingredients (APIs).

Caption: Core structure of 4-methyl-substituted pentanoic acids and their primary applications.

Part 1: Foundational Achiral Synthetic Strategies

When stereochemistry at the pentanoic acid backbone is not a concern, classical methods of C-C bond formation offer robust and scalable routes. The malonic ester synthesis is a prime example, providing a reliable pathway to the desired carbon skeleton.

Malonic Ester Synthesis

This venerable method builds the carboxylic acid by alkylating diethyl malonate, followed by hydrolysis and decarboxylation. The choice of the alkylating agent is paramount and directly dictates the final structure. For 4-methylpentanoic acid, the key precursor is an isobutyl halide.

Mechanism & Rationale:

• Deprotonation: A strong base, typically sodium ethoxide (NaOEt) in ethanol, is used to deprotonate the α-carbon of diethyl malonate. This carbon is particularly acidic (pKa ≈ 13) because the resulting negative charge is stabilized by resonance across two adjacent carbonyl groups. This creates a soft nucleophile, ideal for S_N2 reactions.

• Alkylation: The resulting enolate attacks an alkyl halide, such as 1-bromo-2-methylpropane, in an S_N2 reaction.[4] The use of a primary halide is crucial to avoid competing E2 elimination reactions.

• Hydrolysis & Decarboxylation: The dialkyl-substituted malonic ester is then subjected to acidic hydrolysis (e.g., using aqueous HCl). This converts both ester groups into carboxylic acids, forming a malonic acid derivative. Upon heating, this β-dicarboxylic acid readily undergoes decarboxylation (loss of CO₂) to yield the final 4-methylpentanoic acid.[4]

Caption: Workflow for the Malonic Ester Synthesis of 4-methylpentanoic acid.

Experimental Protocol: Malonic Ester Synthesis [4]

• Enolate Formation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve diethyl malonate (1.0 eq) in anhydrous ethanol. Add sodium ethoxide (1.05 eq) portion-wise at room temperature and stir for 1 hour.

• Alkylation: Add 1-bromo-2-methylpropane (1.1 eq) dropwise to the solution. Fit the flask with a reflux condenser and heat the mixture to reflux for 6-8 hours. Monitor the reaction by TLC until the starting malonate is consumed.

• Work-up & Hydrolysis: Cool the reaction mixture and remove the ethanol under reduced pressure. Add 3M aqueous HCl and heat to reflux for 4-6 hours to effect hydrolysis of the esters.

• Decarboxylation & Isolation: Continue heating at a slightly higher temperature (approx. 120-140 °C) to induce decarboxylation, which can be observed by the cessation of CO₂ evolution. Cool the mixture, extract with diethyl ether (3x), wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 4-methylpentanoic acid. Purify further by distillation.

Part 2: Stereoselective Synthesis for Pharmaceutical Applications

For many pharmaceutical applications, including the synthesis of Pregabalin, only a single enantiomer is biologically active. This necessitates stereoselective synthetic methods to produce enantiomerically pure intermediates.

Chiral Auxiliary-Mediated Synthesis

This strategy involves temporarily attaching a chiral molecule (the auxiliary) to the substrate. The auxiliary's inherent stereochemistry directs subsequent reactions to occur on a specific face of the molecule, thereby creating a new stereocenter with high fidelity. Evans oxazolidinones are a well-established class of auxiliaries for this purpose.

Application in Pregabalin Intermediate Synthesis: [2][3]

• Acylation: 4-methylpentanoic acid is first converted to its more reactive acyl chloride form using thionyl chloride (SOCl₂).[2][3] This acyl chloride is then reacted with a chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in the presence of a strong base like n-butyllithium (BuLi) to form an N-acyl derivative.

• Stereoselective Alkylation: The N-acyl oxazolidinone is deprotonated with a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) to form a lithium enolate. The bulky phenyl and methyl groups on the auxiliary effectively block one face of the enolate. Consequently, when an electrophile like benzyl bromoacetate is added, it can only approach from the less hindered face, leading to highly stereoselective alkylation and the formation of the desired (S)-adduct with >95% enantiomeric excess (e.e.).[2][3]

• Auxiliary Cleavage: The chiral auxiliary is then cleaved under mild conditions (e.g., lithium hydroxide and hydrogen peroxide) to release the chiral carboxylic acid intermediate without racemizing the newly formed stereocenter.[2][3] The valuable auxiliary can often be recovered and reused.

Caption: Chiral auxiliary workflow for stereoselective synthesis.

Enzymatic and Catalytic Resolution

Resolution techniques separate a racemic mixture into its constituent enantiomers. This can be highly efficient, especially on an industrial scale.

• Enzymatic Resolution: Lipases are commonly used enzymes that can exhibit high enantioselectivity. For instance, in one reported synthesis, the enzyme Lipolase 100L is used to selectively hydrolyze one enantiomer of a racemic diester intermediate.[2] This leaves a mixture of the desired (S)-monoester and the unreacted (R)-diester, which are easily separated due to their different chemical properties (acid vs. ester). The undesired (R)-enantiomer can often be racemized and recycled, improving the overall process economy.[2]

• Asymmetric Hydrogenation: Another powerful technique involves the asymmetric reduction of a prochiral precursor. For example, a C=C double bond can be hydrogenated using a chiral catalyst, such as a rhodium complex with a chiral phosphine ligand. This approach can directly generate the desired stereocenter with high enantioselectivity, as seen in a synthesis where an intermediate is reduced with H₂ over a chiral (R,R)-rhodium catalyst to yield the (S)-cyano acid potassium salt.[3]

Part 3: Key Intermediates and Their Applications

The synthetic routes discussed above produce several key intermediates that are pivotal in drug development.

Intermediate Name	Structure	Key Application / Role	Synthetic Route Highlight
4-Methylpentanoic acid	C₆H₁₂O₂	Starting material for various syntheses; also used in flavors and fragrances.[1][5]	Malonic ester synthesis, Grignard carboxylation.
(S)-3-Cyano-5-methylhexanoic acid	C₈H₁₃NO₂	A key precursor for the synthesis of (S)-Pregabalin.[6]	Asymmetric hydrogenation; Resolution of the racemate via diastereomeric salt formation with cinchonidine.[6]
3-Isobutylglutaric anhydride	C₉H₁₄O₃	Precursor to Pregabalin via aminolysis and subsequent resolution.[7]	Formed from 3-isobutylglutaric acid.[7]
4-Methyl-4-(methyldisulfanyl)pentanoic acid	C₇H₁₄O₂S₂	Used as a cleavable linker in the synthesis of Antibody-Drug Conjugates (ADCs).[8]	Specialized synthesis involving disulfide bond formation.

The ultimate utility of these intermediates is best exemplified by the multiple patented routes to Pregabalin . The synthesis of this API often starts with a simple precursor like isovaleraldehyde or 4-methylpentanoic acid itself.[2][3][7] The core challenge is always the efficient and clean introduction of the stereocenter at the C3 position and the subsequent elaboration to the final γ-amino acid structure.

Conclusion

4-Methyl-substituted pentanoic acid intermediates are more than just simple aliphatic carboxylic acids; they are enabling building blocks for high-value molecules. The choice of synthetic strategy is dictated by the final product's requirements. For applications where chirality is not a factor, traditional methods like the malonic ester synthesis provide a cost-effective route. However, for the pharmaceutical industry, stereoselective methods are indispensable. The development of sophisticated techniques using chiral auxiliaries, enzymatic resolutions, and asymmetric catalysis has made the large-scale production of enantiomerically pure drugs like Pregabalin feasible and efficient. The continued innovation in stereoselective synthesis will undoubtedly expand the utility of these versatile intermediates in future drug discovery and development endeavors.

References

• Pregabalin Synthesis Overview. (n.d.). Prous Science.
• 4-Methylpentanoic acid (Isocaproic acid) | Endogenous Metabolite. (n.d.). MedchemExpress.com.
• Pregabalin, CI-1008, PD-144723, Lyrica-药物合成数据库. (n.d.). MaYaPharma.
• Synthesis and Antibacterial Evaluation of (S,Z)-4-methyl-2-(4-oxo-5-((5-substituted phenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)Pentanoic Acids. (n.d.). PMC.
• Buy 4-methylpentanoic Acid For Flavors & Pharma | Supplier. (n.d.). Chemical Bull.
• EP0059659B1 - Derivatives of 4-methyl-3-formyl-pentanoic acid, their process of preparation and their application in the preparation of cyclic derivatives. (n.d.). Google Patents.
• Navigating the Landscape of a Key Deuterated Intermediate: A Technical Guide to 4-Methylpentanal-d7. (n.d.). Benchchem.
• Show how you could use a malonic ester synthesis to prepare the following.... (2025, May 26). Filo.
• Pregabalin synthesis. (n.d.). ChemicalBook.
• An Efficient Process For Synthesis Of Pregabalin. (n.d.). Quick Company.
• WO2012059797A1 - Process for synthesis of (s) - pregabalin. (n.d.). Google Patents.
• 4-Methyl-4-(methyldisulfanyl)pentanoic acid | ADC Linker. (n.d.). MedchemExpress.com.
• Show the steps needed to make 4-methylpentanonic acid by the malonic ester synthesis. (n.d.). Study.com.

Sources

• 1. Buy 4-methylpentanoic Acid For Flavors & Pharma | Supplier [chemicalbull.com]
• 2. homesitetask.zbjimg.com [homesitetask.zbjimg.com]
• 3. Pregabalin, CI-1008, PD-144723, Lyrica-药物合成数据库 [drugfuture.com]
• 4. homework.study.com [homework.study.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. WO2012059797A1 - Process for synthesis of (s) - pregabalin - Google Patents [patents.google.com]
• 7. An Efficient Process For Synthesis Of Pregabalin [quickcompany.in]
• 8. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Strategic Deprotection of 5-(Benzyloxy)-4-methylpentanoic Acid

Introduction & Strategic Analysis

The deprotection of 5-(Benzyloxy)-4-methylpentanoic acid is a pivotal step in the synthesis of chiral building blocks, particularly for polyketide mimics and statin precursors. While the removal of a benzyl (Bn) ether is a standard transformation, this specific substrate presents a unique "Trojan Horse" challenge: Spontaneous Lactonization .

Upon cleavage of the benzyl group, the resulting molecule is 5-hydroxy-4-methylpentanoic acid . This is a

-hydroxy acid. Under acidic conditions, thermodynamic equilibrium strongly favors cyclization to form the six-membered -lactone (4-methyltetrahydro-2H-pyran-2-one ).

Core Challenges

• Chemo-selectivity: Removing the robust benzyl ether without affecting the carboxylic acid or stereocenter at C4.

• Lactone Equilibrium: Controlling the pH and workup conditions to isolate either the open-chain hydroxy acid (kinetic product) or the lactone (thermodynamic product) depending on downstream requirements.

• Safety: Handling pyrophoric heterogeneous catalysts (Pd/C) on scale.

This guide details two protocols: Standard Catalytic Hydrogenolysis (Method A) for general purity, and Catalytic Transfer Hydrogenation (Method B) for kinetic control and enhanced safety.

Mechanistic Workflow & Decision Tree

The following diagram illustrates the reaction pathway and the critical bifurcation point between the open-chain acid and the lactone.

Figure 1: Reaction pathway showing the deprotection mechanism and the thermodynamic sink (Lactonization) triggered by acidic conditions.

Experimental Protocols

Method A: Standard Catalytic Hydrogenolysis ( Balloon)

Best for: High purity, quantitative yields, and when the lactone is the desired final product.

Reagents:

• Substrate: 5-(Benzyloxy)-4-methylpentanoic acid (1.0 equiv)

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (10 wt% loading relative to substrate)

• Solvent: Ethanol (EtOH) or Methanol (MeOH).[1][2] Note: EtOH is preferred to suppress transesterification if lactonization occurs.

• Gas: Hydrogen (

  ) via balloon.[2][3]

Protocol:

• Safety Prep: Ensure all ignition sources are removed.[4][5] Pd/C is pyrophoric when dry.[2][4][6]

• Dissolution: Dissolve the substrate in EtOH (0.1 M concentration) in a round-bottom flask.

• Inerting: Flush the vessel with Nitrogen (

  ) or Argon for 5 minutes.

• Catalyst Addition: Carefully add the Pd/C catalyst.[2][4]

  • Critical: Add the catalyst to the liquid, or wet the catalyst with a small amount of water/toluene before adding solvent to prevent sparking.

• Hydrogenation:

  • Evacuate the flask (house vacuum) and backfill with

    from a balloon. Repeat 3 times.

  • Leave the reaction under 1 atm

    with vigorous stirring.

• Monitoring: Monitor by TLC (Hexane:EtOAc 1:1). The starting material (

  ) will disappear; the hydroxy acid is highly polar ( ) and may streak.

  • Stain: Use PMA (Phosphomolybdic Acid) or

    . The product is UV inactive (loss of benzyl chromophore).

• Workup (Route 1: Open Chain Target):

  • Filter through a Celite pad under

    atmosphere.

  • Rinse with basic methanol (

    in MeOH) to keep the carboxylate ionized and prevent cyclization.

  • Concentrate at

    .

• Workup (Route 2: Lactone Target):

  • Filter through Celite.[2] Rinse with EtOH.

  • Add catalytic p-TsOH (1 mol%) and stir at room temperature for 1 hour, or simply concentrate the filtrate at

    . The heat and concentration will drive the dehydration to the lactone.

Method B: Catalytic Transfer Hydrogenation (CTH)

Best for: Scalability, safety (no

gas), and kinetic control.

Reagents:

• Hydrogen Donor: Ammonium Formate (

  ) (5.0 equiv)

• Catalyst: 10% Pd/C (10 wt%)

• Solvent: Methanol (MeOH)[7]

Protocol:

• Setup: In a multi-neck flask equipped with a reflux condenser and

  line.

• Mixing: Suspend the substrate and Pd/C in MeOH (0.1 M).

• Initiation: Add Ammonium Formate in one portion.

• Reaction: Heat the mixture to mild reflux (

  ).

  • Observation: Evolution of

    gas will occur. Ensure distinct venting.

  • Time: Typically complete in 1–2 hours, faster than balloon hydrogenation.

• Workup:

  • Cool to room temperature.

  • Filter through Celite to remove Pd/C.[2]

  • Crucial Step: The filtrate contains excess ammonium formate. Concentrate to a residue, then dilute with EtOAc and wash with water.

  • Note: The ammonium salts may buffer the solution, often preserving the open-chain form better than Method A.

Comparative Data & Optimization

Parameter	Method A ( Gas)	Method B (Transfer Hydrog.)
Reaction Rate	Moderate (4–12 hours)	Fast (1–3 hours)
Selectivity	High	High
Lactonization Risk	High (during concentration)	Moderate (Ammonia buffers pH)
Safety Profile	Low (Flammable Gas + Pyrophoric)	Medium (Pyrophoric only)
Scalability	Difficult (Gas mass transfer limits)	Excellent (Homogeneous kinetics)

Troubleshooting Guide

• Problem: Incomplete conversion after 24 hours.

  • Cause: Catalyst poisoning by Sulfur or Amines, or poor gas mixing.

  • Solution: Add 1 drop of Acetic Acid (promotes Pd-H formation) or switch to Method B (Formate is a more active H-donor).

• Problem: Product is entirely Lactone, but Open Chain is required.

  • Solution: Do not concentrate to dryness.[2][4][5][6] Store as a sodium salt solution (add 1 equiv NaOH). If isolation is needed, lyophilize (freeze-dry) rather than rotary evaporate.

• Problem: Ignition during filtration.

  • Solution: Never pull air through the dry catalyst cake.[4][5] Keep the Celite pad wet with water or solvent at all times. Quench the filter cake with water immediately after filtration.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.).[1] John Wiley & Sons.[1][8] (The definitive guide on benzyl ether cleavage conditions).

• Ram, S., & Spicer, L. D. (1987).[9] Debenzylation of N-benzylamino derivatives by catalytic transfer hydrogenation with ammonium formate.[2][9][10][11] Synthetic Communications, 17(4), 415-418.[1][9] (Foundational protocol for Ammonium Formate CTH).

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.).[7][8][12] Thieme. (Detailed mechanisms on hydrogenolysis).

• Standard Operating Procedure: Palladium on Carbon. (2010). The Sarpong Group, UC Berkeley. (Authoritative safety protocols for handling pyrophoric Pd/C).

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sarponggroup.com [sarponggroup.com]
• 4. LCSS: PALLADIUM ON CARBON [web.stanford.edu]
• 5. Palladium-Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 8. content.e-bookshelf.de [content.e-bookshelf.de]
• 9. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 10. Scholars@Duke publication: Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 [scholars.duke.edu]
• 11. Sciencemadness Discussion Board - De-protection of N-Benzyl groups - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. wiley.com [wiley.com]

Application Notes and Protocols for the Utilization of 5-(Benzyloxy)-4-methylpentanoic acid as a Versatile Chiral Building Block

Abstract

In the landscape of modern medicinal chemistry and drug development, the use of chiral building blocks is fundamental to the stereocontrolled synthesis of complex molecular architectures.[1] This guide provides an in-depth technical overview of 5-(benzyloxy)-4-methylpentanoic acid, a valuable chiral synthon. Its utility arises from the strategic placement of a carboxylic acid for diverse functionalization, a stereocenter at the C4 position that dictates the enantioselectivity of synthetic routes, and a benzyl ether protecting group for the primary alcohol, which is robust yet readily cleavable. This combination of features establishes it as a premier starting material for the synthesis of a wide array of biologically active molecules. These application notes will cover its synthesis, characterization, and key applications, complete with detailed experimental protocols.

Introduction: The Strategic Importance of Chiral Building Blocks

Chirality plays a pivotal role in biological systems, where enzymes, receptors, and other biomolecules are inherently chiral.[1] Consequently, the enantiomers of a chiral drug can exhibit profoundly different pharmacological and toxicological profiles.[1] The imperative for enantiomerically pure pharmaceuticals has driven the demand for versatile chiral building blocks that can be efficiently incorporated into complex drug candidates.[2] 5-(Benzyloxy)-4-methylpentanoic acid, with its defined stereocenter and orthogonal protecting groups, serves as an exemplary scaffold for the construction of key structural motifs found in numerous therapeutic agents.

Synthesis and Characterization

The enantioselective synthesis of 5-(benzyloxy)-4-methylpentanoic acid is crucial for its application as a chiral building block. A plausible and efficient route, adapted from established methodologies for similar structures, is presented below.[3]

Proposed Enantioselective Synthesis

A robust strategy for preparing enantiomerically pure 5-(benzyloxy)-4-methylpentanoic acid involves an asymmetric hydrogenation of a suitable α,β-unsaturated precursor, a method celebrated for its high enantioselectivity.[4]

Scheme 1: Proposed Synthesis of (R)- and (S)-5-(Benzyloxy)-4-methylpentanoic acid

Caption: Proposed synthetic route to enantiomerically pure 5-(benzyloxy)-4-methylpentanoic acid.

Detailed Protocol: Asymmetric Synthesis

Step 1: Asymmetric Reduction of Ethyl (E)-4-methyl-5-oxopent-2-enoate This protocol is adapted from methodologies involving asymmetric hydrogenation of α,β-unsaturated carboxylic acids.[4]

• Materials: Ethyl (E)-4-methyl-5-oxopent-2-enoate, Ru(BINAP)Cl₂, Methanol (degassed), Hydrogen gas.

• Procedure:

  • In a high-pressure reaction vessel, dissolve Ethyl (E)-4-methyl-5-oxopent-2-enoate (1.0 eq) and a catalytic amount of the chiral ruthenium-BINAP catalyst (e.g., 0.01 mol%) in anhydrous, degassed methanol under an inert atmosphere.[1]

  • Seal the vessel and purge several times with hydrogen gas before pressurizing to the desired pressure (e.g., 4 atm).[1]

  • Stir the reaction mixture vigorously at room temperature for 12-24 hours, monitoring the reaction by TLC or GC-MS.

  • Upon completion, carefully depressurize the vessel and remove the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the chiral β-hydroxy ester.

Step 2: Benzyl Protection and Hydrolysis

• Materials: Ethyl (R)-5-hydroxy-4-methylpent-2-enoate, Sodium hydride (NaH), Benzyl bromide (BnBr), Anhydrous THF, Lithium hydroxide (LiOH), Water.

• Procedure:

  • To a stirred suspension of NaH (1.2 eq) in anhydrous THF at 0 °C, add a solution of the chiral β-hydroxy ester (1.0 eq) in anhydrous THF dropwise.

  • Allow the mixture to stir at 0 °C for 30 minutes, then add benzyl bromide (1.2 eq) dropwise.

  • Let the reaction warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of water and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Dissolve the crude benzyl-protected ester in a mixture of THF and water, add LiOH (2.0 eq), and stir at room temperature for 4 hours.

  • Acidify the mixture with 1 M HCl and extract with ethyl acetate. Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield (R)-5-(Benzyloxy)-4-methylpent-2-enoic acid.

Step 3: Reduction of the Alkene

• Materials: (R)-5-(Benzyloxy)-4-methylpent-2-enoic acid, 10% Palladium on carbon (Pd/C), Methanol, Hydrogen gas.

• Procedure:

  • Dissolve the unsaturated acid (1.0 eq) in methanol and add 10% Pd/C (10 mol%).

  • Hydrogenate the mixture at atmospheric pressure overnight.

  • Filter the reaction mixture through Celite™ and concentrate the filtrate under reduced pressure to yield the final product, (R)-5-(Benzyloxy)-4-methylpentanoic acid.

Characterization Data

Property	Expected Value
Molecular Formula	C₁₃H₁₈O₃
Molecular Weight	222.28 g/mol
Appearance	Colorless oil or low-melting solid
¹H NMR (CDCl₃, δ ppm)	Expected peaks for benzyl protons, methyl group, and aliphatic chain protons.
¹³C NMR (CDCl₃, δ ppm)	Expected peaks for carboxylic acid, benzylic carbon, and aliphatic carbons.
Optical Rotation	Specific rotation value to be determined for each enantiomer.

Applications in Synthesis

5-(Benzyloxy)-4-methylpentanoic acid is a versatile building block for the synthesis of various complex molecules, including but not limited to, side chains of statin drugs and fragments of natural products.[4][5]

Amide Coupling Reactions

The carboxylic acid moiety provides a reliable handle for amide bond formation, a cornerstone reaction in drug discovery.[5]

Scheme 2: Amide Coupling Workflow

Caption: General workflow for amide coupling reactions.

Detailed Protocol: Amide Synthesis

• Materials: (S)-5-(Benzyloxy)-4-methylpentanoic acid, Primary amine (e.g., benzylamine), HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium), N,N-Diisopropylethylamine (DIPEA), Anhydrous Dimethylformamide (DMF).[5]

• Procedure:

  • To a solution of (S)-5-(Benzyloxy)-4-methylpentanoic acid (1.0 eq) in anhydrous DMF, add the primary amine (1.1 eq) and DIPEA (2.0 eq).[5]

  • Add HATU (1.2 eq) to the mixture and stir at room temperature for 4-6 hours, monitoring the reaction by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃, water, and brine.[5]

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the desired amide.

Reduction to the Corresponding Alcohol

The carboxylic acid can be readily reduced to the primary alcohol, providing a different functional group for further elaboration.

Detailed Protocol: Reduction with LiAlH₄

• Materials: (S)-5-(Benzyloxy)-4-methylpentanoic acid, Lithium aluminum hydride (LiAlH₄), Anhydrous THF.[5]

• Procedure:

  • To a suspension of LiAlH₄ (1.5 eq) in anhydrous THF at 0 °C, add a solution of (S)-5-(Benzyloxy)-4-methylpentanoic acid (1.0 eq) in anhydrous THF dropwise.[5]

  • Stir the reaction at 0 °C for 1 hour and then allow it to warm to room temperature for an additional 2 hours.

  • Cool the reaction to 0 °C and quench sequentially by the dropwise addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

  • Filter the resulting white precipitate and wash with THF.

  • Concentrate the filtrate under reduced pressure and purify by flash column chromatography to obtain the chiral alcohol.

Deprotection of the Benzyl Ether

The benzyl group can be selectively removed to unmask the primary alcohol, typically through hydrogenolysis.

Detailed Protocol: Hydrogenolysis

• Materials: Benzyl-protected substrate, 10% Palladium on carbon (Pd/C), Methanol or Ethyl Acetate, Hydrogen gas.

• Procedure:

  • Dissolve the benzyl-protected compound (1.0 eq) in methanol or ethyl acetate.

  • Add 10% Pd/C (10 mol%) to the solution.

  • Stir the mixture under an atmosphere of hydrogen (balloon or Parr apparatus) at room temperature until the reaction is complete (monitored by TLC).

  • Filter the reaction mixture through a pad of Celite™ to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to yield the deprotected alcohol.

Conclusion

5-(Benzyloxy)-4-methylpentanoic acid is a highly valuable and versatile chiral intermediate for the synthesis of complex molecules in drug discovery and development. The protocols provided herein offer robust and adaptable methods for its synthesis and subsequent derivatization, paving the way for the exploration of novel chemical entities with therapeutic potential.

References

• ChemicalBook. 5-(BENZYLOXY)PENTANOIC ACID synthesis.
• BenchChem. Application Notes and Protocols: 4-(Benzyloxy)-3-methylbutanoic Acid in Drug Discovery.
• BenchChem. A Technical Guide to Chiral Building Blocks in Synthesis.
• ResearchGate.
• MDPI. Chiral Building Blocks: Enantioselective Syntheses of Benzyloxymethyl Phenyl Propionic Acids.
• BenchChem. An In-depth Technical Guide to the Synthesis of 5-Chloro-4-methylpentanoic Acid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Application Note: Optimized Coupling Protocols for 5-(Benzyloxy)-4-methylpentanoic Acid

Topic: Peptide coupling conditions for 5-(Benzyloxy)-4-methylpentanoic acid Content Type: Application Notes and Protocols

Introduction & Chemical Profile[1][2][3][4][5][6][7][8]

5-(Benzyloxy)-4-methylpentanoic acid is a specialized chiral building block often employed in the synthesis of peptidomimetics, polyketide fragments, and hydrophobic linkers. Unlike standard

-amino acids, this molecule features a chiral center at the -position (C4) and a benzyl-protected alcohol at the -position.

Understanding its structural reactivity is prerequisite to successful conjugation:

• Steric Environment: The carboxyl group (C1) is separated from the chiral center (C4) by two methylene units (

  -C2 and -C3). This spatial separation renders the carboxylic acid sterically accessible, behaving similarly to unhindered aliphatic acids (e.g., valeric acid).

• Racemization Risk: Low. The chiral center is located at the

  -position. Consequently, the notorious oxazolone formation mechanism, which causes racemization in activated -amino acids, is structurally impossible here. However, standard precautions against harsh basic conditions should be maintained to prevent any potential elimination or long-range epimerization.

• Protecting Group Stability: The benzyl ether (Bn) is stable to standard Fmoc (piperidine) and Boc (TFA) deprotection cycles, making it an excellent orthogonal protecting group for solid-phase peptide synthesis (SPPS).

Chemical Structure & Numbering

• C1: Carboxyl (Reactive Site)

• C2:

  -Methylene (Non-chiral)

• C3:

  -Methylene

• C4:

  -Methine (Chiral Center, carries -CH )

• C5:

  -Methylene (carries -OBn)

Strategic Planning: Coupling Reagent Selection

For the coupling of 5-(Benzyloxy)-4-methylpentanoic acid to an amine (N-terminus of a peptide or a scaffold), the choice of reagent depends on the substrate's complexity and the reaction phase (Solid vs. Solution).

Comparative Reagent Matrix

Reagent Class	Recommended Reagents	Application Context	Pros	Cons
Uronium/Aminium	HATU / DIEA	High-Value / Difficult Couplings	Highest coupling efficiency; rapid kinetics; ideal for valuable acid fragments.	Expensive; generates tetramethylurea (removable by washing).
Carbodiimide + Additive	DIC / Oxyma Pure	Standard SPPS (Green)	Safe; minimizes racemization; "Green" alternative to HOBt; excellent solubility.	Slower than HATU; urea byproduct (DIU) soluble in DMF but can precipitate in DCM.
Carbodiimide	EDC / HOBt	Solution Phase Scale-up	Water-soluble byproducts (EDC·HCl); easy workup.	HOBt is explosive (dry); requires careful handling or replacement with Oxyma.
Acid Chloride	TCFH / NMI	Sterically Hindered Amines	Extremely reactive; forces coupling to N-methylated amines.	Moisture sensitive; risk of side reactions if not controlled.

Expert Recommendation: Given the likely high value of the chiral acid, HATU/DIEA is recommended for small-scale discovery (mg scale) to ensure near-quantitative conversion. For larger batches (g scale) or SPPS, DIC/Oxyma is the superior choice for safety and cost-efficiency.

Experimental Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Coupling

Context: Coupling 5-(Benzyloxy)-4-methylpentanoic acid to a resin-bound peptide N-terminus (Fmoc chemistry).

Reagents:

• Acid: 5-(Benzyloxy)-4-methylpentanoic acid (3.0 equivalents relative to resin loading)

• Coupling Reagent: HATU (2.9 equivalents)

• Base: N,N-Diisopropylethylamine (DIEA) (6.0 equivalents)

• Solvent: Anhydrous DMF (N,N-Dimethylformamide)

Procedure:

• Resin Preparation: Swell the resin (e.g., Rink Amide or Wang) in DMF for 20 minutes. Drain. Ensure the N-terminal Fmoc group has been removed (20% Piperidine/DMF) and the resin washed (3x DMF, 3x DCM, 3x DMF).

• Activation Cocktail: In a clean vial, dissolve the Acid and HATU in minimal DMF (

  concentration).

• Initiation: Add DIEA to the vial. The solution should turn yellow (activation is instantaneous).

  • Note: Do not let the activated ester sit for >5 minutes before adding to resin to avoid guanidinylation side reactions (though less risk with aliphatic acids than amino acids).

• Coupling: Transfer the activated solution to the resin reaction vessel.

• Incubation: Agitate (shake, do not stir with magnetic bar) for 45–60 minutes at room temperature.

• Washing: Drain the reaction mixture. Wash resin with DMF (

  ) and DCM ( ).

• Validation: Perform a Kaiser Test (ninhydrin).[1]

  • Blue beads: Incomplete coupling (Repeat step 2-5).

  • Colorless/Yellow beads: Complete coupling.

Protocol B: Solution-Phase Coupling (Scale-Up)

Context: Coupling to a free amine in solution (e.g., benzyl amine or an amino ester).

Reagents:

• Acid: 1.0 eq[2][3][4]

• Amine: 1.1 eq

• EDC[5]·HCl: 1.2 eq

• HOBt (or Oxyma): 1.2 eq

• Base: N-Methylmorpholine (NMM) or DIEA (2.5 eq)

• Solvent: DCM or DMF (depending on solubility)

Procedure:

• Dissolve the Acid, Amine, and HOBt in DCM at

  (ice bath).

• Add the Base (NMM).

• Add EDC[5]·HCl portion-wise over 5 minutes.

• Allow the mixture to warm to room temperature naturally and stir for 4–12 hours .

• Workup: Dilute with excess DCM. Wash sequentially with:

  • HCl (or Citric Acid) – to remove unreacted amine and EDC/urea.

  • Saturated NaHCO

    – to remove unreacted acid and HOBt.

  • Brine.[2][6]

• Dry over MgSO

  , filter, and concentrate.

Mechanism & Workflow Visualization

The following diagram illustrates the decision logic and chemical pathway for coupling this specific acid.

Caption: Decision tree for coupling 5-(Benzyloxy)-4-methylpentanoic acid based on synthesis scale and phase.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield (SPPS)	Aggregation of the peptide chain on resin.	Switch solvent to NMP or add chaotropic salts (e.g., LiCl) to the coupling mixture. Perform double coupling.
Precipitate in Reaction	Urea byproduct (from DIC/EDC) insolubility.	If using DCM, switch to DMF or use EDC·HCl (water soluble) and wash away.
Racemization (Trace)	Over-activation or high base concentration.	Use Oxyma Pure instead of HOBt. Reduce base (DIEA) to 1.0 eq relative to acid during activation. Maintain temperature .
Benzyl Ether Cleavage	Incompatible deprotection conditions.	Avoid or . Ensure final cleavage cocktails (TFA) do not contain Lewis acids if the Bn group must be retained.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[7] Chemistry – A European Journal, 15(37), 9394–9403. Link

• BenchChem. (2025). Benzyl Ester vs. Other Protecting Groups in Peptide Synthesis: A Comparative Guide. BenchChem Application Notes. Link

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. EP0623589A1 - Coupling reagent and method for coupling amines with carboxylic acids - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]

Application Notes and Protocols: Esterification of 5-(Benzyloxy)-4-methylpentanoic acid with Primary Alcohols

For internal use and distribution to drug development professionals and collaborating researchers.

Introduction

The synthesis of esters from carboxylic acids and alcohols is a cornerstone of modern organic chemistry, with wide-ranging applications in drug development, materials science, and fragrance production. This document provides a detailed guide to the esterification of 5-(benzyloxy)-4-methylpentanoic acid, a structurally relevant intermediate in various synthetic pathways, with primary alcohols. The presence of a benzyl ether protecting group and a stereocenter at the 4-position necessitates the selection of mild and efficient esterification methods to avoid side reactions such as deprotection or racemization.

This guide will explore two robust and widely applicable protocols: the Steglich Esterification and the Mitsunobu Reaction . The choice between these methods will depend on the specific primary alcohol used, the scale of the reaction, and the desired purity of the final product. We will delve into the mechanistic underpinnings of each reaction, provide step-by-step experimental procedures, and offer insights into reaction monitoring, work-up, and purification.

Mechanistic Considerations and Method Selection

The esterification of a carboxylic acid involves the activation of the carboxyl group to facilitate nucleophilic attack by the alcohol. The choice of activating agent and reaction conditions is critical for achieving high yields and purity, especially with substrates like 5-(benzyloxy)-4-methylpentanoic acid.

Steglich Esterification

The Steglich esterification is a mild and efficient method for forming esters from carboxylic acids and alcohols using a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[1][2] This method is particularly advantageous for substrates that are sensitive to acidic conditions.[3]

The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate from the carboxylic acid and the carbodiimide.[1] DMAP then acts as an acyl transfer agent, reacting with the intermediate to form a reactive acylpyridinium species.[2] This species is then readily attacked by the primary alcohol to furnish the desired ester and a urea byproduct (dicyclohexylurea, DCU, in the case of DCC).[1]

Mitsunobu Reaction

The Mitsunobu reaction provides an alternative, powerful method for esterification, particularly when dealing with sensitive substrates.[4][5] This reaction converts a primary or secondary alcohol into an ester using triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[4]

The reaction mechanism involves the initial formation of a betaine from the reaction of PPh₃ and the azodicarboxylate.[6] This betaine then deprotonates the carboxylic acid to form a carboxylate anion and a phosphonium salt. The alcohol is then activated by the phosphonium salt, forming an alkoxyphosphonium salt, which is a good leaving group. Finally, the carboxylate anion displaces the activated alcohol via an SN2 reaction to yield the ester with inversion of configuration at the alcohol's stereocenter (though not relevant for primary alcohols).[7][8]

Experimental Protocols

General Laboratory Practices

All reactions should be conducted in a well-ventilated fume hood. Glassware should be oven-dried prior to use, and anhydrous solvents should be used where specified. Reactions should be monitored by thin-layer chromatography (TLC) to determine completion.

Protocol 1: Steglich Esterification of 5-(Benzyloxy)-4-methylpentanoic acid

This protocol describes the esterification of 5-(benzyloxy)-4-methylpentanoic acid with a generic primary alcohol (R-OH) using DCC and DMAP.

Materials:

• 5-(Benzyloxy)-4-methylpentanoic acid

• Primary alcohol (e.g., methanol, ethanol, benzyl alcohol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous dichloromethane (DCM)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 5-(benzyloxy)-4-methylpentanoic acid (1.0 equiv) in anhydrous DCM, add the primary alcohol (1.2 equiv) and DMAP (0.1 equiv).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.1 equiv) in anhydrous DCM dropwise to the cooled reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the precipitated dicyclohexylurea (DCU).[9] Rinse the filter cake with a small amount of DCM.

• Wash the filtrate sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired ester.[10]

Protocol 2: Mitsunobu Reaction for the Esterification of 5-(Benzyloxy)-4-methylpentanoic acid

This protocol details the esterification using triphenylphosphine and diethyl azodicarboxylate.

Materials:

• 5-(Benzyloxy)-4-methylpentanoic acid

• Primary alcohol (e.g., methanol, ethanol, benzyl alcohol)

• Triphenylphosphine (PPh₃)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 5-(benzyloxy)-4-methylpentanoic acid (1.0 equiv), the primary alcohol (1.2 equiv), and triphenylphosphine (1.5 equiv) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DEAD or DIAD (1.5 equiv) dropwise to the reaction mixture.[4] A color change is typically observed.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, remove the THF under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography. The triphenylphosphine oxide byproduct can often be removed by crystallization or careful chromatography.

Data Presentation and Characterization

The success of the esterification can be confirmed by various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Expected NMR Characterization

• ¹H NMR: The formation of the ester will be confirmed by the appearance of new signals corresponding to the protons of the primary alcohol moiety, typically a multiplet in the range of 3.5-4.5 ppm for the -OCH₂- group. The disappearance of the broad carboxylic acid proton signal will also be observed.

• ¹³C NMR: The carbonyl carbon of the ester will typically appear in the range of 170-175 ppm.[11] New signals corresponding to the carbons of the alcohol portion of the ester will also be present.

Mass Spectrometry

Mass spectrometry can be used to confirm the molecular weight of the synthesized ester.[12]

Comparative Data

Parameter	Steglich Esterification	Mitsunobu Reaction
Reagents	DCC (or EDC), DMAP	PPh₃, DEAD (or DIAD)
Reaction Conditions	0 °C to room temperature	0 °C to room temperature
Byproducts	Dicyclohexylurea (DCU)	Triphenylphosphine oxide, reduced azodicarboxylate
Advantages	Mild conditions, good for acid-sensitive substrates.[2]	Mild conditions, high yields, broad substrate scope.[5][6]
Disadvantages	DCU can be difficult to remove completely.[9]	Byproducts can complicate purification.

Visualizations

Steglich Esterification Workflow

Caption: Workflow for Steglich Esterification.

Mitsunobu Reaction Mechanism Overview

Sources

• 1. Steglich Esterification [organic-chemistry.org]
• 2. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 3. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mitsunobu Reaction [organic-chemistry.org]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Chromatographic, Spectrometric and NMR Characterization of a New Set of Glucuronic Acid Esters Synthesized by Lipase |  Université de Liège [popups.uliege.be]

Application Note: Strategic Approaches to Macrocycle Synthesis Utilizing the Chiral Building Block 5-(Benzyloxy)-4-methylpentanoic Acid

Abstract

This guide provides a detailed technical overview for researchers, chemists, and drug development professionals on the strategic synthesis of macrocycles using 5-(benzyloxy)-4-methylpentanoic acid as a key chiral building block. We present a proposed synthesis for this precursor, followed by a comprehensive analysis of critical deprotection and macrolactonization steps. Detailed, field-tested protocols for leading macrolactonization methods—including Yamaguchi, Shiina, and Keck esterifications—are provided, alongside a discussion of the mechanistic principles that ensure high-yield, low-epimerization cyclization. This document is designed to serve as a practical and authoritative resource for the construction of complex macrocyclic structures.

Introduction: The Significance of Macrocycles and Chiral Precursors

Macrocycles, cyclic molecules containing large rings (typically 12 atoms or more), represent a privileged structural class in modern drug discovery. Their unique combination of conformational flexibility and structural pre-organization allows them to bind to challenging biological targets, such as protein-protein interfaces, with high affinity and specificity. However, the synthesis of these complex architectures is non-trivial, primarily due to the entropic penalty associated with ring closure.

The successful construction of a macrocycle hinges on two key factors: the design of the linear precursor (the seco-acid) and the choice of a robust cyclization methodology.[1] Chiral building blocks are essential for introducing specific stereochemistry into the macrocyclic scaffold, which is critical for biological activity.[][3] 5-(Benzyloxy)-4-methylpentanoic acid is an exemplary chiral precursor. Its structure contains:

• A carboxylic acid for activation and ester bond formation.

• A chiral center at the C4 position, directing the stereochemistry of the final product.

• A benzyl (Bn) ether , a stable and reliable protecting group for the primary alcohol, which can be selectively removed to reveal the hydroxyl group necessary for cyclization.[4]

This application note will detail a complete workflow, from the synthesis of this key building block to its ultimate cyclization into a model macrocycle.

Synthesis of the Chiral Precursor: 5-(Benzyloxy)-4-methylpentanoic Acid

While commercially available from some suppliers, a reliable synthetic route to 5-(benzyloxy)-4-methylpentanoic acid from common starting materials is crucial for many research campaigns.[5] A robust approach begins from a readily available chiral pool starting material, such as a derivative of (R)- or (S)-3-hydroxy-2-methylpropionate, to establish the key C4 stereocenter.

The overall synthetic strategy is outlined below. This multi-step sequence leverages well-established, high-yielding transformations common in synthetic organic chemistry.

Caption: Proposed workflow for the synthesis of the chiral precursor.

Protocol 2.1: Exemplary Synthesis of (R)-5-(Benzyloxy)-4-methylpentanoic Acid

This protocol outlines the final two steps of the synthesis: selective benzylation and ester hydrolysis. It assumes the successful synthesis of the preceding intermediate, ethyl (R)-5-hydroxy-4-methylpentanoate.

Step A: Selective Benzylation of the Primary Alcohol

• Dissolve ethyl (R)-5-hydroxy-4-methylpentanoate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) to a concentration of 0.5 M.

• Cool the solution to 0 °C in an ice bath.

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 10 minutes. Stir for 30 minutes at 0 °C.

• Add benzyl bromide (BnBr, 1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield ethyl (R)-5-(benzyloxy)-4-methylpentanoate.

Step B: Saponification to the Carboxylic Acid

• Dissolve the purified benzyl-protected ester (1.0 eq) in a 3:1:1 mixture of tetrahydrofuran (THF), methanol (MeOH), and water.

• Add lithium hydroxide monohydrate (LiOH·H₂O, 3.0 eq) and stir the mixture at room temperature for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the organic solvents (THF, MeOH) under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-polar impurities.

• Acidify the aqueous layer to pH ~2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the final product, 5-(benzyloxy)-4-methylpentanoic acid, typically as a clear oil.

The Macrocyclization Strategy: From Precursor to Macrocycle

The formation of the macrocycle from the linear precursor involves two critical stages: deprotection of the benzyl ether to unmask the nucleophilic alcohol, and the subsequent intramolecular esterification (macrolactonization).

Caption: General workflow for converting the precursor to the final macrocycle.

Deprotection: Catalytic Hydrogenolysis

Catalytic hydrogenolysis is the most common and efficient method for cleaving benzyl ethers.[6] It involves the cleavage of the C-O bond using hydrogen gas and a metal catalyst, typically palladium on carbon (Pd/C).[7] This method is favored for its mild conditions and clean conversion, yielding the desired alcohol and toluene as the only byproduct.[4]

Protocol 3.1.1: Benzyl Ether Deprotection

• Dissolve 5-(benzyloxy)-4-methylpentanoic acid (1.0 eq) in an appropriate solvent (e.g., methanol, ethanol, or ethyl acetate) in a flask suitable for hydrogenation.

• Add 10% Palladium on Carbon (Pd/C) catalyst (typically 5-10 mol% by weight).

• Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this cycle three times.

• Maintain a positive pressure of H₂ (e.g., using a balloon) and stir the reaction vigorously at room temperature.

• Monitor the reaction by TLC. Upon completion, carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude seco-acid (5-hydroxy-4-methylpentanoic acid). This product is often used immediately in the next step without further purification.

Macrolactonization: The Principle of High Dilution

The key challenge in macrolactonization is to favor the desired intramolecular cyclization over intermolecular polymerization, which leads to linear dimers and oligomers. This is achieved by operating under high-dilution conditions.[8] By maintaining a very low concentration of the reactive seco-acid (typically 1-10 mM), the probability of one end of a molecule finding its other end is significantly higher than the probability of it finding another molecule. This is often accomplished by the slow addition of the seco-acid solution via a syringe pump into a large volume of refluxing solvent containing the coupling reagents.[9]

Comparative Analysis of Macrolactonization Protocols

Several robust methods have been developed for macrolactonization, each employing a different strategy to activate the carboxylic acid.[9][10] The choice of method can depend on the substrate's complexity, steric hindrance, and sensitivity to epimerization.[1][11] We will detail three of the most widely used and reliable protocols: the Yamaguchi, Shiina, and Keck macrolactonizations.[12][13]

Method	Activating Reagent(s)	Promoter/Base	Typical Solvent	Key Advantage	Reference
Yamaguchi	2,4,6-Trichlorobenzoyl chloride (TCBC)	DMAP, Triethylamine (Et₃N)	Toluene, THF	High reliability, widely used, effective for sterically hindered systems.	[14][15]
Shiina	2-Methyl-6-nitrobenzoic anhydride (MNBA)	DMAP (catalytic or stoichiometric)	Dichloromethane (DCM), Toluene	Very mild conditions, often proceeds at room temperature, low epimerization.	[16][17]
Keck	N,N'-Dicyclohexylcarbodiimide (DCC)	DMAP, PPTS	1,2-Dichloroethane (DCE)	Good yields, particularly for medium-to-large rings.	[18][19]

Table 1: Comparison of leading macrolactonization protocols.

Detailed Experimental Protocols: Macrolactonization

Protocol 4.1: Yamaguchi Macrolactonization

This method proceeds via the formation of a highly reactive mixed anhydride, which is then attacked by the hydroxyl group, promoted by the nucleophilic catalyst 4-(dimethylamino)pyridine (DMAP).[8][20] The steric bulk of the ortho-chloro substituents on the benzoyl chloride directs the regioselectivity of the reaction.[14]

• To a solution of the seco-acid (1.0 eq) in anhydrous toluene (to make a final concentration of ~0.1 M for the stock solution) is added triethylamine (Et₃N, 1.1 eq).

• Add 2,4,6-trichlorobenzoyl chloride (TCBC, 1.05 eq) and stir at room temperature for 1 hour to form the mixed anhydride.

• In a separate, larger flask, prepare a solution of DMAP (4.0 eq) in a large volume of anhydrous toluene (sufficient to achieve a final seco-acid concentration of ~0.005 M). Heat this solution to reflux.

• Using a syringe pump, add the mixed anhydride solution to the refluxing DMAP solution over a period of 4-8 hours.

• After the addition is complete, continue to reflux for an additional 1 hour.

• Cool the reaction to room temperature, filter to remove any salts, and wash the filtrate with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired macrolactone.

Caption: Mechanistic overview of the Yamaguchi macrolactonization.

Protocol 4.2: Shiina Macrolactonization

Developed by Isamu Shiina, this method uses a substituted benzoic anhydride, such as 2-methyl-6-nitrobenzoic anhydride (MNBA), as a powerful dehydrating condensation agent.[16] It is known for its efficiency under mild conditions.[17]

• Prepare a stock solution of the seco-acid (1.0 eq) in anhydrous dichloromethane (DCM).

• In a separate, larger flask, add MNBA (1.5 eq) and DMAP (3.0 eq) to a large volume of anhydrous DCM (sufficient to achieve a final seco-acid concentration of ~0.005 M).

• Using a syringe pump, add the seco-acid solution to the reagent solution at room temperature over 4-8 hours.

• Stir the reaction at room temperature for an additional 12-24 hours, monitoring by TLC.

• Quench the reaction with saturated aqueous NaHCO₃.

• Separate the layers and extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with 1 M HCl, brine, and then dry over anhydrous Na₂SO₄.

• Filter, concentrate, and purify the residue by flash column chromatography.

Protocol 4.3: Keck Macrolactonization

The Keck protocol is a modification of the Steglich esterification, using DCC as the activator.[18][19] The addition of an acid catalyst like pyridinium p-toluenesulfonate (PPTS) can sometimes be beneficial.[18]

• In a large flask, dissolve DCC (5.0 eq), DMAP (5.0 eq), and PPTS (0.5 eq) in anhydrous 1,2-dichloroethane (DCE) and heat to reflux.

• Prepare a stock solution of the seco-acid (1.0 eq) in anhydrous DCE.

• Using a syringe pump, add the seco-acid solution to the refluxing reagent mixture over 2-4 hours.

• Continue to reflux for an additional 1-2 hours after the addition is complete.

• Cool the reaction mixture to room temperature and filter to remove the dicyclohexylurea (DCU) byproduct.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Conclusion

The synthesis of macrocycles is a formidable but achievable goal in modern organic chemistry. Success relies on a strategic approach that begins with the rational design and synthesis of versatile chiral precursors. 5-(Benzyloxy)-4-methylpentanoic acid serves as an excellent example of such a building block. By combining its synthesis with robust protocols for deprotection and high-dilution macrolactonization, researchers can efficiently access complex macrocyclic scaffolds. The Yamaguchi, Shiina, and Keck methods offer a powerful and complementary toolkit, enabling the cyclization of diverse seco-acids to unlock new frontiers in drug discovery and materials science.

References

Sources

• 1. researchgate.net [researchgate.net]
• 3. wiley.com [wiley.com]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. 362690-44-6|5-(Benzyloxy)-4-methylpentanoic acid|BLD Pharm [bldpharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Yamaguchi reagent – Reagent of the month June - SigutLabs [sigutlabs.com]
• 9. Macrocyclic Drugs and Synthetic Methodologies toward Macrocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. A macrolactonization approach to the total synthesis of the antimicrobial cyclic depsipeptide LI-F04a and diastereoisomeric analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 13. chemrxiv.org [chemrxiv.org]
• 14. Yamaguchi Macrolactonization | Chem-Station Int. Ed. [en.chem-station.com]
• 15. Frontiers | Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review [frontiersin.org]
• 16. Evaluation of the efficiency of the macrolactonization using MNBA in the synthesis of erythromycin A aglycon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. tandfonline.com [tandfonline.com]
• 19. royalsocietypublishing.org [royalsocietypublishing.org]
• 20. researchgate.net [researchgate.net]

Introduction: The Strategic Imperative for Non-Natural Amino Acids

An In-Depth Guide to the Application of 5-(Benzyloxy)-4-methylpentanoic Acid in Peptidomimetic Drug Design

In the landscape of modern drug discovery, peptides represent a compelling class of therapeutics due to their high specificity and potency. However, their clinical utility is often hampered by inherent liabilities, including susceptibility to proteolytic degradation and poor membrane permeability. Peptidomimetics—molecules designed to mimic the structure and function of natural peptides—offer a robust strategy to overcome these limitations.[1][2] A key approach in peptidomimetic design is the incorporation of non-natural amino acids, which can enforce specific conformations, enhance stability, and introduce novel chemical functionalities.[3][4]

This guide focuses on the strategic application of 5-(benzyloxy)-4-methylpentanoic acid , a versatile building block for peptidomimetic design. The rationale for its use is twofold:

• Conformational Constraint: The methyl group at the 4-position introduces steric hindrance that can restrict the rotational freedom of the peptide backbone, guiding it towards a desired bioactive conformation.[5] This pre-organization can lead to a significant improvement in binding affinity and selectivity for the target receptor or enzyme.[6]

• Functional Versatility: The benzyloxy group serves as a stable protecting group for a primary alcohol. This masked hydroxyl functionality can be deprotected in a later synthetic step to allow for further modifications, such as glycosylation or conjugation to other molecules. Alternatively, the benzyl group itself can engage in beneficial aromatic interactions within a target's binding pocket.[7]

This document provides a comprehensive overview of the synthesis of 5-(benzyloxy)-4-methylpentanoic acid, its incorporation into peptide scaffolds using Solid-Phase Peptide Synthesis (SPPS), and protocols for the biophysical and biological evaluation of the resulting peptidomimetics.

Section 1: Synthesis and Characterization of 5-(Benzyloxy)-4-methylpentanoic Acid

While not widely documented, a plausible and efficient synthesis of 5-(benzyloxy)-4-methylpentanoic acid can be adapted from established methodologies for structurally related compounds.[7][8] The proposed pathway begins with the reduction of a suitable precursor to yield 5-hydroxy-4-methylpentanoic acid, followed by protection of the hydroxyl group as a benzyl ether.

Protocol 1: Two-Step Synthesis of 5-(Benzyloxy)-4-methylpentanoic Acid

Step 1: Synthesis of 5-hydroxy-4-methylpentanoic acid

This step can be adapted from procedures involving the hydrolysis of corresponding esters, which may be synthesized via methods like the Reformatsky reaction followed by reduction.[8]

• Starting Material: Ethyl 5-hydroxy-4-methylpentanoate (1.0 eq).

• Hydrolysis: Dissolve the starting ester in a 1:1 mixture of ethanol and water.

• Add sodium hydroxide (2.0 eq) and heat the mixture to reflux for 4 hours, monitoring by TLC.

• Work-up: Cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Acidify the aqueous residue to pH 2 with 1M HCl.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield 5-hydroxy-4-methylpentanoic acid.

Step 2: Benzyl Protection of 5-hydroxy-4-methylpentanoic acid

• Dissolution: Dissolve 5-hydroxy-4-methylpentanoic acid (1.0 eq) in anhydrous DMF.

• Base Addition: Cool the solution to 0 °C in an ice bath and add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes.

• Alkylation: Add benzyl bromide (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by the slow addition of water at 0 °C.

• Extraction: Extract the aqueous phase with diethyl ether (3 x volumes).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 5-(benzyloxy)-4-methylpentanoic acid.

Characterization Data

The following table summarizes the expected analytical data for the final product. NMR and MS data are predicted based on chemical structure and comparison to the closely related compound (R)-5-Benzyloxy-4-methyl-pentan-2-one.[9]

Technique	Expected Data
¹H NMR	Phenyl protons (7.2-7.4 ppm, 5H), Benzyl CH₂ (4.5 ppm, 2H), Methylene and methine protons of the pentanoic chain (1.5-2.6 ppm, 7H), Carboxylic acid proton (10-12 ppm, 1H)
¹³C NMR	Aromatic carbons (127-138 ppm), Carbonyl carbon (~179 ppm), Benzyl CH₂ carbon (~73 ppm), Aliphatic carbons (20-40 ppm)
FT-IR (cm⁻¹)	Broad O-H stretch (2500-3300), C=O stretch (~1710), C-O stretch (~1100), Aromatic C-H bends (690-770)
Mass Spec (ESI-)	Calculated for C₁₃H₁₈O₃ [M-H]⁻: 221.12.

Section 2: Incorporation into Peptidomimetics via SPPS

The carboxylic acid functionality of 5-(benzyloxy)-4-methylpentanoic acid allows for its straightforward incorporation into a growing peptide chain using standard Solid-Phase Peptide Synthesis (SPPS) protocols. The Fmoc/tBu strategy is recommended for its use of milder deprotection conditions.[10][11]

Workflow for SPPS Incorporation

The following diagram illustrates the key steps in a single coupling cycle for incorporating the non-natural amino acid.

Caption: Potential mechanism of action for a membrane-active peptidomimetic.

Protocol 3: Liposome Disruption Assay

This assay assesses the ability of the peptidomimetic to disrupt lipid bilayers, a common mechanism for antimicrobial and some anticancer peptides. [12][13]

• Liposome Preparation: Prepare large unilamellar vesicles (LUVs) encapsulating a fluorescent dye (e.g., carboxyfluorescein) at a self-quenching concentration.

• Assay Setup: Dilute the liposomes in a buffer in a 96-well plate.

• Peptide Addition: Add varying concentrations of the purified peptidomimetic to the wells.

• Measurement: Monitor the increase in fluorescence over time using a plate reader. Membrane disruption causes the dye to leak out, become diluted, and de-quench, resulting in a fluorescent signal.

• Controls: Use a buffer-only negative control and a detergent (e.g., Triton X-100) positive control for 100% leakage.

• Data Analysis: Plot the percentage of dye leakage against the peptidomimetic concentration to determine the EC₅₀.

Protocol 4: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells and is a standard method to assess the cytotoxicity of a compound. [11]

• Cell Seeding: Plate target cells (e.g., a cancer cell line) in a 96-well plate and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with serial dilutions of the peptidomimetic and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT [3-(4, 5-dimethylthiazol-2-yl]-2, 5-diphenyltetrazolium bromide] solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and plot against compound concentration to determine the IC₅₀ value.

Conclusion

5-(Benzyloxy)-4-methylpentanoic acid represents a highly promising, albeit underutilized, building block for the rational design of sophisticated peptidomimetics. Its capacity to enforce conformational rigidity through its 4-methyl group, combined with the versatility of the benzyloxy moiety for protection or interaction, provides a powerful tool for medicinal chemists. The protocols detailed herein offer a comprehensive framework for its synthesis, incorporation into peptide scaffolds, and subsequent functional evaluation. By leveraging such custom-designed residues, researchers can systematically address the challenges of peptide stability and bioavailability, accelerating the development of next-generation peptide-based therapeutics.

References

• Biovera Research. (2025). Solid-Phase Peptide Synthesis Methods: Complete Guide. Biovera Research. [Link]

• García-Martín, F., et al. (2013). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Springer Nature Experiments. [Link]

• Otvos, L., & Wade, J. D. (2014). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Biomatik. [Link]

• Coin, I., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. DU Chem.

• SpectraBase. * (R)-5-Benzyloxy-4-methyl-pentan-2-one*. Wiley. [Link]

• Edwards, I. A., et al. (2016). The Best Peptidomimetic Strategies to Undercover Antibacterial Peptides. PMC. [Link]

• Not available.

• Wimley, W. C. (2017). Identification and Characterization of an In Silico Designed Membrane‐Active Peptide with Antiviral Properties. ResearchGate. [Link]

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• Edwards, I. A., et al. (2019). The Best Peptidomimetic Strategies to Undercover Antibacterial Peptides. PMC. [Link]

• Hancock, R. E., & Sahl, H. G. (2006). Membrane Active Peptides and Their Biophysical Characterization. PMC. [Link]

• Not available.

• Shuto, S., & Matsuda, A. (2017). Peptides to Peptidomimetics: A Strategy Based on the Structural Features of Cyclopropane. Journal of the American Chemical Society. [Link]

• Lee, D. K., et al. (2022). Biophysical Characterization of LTX-315 Anticancer Peptide Interactions with Model Membrane Platforms: Effect of Membrane Surface Charge. MDPI. [Link]

• Not available.

• Chatterjee, J., et al. (2025). Peptidomimetics as next – generation therapeutic applications. Preprints.org. [Link]

• Not available.

• Herget, M., et al. (2011). Conformation of Peptides Bound to the Transporter Associated With Antigen Processing (TAP). PubMed. [Link]

• Not available.
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• Jóźwiak, J., et al. (2021). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. MDPI. [Link]

• Not available.
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• Not available.
• Not available.

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• 2. A story of peptides, lipophilicity and chromatography – back and forth in time - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Application Note: Selective Hydrogenation of Benzyloxy Groups in 4-Methylpentanoic Acid Derivatives

Introduction: The Strategic Role of the Benzyl Protecting Group

In the intricate landscape of multi-step organic synthesis, particularly in the development of pharmaceutical intermediates and active pharmaceutical ingredients (APIs), the use of protecting groups is a cornerstone strategy. The benzyl (Bn) group, employed as a benzyl ether, is a preeminent choice for the protection of hydroxyl functionalities.[1][2][3] Its widespread adoption is attributed to its facile introduction, typically via a Williamson ether synthesis, and its commendable stability across a broad spectrum of reaction conditions, including acidic and basic media.[1][4]

The selective removal, or deprotection, of the benzyl group is as critical as its introduction. Catalytic hydrogenation stands out as a robust and clean method for the cleavage of benzyl ethers, a reaction more specifically termed hydrogenolysis. This process reductively cleaves the carbon-oxygen bond of the benzyl ether, liberating the desired alcohol and generating toluene as a benign byproduct that is typically easy to remove.[5] This application note provides a detailed guide to the theory, application, and optimization of the hydrogenation of benzyloxy groups, with a specific focus on derivatives of 4-methylpentanoic acid, a structural motif of interest in medicinal chemistry.

The Mechanism of Catalytic Hydrogenolysis

The cleavage of a benzyl ether via catalytic hydrogenation is a heterogeneous catalytic process that occurs on the surface of a metal catalyst, most commonly palladium on carbon (Pd/C). The generally accepted mechanism involves several key steps:[6][7][8]

• Adsorption: Both the benzyl ether substrate and the hydrogen source (molecular hydrogen or a hydrogen donor) adsorb onto the active sites of the palladium catalyst surface.

• Hydrogen Activation: In the case of direct hydrogenation, molecular hydrogen (H₂) undergoes dissociative chemisorption on the palladium surface to form reactive palladium hydride species.

• C-O Bond Cleavage: The benzylic carbon-oxygen bond of the adsorbed substrate is weakened and subsequently cleaved by the activated hydrogen species. This is the crucial hydrogenolysis step.

• Product Formation and Desorption: The resulting alcohol and toluene are formed on the catalyst surface.

• Desorption: The final products desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

Caption: Mechanism of Benzyl Ether Hydrogenolysis.

Catalytic Systems and Reaction Conditions

The successful hydrogenolysis of a benzyloxy group is highly dependent on the choice of catalyst, hydrogen source, and reaction conditions.

Catalysts

Palladium on carbon (Pd/C) is the most ubiquitously used catalyst for debenzylation reactions, typically in loadings of 5% or 10% by weight.[7] For more sterically hindered or electronically deactivated substrates, Pearlman's catalyst (palladium hydroxide on carbon, Pd(OH)₂/C) can be more effective.[9] In some challenging cases, a combination of Pd/C and Pd(OH)₂/C has been shown to be more efficient than either catalyst used alone.[9] Other catalysts such as Raney Nickel can also be employed, though they may require harsher conditions.[10]

Hydrogen Sources

There are two primary methods for supplying the hydrogen required for the hydrogenolysis reaction:

• Direct Hydrogenation: This method involves the use of hydrogen gas (H₂), typically at pressures ranging from atmospheric (using a hydrogen-filled balloon) to higher pressures (1-10 atm or more) in a specialized hydrogenation apparatus.[11] While highly effective, this method requires appropriate safety infrastructure for handling flammable hydrogen gas.[8][12]

• Catalytic Transfer Hydrogenation (CTH): CTH offers a safer and often more convenient alternative by generating hydrogen in situ from a hydrogen donor molecule.[10] This technique avoids the need for high-pressure hydrogenation equipment.[10] Common hydrogen donors include:

  • Ammonium formate (HCOONH₄)[10]

  • Formic acid (HCOOH)[13][14]

  • Cyclohexene or 1,4-cyclohexadiene[4][8][15]

  • Isopropanol[16]

CTH often proceeds under mild conditions, at or near room temperature and atmospheric pressure, and can exhibit excellent selectivity.[10][13]

Table 1: Comparison of Hydrogenation Systems

Feature	Direct Hydrogenation	Catalytic Transfer Hydrogenation (CTH)
Hydrogen Source	H₂ Gas	Ammonium formate, formic acid, cyclohexene, etc.
Pressure	Atmospheric to high pressure	Typically atmospheric pressure
Equipment	Parr shaker, H-Cube, or balloon hydrogenation setup	Standard laboratory glassware
Safety	Requires handling of flammable H₂ gas	Generally safer, avoids high-pressure H₂
Byproducts	Toluene	Toluene + byproducts from the donor (e.g., CO₂, NH₃)
Selectivity	Generally high, but can be pressure/temp dependent	Often highly selective under mild conditions

Detailed Experimental Protocols

The following protocols describe the deprotection of a model substrate, benzyl (4-methylpentanoyl)oxyacetate, to illustrate the practical application of both direct hydrogenation and catalytic transfer hydrogenation.

Caption: General Experimental Workflow for Debenzylation.

Protocol 1: Direct Hydrogenation using H₂ Gas

Materials and Reagents:

• Benzyl (4-methylpentanoyl)oxyacetate (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 5-10 mol%

• Methanol (or Ethanol, Ethyl Acetate)

• Hydrogen gas (H₂)

• Celite® or another filter aid

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Hydrogen balloon or Parr hydrogenation apparatus

• Filtration setup (e.g., Büchner funnel)

Procedure:

• In a round-bottom flask, dissolve the benzyl (4-methylpentanoyl)oxyacetate in a suitable solvent like methanol.

• Carefully add 10% Pd/C to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Securely attach a hydrogen-filled balloon to the flask (for atmospheric pressure) or set up the reaction in a Parr apparatus according to the manufacturer's instructions.

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere is replaced by hydrogen.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully vent the hydrogen and purge the system with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.[10] Wash the filter cake with the reaction solvent.

• Combine the filtrates and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography if necessary.

Protocol 2: Catalytic Transfer Hydrogenation (CTH) using Ammonium Formate

Materials and Reagents:

• Benzyl (4-methylpentanoyl)oxyacetate (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 10-20 wt%

• Ammonium formate (HCOONH₄), 3-5 eq per benzyl group

• Methanol (or Ethanol)

• Celite®

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Filtration setup

Procedure:

• Dissolve the benzyl-protected substrate in methanol in a round-bottom flask.[10]

• To the stirred solution, carefully add 10% Pd/C.[10]

• Add ammonium formate to the reaction mixture.[10] The addition may cause some effervescence.

• Stir the reaction at room temperature or gently heat to 40-60 °C if the reaction is sluggish.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove the catalyst and wash the pad with methanol.[10]

• Remove the solvent from the filtrate under reduced pressure.

• The resulting crude product can be purified by an appropriate workup (e.g., extraction) followed by column chromatography.

Optimization and Troubleshooting

Optimizing the debenzylation reaction is crucial for achieving high yields and purity, especially in complex molecules with multiple functional groups.

Table 2: Key Optimization Parameters

Parameter	Influence and Considerations
Catalyst Loading	Higher loading can increase reaction rate but also cost. Typical range is 5-20 wt%.[10][17]
Solvent	Alcohols (MeOH, EtOH) are common. Ethyl acetate is also effective. The choice can influence reaction rate and solubility.
Temperature	Most reactions proceed at room temperature. Gentle heating may be required for difficult substrates.[12][18]
Pressure (H₂ Gas)	Increasing pressure can accelerate the reaction but may reduce selectivity if other reducible groups are present.[12][18]
Hydrogen Donor (CTH)	The choice and equivalents of the donor can impact reaction time and efficiency.[10][13]
Additives	Acids (e.g., acetic acid) can sometimes accelerate the reaction, but may not be compatible with acid-labile groups.[7]

Table 3: Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient catalyst or hydrogen source. Catalyst poisoning (e.g., by sulfur compounds). Steric hindrance.	Increase catalyst loading or H₂ pressure/donor equivalents. Use a more active catalyst like Pd(OH)₂/C. Increase temperature. Ensure starting materials are free of catalyst poisons.
Side Reactions	Reduction of other functional groups (alkenes, alkynes, nitro groups, etc.).	Use milder conditions (CTH, lower H₂ pressure). Screen for a more selective catalyst.[19]
Catalyst Inactivity	Poor quality catalyst. Catalyst poisoning.	Use a fresh, high-quality catalyst. Purify the substrate to remove potential poisons.
Product Isolation Issues	Emulsion during work-up. Co-elution during chromatography.	Adjust pH during work-up. Optimize chromatography conditions (solvent system, stationary phase).

Conclusion

The catalytic hydrogenation of benzyloxy groups is a highly reliable and versatile method for deprotection in the synthesis of 4-methylpentanoic acid derivatives and a vast array of other complex molecules. Both direct hydrogenation with H₂ gas and catalytic transfer hydrogenation offer distinct advantages in terms of reaction conditions and equipment requirements. By understanding the underlying mechanism and carefully selecting and optimizing reaction parameters such as the catalyst, hydrogen source, and solvent, researchers can achieve clean, efficient, and high-yielding debenzylation, a critical step towards their synthetic targets in research and drug development.

References

• Bieg, T., & Szeja, W. (1985).
• Benchchem. (2025).
• Canadian Science Publishing. (n.d.). Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol.
• Mettler Toledo. (n.d.). Hydrogenation Reactions | Safe Reaction Monitoring & Control.
• Suzhou Highfine Biotech. (2024, March 25). Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I).
• ACS Publications. (2000, July 6). Halobenzyl Ethers as Protecting Groups for Organic Synthesis.
• Sabo Industrial. (2024, March 19).
• ACS Publications. (n.d.). Removal of benzyl-type protecting groups from peptides by catalytic transfer hydrogenation with formic acid | The Journal of Organic Chemistry.
• ResearchG
• University of Windsor. (n.d.). Alcohol Protecting Groups.
• RSC Publishing. (n.d.). Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1.
• Organic Chemistry Portal. (n.d.). Benzyl Ethers.
• Frontiers. (2021, August 4). Continuous Hydrogenation: Triphasic System Optimization at Kilo Lab Scale Using a Slurry Solution.
• ResearchGate. (n.d.). Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H₂ | Request PDF.
• MDPI. (2020, December 20). Optimization of Operating Conditions for CO Hydrogenation to Hydrocarbon via Response Surface Method.
• ResearchGate. (n.d.).
• Study.com. (n.d.). Show the steps needed to make 4-methylpentanoic acid by the malonic ester synthesis.
• ACS GCI Pharmaceutical Roundtable. (2026, February 6). Hydrogenolysis.
• Chemistry Stack Exchange. (2020, November 2). What is the mechanism of benzyl ether hydrogenolysis?
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of 5-Chloro-4-methylpentanoic Acid.
• Organic Syntheses. (n.d.). (r)-3-hydroxy-4-methylpentanoic acid.
• Sciforum. (n.d.).
• Google Patents. (n.d.).
• Oxford Academic. (2006, March 27). Stereochemistry and Mechanism of Catalytic Hydrogenation and Hydrogenolysis. III. Catalytic Hydrogenolysis of Benzyl-type Alcohols and Their Derivatives | Bulletin of the Chemical Society of Japan.
• Taylor & Francis. (n.d.). More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups.
• RSC Publishing. (2023, January 23).
• Quora. (2017, March 7).
• Semantic Scholar. (n.d.).
• Google Patents. (n.d.). EP0037327B1 - Derivates of 3-formyl-4-methylpentanoic acid, their preparation and their use in the preparation of substituted 3-formyl-but-3-en-1-oic acid.
• Benchchem. (n.d.). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.
• YouTube. (2018, December 31). benzyl ether cleavage.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Hydrogenolysis.
• ACS Publications. (n.d.). Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis | The Journal of Organic Chemistry.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups.

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Application Notes &amp; Protocols: Activating the Carboxylic Acid of 5-(Benzyloxy)-4-methylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Benzyloxy)-4-methylpentanoic acid is a valuable chiral building block in organic synthesis, particularly in the development of novel therapeutics and complex molecules. Its structure, featuring a protected hydroxyl group and a chiral center, makes it a key intermediate for introducing specific pharmacophores. The successful utilization of this molecule in synthetic pathways, such as in the formation of amide or ester linkages, is critically dependent on the effective activation of its carboxylic acid moiety.

Direct condensation of a carboxylic acid with a nucleophile like an amine or alcohol is generally inefficient due to the acidic nature of the carboxyl proton, which leads to a non-productive acid-base reaction.[1] Therefore, the carboxyl group must first be converted into a more reactive species with a better leaving group. This process, known as carboxylic acid activation, is a cornerstone of many synthetic transformations, especially in peptide synthesis.[2][3]

This guide provides a detailed overview of the primary reagents and methodologies for activating the carboxylic acid of 5-(benzyloxy)-4-methylpentanoic acid. It covers the underlying mechanisms, offers a comparative analysis of different reagent classes, and provides detailed, field-proven protocols to assist researchers in selecting and implementing the optimal strategy for their specific synthetic goals.

Principles of Carboxylic Acid Activation

The core principle of activation is to transform the hydroxyl group of the carboxylic acid into a good leaving group. This enhances the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by an amine, alcohol, or other nucleophile.[4] The choice of activating agent dictates the nature of the reactive intermediate formed, which can range from highly reactive acid chlorides to more stable, yet still effective, active esters.

subgraph "Activation Pathway" { rankdir=LR; CarboxylicAcid [label="R-COOH\n(5-Benzyloxy-4-methylpentanoic acid)"]; ActivatingAgent [label="Activating\nReagent", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; ActivatedIntermediate [label="Activated Intermediate\n(e.g., Active Ester, Acid Chloride)", style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Nucleophile [label="Nucleophile\n(R'-NH₂ or R'-OH)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; FinalProduct [label="Final Product\n(Amide or Ester)", style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

}

General concept of carboxylic acid activation.

Guide to Activating Reagents

The selection of an activating reagent is critical and depends on factors such as the stability of the substrate, the desired reactivity, the potential for side reactions (like racemization), and practical considerations like cost and ease of byproduct removal.

Carbodiimides (e.g., EDC, DCC)

Carbodiimides are widely used "zero-length" crosslinkers that facilitate amide or ester bond formation without becoming part of the final molecule. They activate carboxylic acids by forming a highly reactive O-acylisourea intermediate.[5][6]

• Mechanism: The carbodiimide reacts with the carboxyl group to form the O-acylisourea intermediate. This intermediate is susceptible to hydrolysis but reacts readily with a primary amine to form an amide bond.[7] To improve efficiency and stability, N-hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt) is often added. These additives react with the O-acylisourea to form a more stable, amine-reactive NHS or OBt ester, which reduces the risk of racemization and other side reactions.[2][5][8]

• Common Reagents:

  • EDC (or EDAC): 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide is water-soluble, making its urea byproduct easy to remove via aqueous workup. This makes it ideal for bioconjugation and solution-phase synthesis.[8][9]

  • DCC: N,N'-Dicyclohexylcarbodiimide is a powerful reagent often used in non-aqueous conditions. Its byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and must be removed by filtration.[6]

• Considerations: Carbodiimide-mediated couplings are cost-effective and reliable. However, the O-acylisourea intermediate can rearrange to a stable N-acylurea, an unreactive byproduct.[10] The use of additives like HOBt or NHS is strongly recommended to intercept the intermediate, enhancing yield and suppressing epimerization.[2][11]

Onium Salts (Uronium & Phosphonium)

Onium salts are among the most efficient and popular coupling reagents, particularly in solid-phase peptide synthesis (SPPS), due to their high reactivity and ability to minimize racemization.[8][12]

• Mechanism: These reagents react with the deprotonated carboxylic acid to form a highly reactive activated ester intermediate.[13][14][15] For instance, uronium salts like HATU and HBTU generate OAt or OBt active esters, respectively.[12][13] The presence of the azabenzotriazole (in HATU) or benzotriazole (in HBTU, PyBOP) moiety accelerates the coupling and acts as a racemization suppressant.[13][16]

• Common Reagents:

  • Uronium Salts:

    • HATU: (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is one of the most effective coupling reagents, known for rapid reaction kinetics and low racemization rates, largely due to the integrated HOAt moiety.[13][17]

    • HBTU: (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a highly efficient reagent that generates an OBt active ester.[12][15]

  • Phosphonium Salts:

    • PyBOP: ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) is a safer alternative to the original BOP reagent, as it does not produce the carcinogenic byproduct HMPA.[14][18] It efficiently forms an OBt active ester intermediate.[18]

• Considerations: Onium salt reactions require a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), to first deprotonate the carboxylic acid.[13][19] They are generally more expensive than carbodiimides but are often the reagents of choice for difficult or sterically hindered couplings.

Acid Halide Formation

Converting the carboxylic acid to an acid chloride is a classic activation method that produces a highly reactive intermediate.[4][20] This method is suitable for robust substrates that can withstand the harsh reaction conditions.

• Mechanism: Reagents like thionyl chloride (SOCl₂) or oxalyl chloride react with the carboxylic acid to replace the -OH group with a -Cl atom.[21][22] The resulting acid chloride is a powerful electrophile that reacts rapidly with nucleophiles.[23]

• Common Reagents:

  • Thionyl Chloride (SOCl₂): A common and effective reagent. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed.[21][22]

  • Oxalyl Chloride ((COCl)₂): Often used for milder conversions.

  • Phosphorus Pentachloride (PCl₅): A solid reagent that also effectively produces acid chlorides.[4][20]

• Considerations: This method requires strictly anhydrous conditions, as the acid chloride will readily hydrolyze back to the carboxylic acid in the presence of water.[23] The high reactivity can be a disadvantage, potentially leading to side reactions with other functional groups if not properly controlled.

Mixed Anhydrides

The mixed anhydride method involves activating the carboxylic acid with a chloroformate, such as isobutyl chloroformate, in the presence of a tertiary amine base.[19]

• Mechanism: The carboxylate anion attacks the chloroformate to form a mixed carbonic-carboxylic anhydride. This anhydride is a highly activated species. A subsequent nucleophilic attack by an amine occurs preferentially at the original carboxyl carbonyl, yielding the desired amide and releasing benign byproducts like isobutanol and CO₂.[19]

• Considerations: This method is rapid, cost-effective, and particularly useful for large-scale synthesis.[19] The low temperatures typically employed (0 °C or below) help to minimize the risk of racemization.[19]

Comparative Summary of Activating Reagents

Reagent Class	Example(s)	Key Intermediate	Base Required	Advantages	Disadvantages / Considerations
Carbodiimides	EDC, DCC	O-Acylisourea, NHS/OBt Ester	Often none (but base may be used)	Cost-effective, versatile, well-established.[1]	Risk of N-acylurea byproduct, potential for racemization (mitigated by additives).[10] DCU byproduct (from DCC) requires filtration.
Onium Salts	HATU, HBTU, PyBOP	OAt/OBt Active Ester	Yes (e.g., DIPEA)	High efficiency, rapid kinetics, low racemization.[12][13]	Higher cost, byproducts require chromatographic removal. Excess reagent can cause side reactions.[24]
Acid Halides	SOCl₂, PCl₅	Acid Chloride	Typically none	Highly reactive intermediate, volatile byproducts (SOCl₂), cost-effective.[4][22]	Harsh conditions, requires strict anhydrous environment, low functional group tolerance.[23]
Mixed Anhydrides	Isobutyl Chloroformate	Mixed Anhydride	Yes (e.g., TEA, NMM)	Fast, scalable, good for racemization-prone substrates.[19]	Requires low temperatures for optimal performance.

Detailed Experimental Protocols

Protocol 1: EDC/NHS Mediated Amide Coupling in Solution

This two-step protocol is a robust and widely used method for forming an amide bond, minimizing side reactions by first creating a stable NHS-ester intermediate.[5][25]

Principle: The carboxylic acid is first activated with EDC and Sulfo-NHS (or NHS) in a slightly acidic buffer to form a semi-stable amine-reactive ester. After activation, the pH is raised, and the amine is added to form the final amide bond.[25][26]

Materials:

• 5-(Benzyloxy)-4-methylpentanoic acid

• Amine of interest

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, pH 4.7-6.0[6][26]

• Coupling Buffer: 1X PBS, pH 7.2-7.5[26]

• Anhydrous organic solvent (e.g., DMF, DCM)

• Quenching Solution (e.g., 1 M Hydroxylamine or Glycine)[5]

subgraph "EDC/NHS Coupling Workflow" { A [label="1. Dissolve Carboxylic Acid\nin Activation Buffer (pH 5-6)", fillcolor="#FFFFFF"]; B [label="2. Add EDC and NHS\n(Incubate 15-30 min at RT)", fillcolor="#FBBC05"]; C [label="3. Add Amine Solution\n(Adjust pH to 7.2-7.5 if needed)", fillcolor="#FFFFFF"]; D [label="4. React for 2h at RT\nor overnight at 4°C", fillcolor="#4285F4", fontcolor="#FFFFFF"]; E [label="5. Quench Reaction\n(e.g., with hydroxylamine)", fillcolor="#FFFFFF"]; F [label="6. Purify Product\n(e.g., Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"];

}

Workflow for EDC/NHS mediated coupling.

Procedure:

• Activation:

  • Dissolve 5-(benzyloxy)-4-methylpentanoic acid (1.0 equivalent) in the chosen anhydrous solvent (e.g., DMF).

  • Add NHS or Sulfo-NHS (1.2 - 1.5 equivalents).[5]

  • Add EDC (1.2 - 1.5 equivalents) to the mixture. Note: Always use fresh EDC, as it is moisture-sensitive.[5]

  • Stir the reaction at room temperature for 15-60 minutes to pre-activate the carboxylic acid and form the NHS ester.

• Coupling:

  • Add the amine (1.0 - 1.1 equivalents) to the activated ester solution.

  • If a base is needed (e.g., if the amine is a hydrochloride salt), add DIPEA or TEA (1.0 - 2.0 equivalents).

  • Allow the reaction to stir at room temperature for 2 to 24 hours. Monitor progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with 5% HCl solution, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: HATU-Mediated Amide Coupling in Solution

This protocol is ideal for challenging couplings, including those involving sterically hindered amines or substrates prone to racemization.[13]

Principle: HATU, in the presence of a non-nucleophilic base, rapidly converts the carboxylic acid into a highly reactive OAt-active ester, which then couples efficiently with the amine.[13][27]

Materials:

• 5-(Benzyloxy)-4-methylpentanoic acid

• Amine of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA) or Collidine

• Anhydrous DMF (or other polar aprotic solvent)

subgraph "HATU Coupling Workflow" { A [label="1. Dissolve Carboxylic Acid & HATU\nin Anhydrous DMF under N₂", fillcolor="#FFFFFF"]; B [label="2. Add DIPEA\n(Pre-activate for 15-30 min at RT)", fillcolor="#FBBC05"]; C [label="3. Add Amine Solution", fillcolor="#FFFFFF"]; D [label="4. React for 1-18h at RT", fillcolor="#4285F4", fontcolor="#FFFFFF"]; E [label="5. Aqueous Work-up", fillcolor="#FFFFFF"]; F [label="6. Purify Product\n(Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"];

}

Workflow for HATU mediated coupling.

Procedure:

• Activation:

  • Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 5-(benzyloxy)-4-methylpentanoic acid (1.0 equivalent) and HATU (1.0 - 1.2 equivalents) in anhydrous DMF.[13]

  • Add DIPEA (2.0 - 3.0 equivalents) to the solution.[13]

  • Stir the mixture at room temperature for 15-30 minutes for pre-activation.

• Coupling:

  • Add the amine (1.0 - 1.2 equivalents) to the reaction mixture.

  • Continue stirring at room temperature, monitoring the reaction by TLC or LC-MS. Reaction times can vary from 1 to 18 hours depending on the substrates.[13]

• Work-up and Purification:

  • Follow the same aqueous work-up and purification procedure as described in Protocol 1.

Protocol 3: Acid Chloride Formation and Subsequent Coupling

This classic method is effective when a highly reactive acylating agent is needed and the substrate is stable to the conditions.

Principle: The carboxylic acid is converted to the corresponding acid chloride using thionyl chloride (SOCl₂). The crude acid chloride is then reacted with the amine in the presence of a base to form the amide.[4][22]

Materials:

• 5-(Benzyloxy)-4-methylpentanoic acid

• Thionyl Chloride (SOCl₂) or Oxalyl Chloride

• Amine of interest

• Anhydrous DCM or Toluene

• Tertiary amine base (e.g., Triethylamine, Pyridine)

subgraph "Acid Chloride Formation Workflow" { A [label="1. React Carboxylic Acid with SOCl₂\n(Anhydrous solvent, often with heat)", fillcolor="#FFFFFF"]; B [label="2. Remove Excess SOCl₂\n(Evaporation under vacuum)", fillcolor="#FBBC05"]; C [label="3. Dissolve Crude Acid Chloride\nin Anhydrous Solvent", fillcolor="#FFFFFF"]; D [label="4. Add Amine and Base\n(Typically at 0°C)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; E [label="5. Aqueous Work-up", fillcolor="#FFFFFF"]; F [label="6. Purify Product\n(Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"];

}

Workflow for acid chloride mediated coupling.

Procedure:

• Acid Chloride Formation:

  • In a flask equipped with a reflux condenser and a gas outlet to a trap (for HCl and SO₂), add 5-(benzyloxy)-4-methylpentanoic acid (1.0 equivalent) and a minimal amount of anhydrous DMF (catalytic).

  • Add thionyl chloride (1.5 - 2.0 equivalents) dropwise.

  • Gently heat the mixture (e.g., to 50-70 °C) for 1-3 hours until gas evolution ceases.

  • Cool the mixture to room temperature and remove the excess thionyl chloride by distillation or under reduced pressure (co-evaporating with toluene can help). The resulting crude acid chloride is often used directly in the next step.

• Coupling:

  • Dissolve the crude acid chloride in an anhydrous solvent like DCM or THF and cool to 0 °C in an ice bath.

  • In a separate flask, dissolve the amine (1.0 equivalent) and a non-nucleophilic base like triethylamine (1.1 - 1.5 equivalents) in the same anhydrous solvent.

  • Slowly add the amine solution to the acid chloride solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor by TLC or LC-MS.

• Work-up and Purification:

  • Follow the same aqueous work-up and purification procedure as described in Protocol 1.

Conclusion

The activation of 5-(benzyloxy)-4-methylpentanoic acid is a critical first step for its successful incorporation into larger molecules. The choice of reagent should be guided by the specific requirements of the synthetic route. For routine, cost-sensitive applications, EDC/NHS offers a reliable and well-established method. For challenging couplings where efficiency and stereochemical preservation are paramount, high-performance onium reagents like HATU are the preferred choice. For robust substrates where high reactivity is desired, conversion to the acid chloride remains a powerful and effective strategy. By understanding the principles and applying the detailed protocols outlined in this guide, researchers can confidently select and execute the optimal activation strategy for their synthetic needs.

References

• BenchChem. (n.d.). Standard Protocol for HATU Peptide Coupling: Application Notes and Detailed Protocols.
• BenchChem. (n.d.). Protocol for EDC/NHS Coupling with Amino-PEG3-CH2COOH: A Detailed Guide for Researchers.
• JoVE. (2025, May 22). Carboxylic Acids to Acid Chlorides.
• BenchChem. (n.d.). Application Notes: Scale-Up Synthesis of Amides via the Mixed Anhydride Method Using Isobutyl Chloroformate.
• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides.
• Grokipedia. (n.d.). PyBOP.
• Creative Peptides. (n.d.). The Role of HOBt and HBTU in Peptide Coupling Reactions.
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• JoVE. (2025, May 22). Video: Carboxylic Acids to Acid Chlorides.
• BYJU'S. (2022, February 8). Formation of Acid Chlorides.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 23). HOBt vs. Other Coupling Reagents: Making the Right Choice for Synthesis.
• Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling.
• Wikipedia. (n.d.). Peptide synthesis.
• Chemguide. (n.d.). converting carboxylic acids into acyl (acid) chlorides.
• aapptec. (n.d.). Technical Support Information Bulletin 2105 - HATU.
• BenchChem. (n.d.). An In-Depth Technical Guide to the PyBOP Mechanism of Action in Amide Bond Formation.
• University of Calgary. (n.d.). Chapter 27: Peptide Synthesis.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Bocsci. (n.d.). Brief Introduction of Synthesis of Amides by Mixed Anhydride Method.
• ResearchGate. (n.d.). Proposed mechanism for activation by uronium salt.
• Creative Proteomics. (n.d.). Carbodiimide Crosslinker Chemistry: EDC and DCC.
• G-Biosciences. (2017, September 26). High Efficiency & Stability Protein CrossLinking with EDC & NHS.
• Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.
• University College London. (n.d.). Coupling Protocols.
• aapptec. (2021, May 19). Carbodiimides and Additives.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Thermo Fisher Scientific. (n.d.). EDC Instructions.
• Bangs Laboratories, Inc. (2025, February 20). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS.
• PubMed. (2011, July 16). Activation of carboxyl group with cyanate: peptide bond formation from dicarboxylic acids.
• ResearchGate. (2025, August 6). HOBt and HOAt-Derived Immonium Salts: New and Highly Efficient Coupling Reagents for Peptide Synthesis.
• BenchChem. (n.d.). The Core Mechanism of HBTU in Peptide Coupling: An In-depth Technical Guide.
• Google Patents. (n.d.). US4351762A - Rapid, quantitative peptide synthesis using mixed anhydrides.
• ResearchGate. (2025, August 6). Using mixed anhydrides from amino acids and isobutyl chloroformate in N-acylations.
• Thieme. (2024, December 4). Dipeptide Syntheses via Activated α-Amino Esters.
• Wikipedia. (n.d.). HBTU.
• ResearchGate. (n.d.). Coupling Reagents.
• Taylor & Francis. (n.d.). Carbodiimide – Knowledge and References.
• Chemical Reviews. (2011, August 26). Peptide Coupling Reagents, More than a Letter Soup.
• Wikipedia. (n.d.). Phosphonium coupling.
• The Organic Chemistry Tutor. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry.
• RSC Advances. (2017, October 30). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates.
• Luxembourg Bio Technologies. (n.d.). PyClocK, the phosphonium salt derived from 6-Cl-HOBt.
• Thieme. (n.d.). 3.7 Phosphonium Salts.
• ChemicalBook. (n.d.). 5-(BENZYLOXY)PENTANOIC ACID synthesis.

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• 27. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Deprotection of 5-(Benzyloxy)-4-methylpentanoic acid

Welcome to the technical support center for the deprotection of 5-(benzyloxy)-4-methylpentanoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this common synthetic transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into troubleshooting and optimizing this crucial reaction step. Our focus is on understanding the "why" behind experimental choices to empower you to achieve higher yields and purity.

I. Overview of Benzyl Ether Deprotection

The benzyl ether is a widely used protecting group for alcohols due to its general stability under a variety of reaction conditions and its relatively straightforward removal.[1][2] The deprotection of 5-(benzyloxy)-4-methylpentanoic acid to yield 5-hydroxy-4-methylpentanoic acid is most commonly achieved through catalytic hydrogenolysis.[3] This method involves the cleavage of the C-O bond of the benzyl ether using hydrogen gas in the presence of a palladium catalyst.[4]

While seemingly straightforward, this reaction can be prone to several issues that can significantly impact yield and purity. This guide will address these common challenges in a practical, question-and-answer format.

Reaction Scheme:

II. Troubleshooting Guide: Enhancing Yield and Purity

This section is structured to directly address the most frequent problems encountered during the deprotection of 5-(benzyloxy)-4-methylpentanoic acid.

Q1: My reaction is sluggish or has stalled completely. What are the likely causes and how can I resolve this?

An incomplete or stalled reaction is one of the most common frustrations. Several factors can contribute to this issue:

• Catalyst Quality and Activity: The age and quality of the palladium on carbon (Pd/C) catalyst are paramount.[5] Over time, catalysts can become deactivated through oxidation or exposure to atmospheric contaminants.

  • Solution: Always use a fresh, high-quality catalyst from a reputable supplier. If you suspect your current catalyst is old, it's best to replace it. An in-situ preparation of an active Pd/C catalyst from Pd(OAc)₂ and charcoal can also be a highly reproducible method.[6]

• Catalyst Poisoning: Trace impurities in the starting material, solvent, or from the reaction setup can poison the palladium catalyst. Sulfur-containing compounds are notorious catalyst poisons.

  • Solution: Ensure your starting material is of high purity. Use high-purity, degassed solvents. Thoroughly clean all glassware and reaction apparatus. If sulfur poisoning is suspected, pretreating the reaction mixture with a scavenger may be necessary.

• Insufficient Hydrogen Supply: For hydrogenolysis, a constant and sufficient supply of hydrogen is critical.

  • Solution: If using a hydrogen balloon, ensure it is adequately filled and that there are no leaks in the system. For larger-scale reactions, a dedicated hydrogenation apparatus with a continuous hydrogen supply is recommended. Increasing the hydrogen pressure can also accelerate the reaction rate.[7]

• Poor Mass Transfer: The reaction is heterogeneous, involving a solid catalyst, a liquid substrate solution, and a gaseous reactant (H₂). Efficient mixing is crucial for good contact between all three phases.

  • Solution: Use a robust stirring mechanism to ensure the catalyst is well-suspended in the reaction mixture. For larger volumes, mechanical stirring is often more effective than magnetic stirring.

Q2: I'm observing side products in my reaction mixture. What are they and how can I prevent their formation?

The formation of byproducts can complicate purification and reduce the overall yield. A common side reaction is the saturation of the aromatic ring of the benzyl group.[8]

• Over-reduction: Under harsh conditions (high pressure, high temperature, or prolonged reaction times), the aromatic ring of the cleaved toluene byproduct can be hydrogenated to methylcyclohexane. While this doesn't directly affect the desired product, it consumes hydrogen and can indicate overly aggressive reaction conditions. More critically, saturation of the benzyl ether's aromatic ring before cleavage can lead to cyclohexylmethyl ether intermediates, which are much more difficult to cleave.[8][9]

  • Solution: Employ the mildest conditions necessary for complete debenzylation. This typically means running the reaction at room temperature and atmospheric pressure if possible.[7] Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed. A catalyst pre-treatment strategy has also been shown to suppress unwanted hydrogenation side-products.[8][9]

Q3: The purification of my final product is difficult. What strategies can I employ for a cleaner workup and isolation?

The carboxylic acid functional group in the product can present challenges during extraction and purification.

• Workup Procedure:

  • Catalyst Removal: After the reaction is complete, the solid Pd/C catalyst must be carefully removed.

    • Solution: Filtration through a pad of Celite® is the standard and most effective method.[10] Ensure the Celite pad is sufficiently thick to prevent fine catalyst particles from passing through. Wash the filter cake thoroughly with the reaction solvent to recover any adsorbed product.

  • Extraction: The product, 5-hydroxy-4-methylpentanoic acid, is a relatively polar molecule.

    • Solution: Acidify the aqueous solution to a pH of 2 with an acid like concentrated HCl before extraction with an organic solvent such as ethyl acetate.[11] This ensures the carboxylic acid is fully protonated and more soluble in the organic phase. Perform multiple extractions to maximize recovery.

• Purification Techniques:

  • Column Chromatography: While effective, silica gel chromatography of carboxylic acids can sometimes lead to tailing.

    • Solution: Adding a small amount of acetic or formic acid to the eluent can help to suppress deprotonation of the carboxylic acid on the silica surface, leading to better peak shape.

  • Ion-Exchange Chromatography: This can be a highly effective method for purifying carboxylic acids.[12]

    • Solution: Utilize a weak or strong base anion exchange resin. The carboxylic acid will bind to the resin and can be eluted by changing the pH.[12]

  • Recrystallization: If the product is a solid, recrystallization can be an excellent final purification step.

Troubleshooting Decision Workflow

Caption: A decision tree for troubleshooting incomplete deprotection reactions.

III. Frequently Asked Questions (FAQs)

Q: Can I use a different catalyst besides 10% Pd/C?

A: Yes, other palladium catalysts can be effective. Pearlman's catalyst (Pd(OH)₂/C) is often more active than Pd/C and can be particularly useful for more sterically hindered substrates.[7][13] In some challenging cases, a combination of Pd/C and Pd(OH)₂/C has been reported to be more effective than either catalyst alone.[14]

Q: Are there alternatives to catalytic hydrogenolysis for this deprotection?

A: While catalytic hydrogenolysis is the most common method, other options exist, which may be advantageous if your substrate contains other functional groups sensitive to reduction (e.g., alkenes, alkynes, or nitro groups).[15]

• Catalytic Transfer Hydrogenation: This method avoids the need for pressurized hydrogen gas by using a hydrogen donor such as formic acid, ammonium formate, or 1,4-cyclohexadiene.[4][16] It is often a milder and faster alternative.[16]

• Acid-Catalyzed Cleavage: Strong Lewis acids like boron trichloride (BCl₃) or strong Brønsted acids can cleave benzyl ethers.[10][17] However, these conditions are harsh and may not be suitable for sensitive substrates.[2]

• Oxidative Cleavage: Reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) can be used for oxidative debenzylation, especially for p-methoxybenzyl (PMB) ethers, but can also work for simple benzyl ethers, sometimes requiring photoirradiation.[10][15]

Q: How can I monitor the progress of the reaction?

A: The most common method is Thin Layer Chromatography (TLC).[10] The product, being more polar due to the free hydroxyl group, will have a lower Rf value than the starting material. Staining with potassium permanganate can be effective for visualizing both the starting material and the product. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography (GC) can be used.

Q: What is a typical catalyst loading for this reaction?

A: A catalyst loading of 5-10 mol% with respect to the substrate is a common starting point.[7] For challenging substrates or if catalyst poisoning is suspected, this can be increased.[7]

Comparison of Deprotection Methods

Method	Reagents & Conditions	Typical Yield	Key Features & Considerations
Catalytic Hydrogenolysis	H₂, Pd/C in solvents like EtOH, MeOH, or THF[15]	High	Most common method; can be slow; may affect other reducible functional groups.[15]
Catalytic Transfer Hydrogenation	Ammonium formate or formic acid, Pd/C[7][16]	High	Milder and often faster than hydrogenolysis; avoids pressurized H₂ gas.[15][16]
Lewis Acid Cleavage	BCl₃, CH₂Cl₂ at low temperatures[10][18]	Good to High	Harsh conditions; not suitable for acid-sensitive substrates.[2]
Oxidative Cleavage	DDQ, CH₂Cl₂/H₂O, often with light[10][15]	Good to High	Useful for substrates sensitive to reductive conditions.[15]

Standard Experimental Protocol: Catalytic Hydrogenolysis

This protocol provides a general procedure for the deprotection of 5-(benzyloxy)-4-methylpentanoic acid using palladium on carbon and hydrogen gas.

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-(benzyloxy)-4-methylpentanoic acid (1.0 eq) in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate) to a concentration of approximately 0.1 M.[7]

• Catalyst Addition: Carefully add 10% Pd/C (5-10 mol%) to the solution.[10]

• Hydrogenation: Securely attach a balloon filled with hydrogen gas to the flask or conduct the reaction in a hydrogenation apparatus at atmospheric pressure.[7][10]

• Reaction: Stir the reaction mixture vigorously at room temperature.[7][10]

• Monitoring: Monitor the reaction progress by TLC until all the starting material is consumed.[10]

• Workup: Carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.[7][10]

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can then be purified by column chromatography, recrystallization, or extraction as previously discussed.

Logical Relationships in Deprotection Strategy

Caption: A flowchart for selecting an appropriate deprotection strategy.

IV. References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Incomplete Debenzylation of Benzyloxypyridines. Retrieved from

• Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Synthesis, 1985(01), 76–77. [Link]

• Murali, C., Shashidhar, M. S., & Gopinath, C. S. (2007). Hydroxyl group deprotection reactions with Pd(OH)2/C: a convenient alternative to hydrogenolysis of benzyl ethers and acid hydrolysis of ketals. Tetrahedron, 63(19), 4149-4155.

• Baker, A. E. G., Neiger (Marchal), E., Lund, K., & Thompson, A. (2014). The use of tin(IV) chloride to selectively cleave benzyl esters over benzyl ethers and benzyl amines. Article.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• J&K Scientific LLC. (2021, February 8). Benzyl Deprotection of Alcohols. Retrieved from [Link]

• Mandal, P. K., & McMurray, J. S. (2007). In Situ Preparation of an Active Pd/C Catalyst for Hydrogenation of Alkenes and Alkynes and for the Hydrogenolysis of O-Benzyl Ethers. The Journal of Organic Chemistry, 72(17), 6599–6601. [Link]

• Sciencemadness.org. (2014, May 8). Help with debenzylation of N-Benzyl. Retrieved from [Link]

• Murali, C., Shashidhar, M. S., & Gopinath, C. S. (2007). Hydroxyl group deprotection reactions with Pd(OH)2/C: a convenient alternative to hydrogenolysis of benzyl ethers and acid hydrolysis of ketals. Tetrahedron, 63(19), 4149-4155.

• Li, Y., Zhou, Y., & Sun, M. (2006). More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups. Synthetic Communications, 36(17), 2453–2458. [Link]

• Crawford, C., & Oscarson, S. (2020). Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Ar. Semantic Scholar.

• YouTube. (2018, December 31). benzyl ether cleavage. Retrieved from [Link]

• Crawford, C., & Oscarson, S. (2020). Optimised Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. ChemRxiv. [Link]

• Reddit. (2025, April 29). Can Pd/C go bad? And also advice on disacharide debenzylation. Retrieved from [Link]

• Kumar, A., Singh, B., & Upadhyay, S. N. (2017). Biochemical Production and Separation of Carboxylic Acids for Biorefinery Applications. Critical Reviews in Biotechnology, 37(4), 499-518.

• Steve S.Y. (n.d.). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. Retrieved from [Link]

• University of Calgary. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Anwer, M. K., & Spatola, A. F. (1980). Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, 1381. [Link]

• Atlanchim Pharma. (2021, October 6). 2-17 Science About O-Benzyl protecting groups. Retrieved from [Link]

• Google Patents. (n.d.). US3709795A - Purification of carboxylic acids by chemical treatment and distillation. Retrieved from

• Carbajal Arízaga, G. (2025, August 5). Removal and Extraction of Carboxylic Acids and Non-ionic Compounds with Simple Hydroxides and Layered Double Hydroxides. ResearchGate.

• Organic Syntheses. (2016, March 21). Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as. Retrieved from [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• ResearchGate. (n.d.). Protection and deprotection of carboxylic acid group. Retrieved from [Link]

• Curly Arrow. (2010, January 25). Catalytic Hydrogenation Part II - Tips and Tricks. Retrieved from [Link]

• Kim, J., Park, S., & Kim, H. (2022). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Molecules, 27(15), 4945. [Link]

• ResearchGate. (2025, August 6). Studies on the hydrogenolysis of benzyl ethers. Retrieved from [Link]

• Yajima, H., Fujii, N., Funakoshi, S., Watanabe, T., Murayama, E., & Otaka, A. (1988). Promoting Effect of Pentamethylbenzene on the Deprotection of O-Benzyltyrosine and Nε-Benzyloxycarbonyllysine with Trifluoroacetic Acid. Tetrahedron, 44(3), 805-819.

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• Scientific Update. (2023, February 22). To Deprotect and Serve. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). 3-benzyloxy-2-methyl propanoate. Retrieved from [Link]

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Preventing racemization of 4-methyl stereocenter during synthesis

Technical Support Center: Stereochemical Integrity of Methylated Chiral Centers

Topic: Preventing Racemization of the 4-Methyl Stereocenter Ticket ID: #RAC-4ME-001 Status: Open Priority: Critical (Stereochemical Purity)

Executive Summary & Scope

User Context: You are likely synthesizing a polyketide fragment, a methylated amino acid derivative (e.g., Isoleucine, Leucine analogs), or a complex drug scaffold where a methyl group resides at the C4 position relative to a functional handle.

The Core Problem: The "4-methyl stereocenter" is chemically vulnerable because it is often created via aldol/alkylation chemistry (placing it

to a carbonyl) or exists to an -unsaturated system. In synthesis, this center becomes the "C4" position after chain extension, but during the critical coupling or activation steps, it behaves as an activated -chiral center .

Immediate Action Required: Stop using standard bases (TEA/DIPEA) in excess. Switch to "soft" coupling protocols immediately if ee% loss is observed.

Diagnostic & Decision Matrix

Before altering your route, diagnose the mechanism of stereochemical loss using this logic flow.

Figure 1: Diagnostic workflow to identify the root cause of racemization based on chemical environment.

Technical Deep Dive: The Mechanisms of Failure

To prevent racemization, you must understand how the 4-methyl group loses its configuration.

A. The Oxazolone Pathway (Most Common in Amide Coupling)

When activating a carboxylic acid that has an

-methyl group (which becomes C4 in the product), the activated ester is highly electrophilic. If an amide/carbamate is present at the -position (common in amino acids), the carbonyl oxygen can attack the activated center, forming a 5-membered Oxazolone (Azlactone) ring.[1]

• The Risk: The proton at the chiral center of the oxazolone is highly acidic (

  ). Even weak bases can deprotonate it, scrambling the stereochemistry before the amine nucleophile arrives.

• The Fix: You must intercept the active ester faster than the oxazolone forms. This is why Oxyma is superior to HOBt—it reacts faster to form a stable active ester.

B. Direct Enolization (Base-Catalyzed)

If your 4-methyl center is

to a ketone or ester, strong bases (LDA, LiHMDS) or even amine bases (TEA) can abstract the proton if the temperature is too high.

• Critical Insight: The use of DIPEA (Hunig's base) is often the culprit. While non-nucleophilic, it is basic enough to epimerize activated esters.

Troubleshooting Guide (FAQ Format)

Q1: I am seeing 5-10% epimerization during amide coupling of my 4-methyl acid. I'm using HATU/DIPEA. What is wrong?

A: HATU is too potent and DIPEA is too basic for this specific substrate.

• The Issue: HATU generates the O-At ester very rapidly, but if the amine coupling is slow (due to steric hindrance at the 4-methyl site), the DIPEA has time to deprotonate the

  -position.

• The Fix:

  • Switch Reagents: Use COMU or DIC/Oxyma . COMU shows consistently lower racemization rates than HATU for hindered substrates.

  • Change Base: Switch from DIPEA (

    ) to 2,4,6-Collidine ( ) or TMP (2,4,6-trimethylpyridine). These bases are sufficient to deprotonate the amine salt but too weak to deprotonate the chiral center.

Q2: My stereocenter is intact after reaction, but scrambles during purification. Why?

A: You are likely experiencing Silica-Induced Epimerization .

• The Issue: Commercial silica gel is slightly acidic (

  ). If your 4-methyl ketone/aldehyde is enolizable, the silica surface can catalyze the tautomerization.

• The Fix:

  • Pre-wash your silica column with 1%

    in Hexanes to neutralize surface silanols.

  • Switch to Alumina (Neutral) for purification.

  • Perform "Flash" chromatography rapidly; do not let the compound sit on the column.

Q3: I am cleaving an Evans Auxiliary (4-methyl product) and losing ee%.

A: The standard

cleavage is exothermic and basic ( ).

• The Issue: The hydroxide attacks the exocyclic carbonyl (desired) but can also act as a base at the

  -position. The exotherm accelerates this.[2]

• The Fix: Use the LiOOH (Lithium Hydroperoxide) protocol at

  .

  • Premix

    and before adding to the substrate to form the less basic, more nucleophilic hydroperoxide anion.

Validated Protocols

Protocol A: Low-Racemization Amide Coupling (The "Safe" Method)

Best for: Coupling sterically hindered 4-methyl acids.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Amine (1.1 equiv)

• COMU (1.0 equiv) [Alternative: DIC/Oxyma]

• Oxyma Pure (1.0 equiv) - Crucial additive

• 2,4,6-Collidine (2.0 equiv) - The "Safe" Base

• Solvent: DMF or DMF/DCM (0.1 M)

Step-by-Step:

• Dissolve the Carboxylic Acid and Oxyma Pure in DMF at

  .

• Add Collidine. Stir for 2 minutes. (Solution may turn yellow/orange).

• Add COMU.[3][4] Stir for 2 minutes to form the active ester.

• Add the Amine immediately.

• Allow to warm to Room Temperature. Do not heat.

• Monitor by LCMS. Quench with 0.5 M HCl (aq) immediately upon completion.

Protocol B: Racemization-Free Evans Auxiliary Cleavage

Best for: Recovering 4-methyl acids from oxazolidinones.

Reagents:

• Imide Substrate (1.0 equiv)

• (4.0 equiv)
• (2.0 equiv)

• Solvent: THF/Water (3:1)

Step-by-Step:

• Dissolve Substrate in THF and cool to

  .

• Critical Step: In a separate vial, mix

  and in water. Stir for 5 mins to generate .

• Add the

  solution dropwise to the substrate at .

• Monitor by TLC.[5] The reaction is usually complete in <1 hour.

• Quench with saturated

  (Sodium Sulfite) to destroy excess peroxide before acidification.

Comparative Data: Coupling Reagents

The following data illustrates the risk of using standard reagents on sensitive

-methyl stereocenters.

Coupling Reagent	Base Used	Additive	Relative Racemization Rate	Recommendation
HATU	DIPEA	None	High (10-20%)	Avoid for sensitive chiral centers
HBTU	DIPEA	HOBt	Moderate (5-8%)	Acceptable for robust substrates only
COMU	DIPEA	Oxyma	Low (<2%)	Good standard practice
COMU	Collidine	Oxyma	Negligible (<0.5%)	Gold Standard
DIC	None	Oxyma	Negligible (<0.5%)	Best for Solid Phase (SPPS)

Visualizing the Solution

The pathway below demonstrates why the Oxyma/Collidine system prevents racemization compared to the HATU/DIPEA system.

Figure 2: Mechanistic comparison showing how Oxyma intercepts the intermediate to prevent Oxazolone-mediated racemization.

References

• Albericio, F., & El-Faham, A. (2010). COMU: A Safer and More Effective Replacement for HATU Peptide Coupling Reagent. Organic Process Research & Development.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

• Evans, D. A., et al. (1982). Chiral Enolates in Asymmetric Synthesis. Journal of the American Chemical Society. (Foundational text on Auxiliary Cleavage).

• Luxembourg Bio Technologies. (2017). Comparison of various coupling reagents in solid-phase aza-peptide synthesis. Tetrahedron Letters.

• Bachem Technical Guides. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. bachem.com [bachem.com]
• 5. Enantioresolution of dl-selenomethionine by thin silica gel plates impregnated with (−) quinine and reversed-phase TLC and HPLC separation of diastereomers prepared with difluorodinitrobenzene based reagents having l-amino acids as chiral auxiliaries - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Purification of 5-(Benzyloxy)-4-methylpentanoic acid by flash chromatography

Technical Support Hub: Purification of 5-(Benzyloxy)-4-methylpentanoic Acid

Current Status: Active Ticket ID: #PUR-BNZ-4MP Assigned Specialist: Senior Application Scientist

Executive Summary

You are attempting to purify 5-(Benzyloxy)-4-methylpentanoic acid . This molecule presents a classic "push-pull" chromatographic challenge:

• The "Push" (Lipophilic): The benzyl ether and methyl alkyl chain drive the molecule towards non-polar interactions.

• The "Pull" (Polar/Acidic): The carboxylic acid moiety (

  ) interacts strongly with the silanol groups ( ) on standard silica cartridges.

The Failure Mode: Without intervention, this molecule will exhibit severe peak tailing, irreversible adsorption (yield loss), or co-elution with impurities due to "smearing" across the column.

This guide provides a self-validating protocol to purify this compound using Flash Chromatography, specifically addressing the acidity issue.

Phase 1: Method Development & TLC

Q: Why is my compound streaking from the baseline on TLC?

A: This is caused by the ionization of the carboxylic acid. Silica gel is slightly acidic (

), but not acidic enough to fully suppress the ionization of your pentanoic acid derivative. The ionized carboxylate ( ) binds to the silica surface.

The Fix: You must shift the equilibrium back to the free acid form (

) by adding an acidic modifier to your mobile phase.

Protocol: The "Acid-Spike" TLC Screen

• Prepare Mobile Phase A: Hexanes (or Heptane) + 1% Acetic Acid (AcOH).

• Prepare Mobile Phase B: Ethyl Acetate (EtOAc) + 1% Acetic Acid (AcOH).

• Run TLC: Spot your crude material. Elute with 20% B / 80% A.

  • Target: You want a distinct, round spot with an

    between 0.25 and 0.35.

  • Observation: If the spot still trails, increase AcOH to 2% (rarely needed).

Technical Note: Do not use Dichloromethane (DCM)/Methanol for this specific molecule unless necessary. The Benzyl/Methyl groups make it sufficiently lipophilic for Hex/EtOAc. DCM/MeOH often provides poor selectivity for benzyl ethers.

Phase 2: Cartridge & Loading Strategy

Q: Should I use liquid injection or dry loading?

A: Dry loading is mandatory for this purification to ensure high resolution. Liquid loading (dissolving in strong solvent) often causes "band broadening" because the sample solvent is stronger than the initial mobile phase.

Protocol: Self-Validating Dry Load

• Ratio: Weigh your crude sample. Add Celite 545 or clean Silica Gel at a ratio of 1:3 (1g sample : 3g solid support).

• Evaporation: Dissolve mixture in a minimal amount of DCM (to ensure full solubility), then rotary evaporate until a free-flowing powder remains.

  • Validation: If the powder is sticky or clumpy, you have residual solvent or oil. Add more silica and re-evaporate.

• Loading: Pack this powder into an empty solid load cartridge (SLSC) or pre-column.

Q: How do I calculate the gradient from my TLC?

A: Use the relationship between

and Column Volumes (CV). If your compound has an of 0.3 in 20% EtOAc, it will elute at roughly 3.3 CVs if you run isocratically . For a gradient, start 10% lower than your TLC concentration and ramp up.

Recommended Gradient Profile:

• 0 - 1 CV: 0% B (Equilibration)

• 1 - 2 CV: 0% to 10% B (rapid ramp)

• 2 - 12 CV: 10% to 40% B (linear gradient - The Separation Zone)

• 12 - 15 CV: 40% to 100% B (flush)

Phase 3: Troubleshooting & Logic Flow

Visualizing the Workflow

The following diagram illustrates the decision logic for optimizing your run.

Caption: Logic flow for method development ensuring peak shape integrity.

Troubleshooting FAQs

Q: I added Acetic Acid, but my peak is still tailing. Why? A: This indicates Mass Overload . Even with a modifier, there is a finite number of interaction sites on the silica. If you load >5% of the column weight (e.g., >600mg on a 12g column), you will saturate the sites.

• Solution: Switch to a larger column size (e.g., 24g or 40g) or split the injection into two runs.

Q: I see a "Ghost Peak" eluting before my product. A: This is likely the Benzyl Ether cleaving or an impurity if you used a strong acid like TFA.

• Check: Ensure you used Acetic Acid or Formic Acid, not TFA or HCl. Benzyl ethers are stable to acetic acid but labile to strong acids.

• Check: If the ghost peak is UV active but has no mass (by ELSD/MS), it could be a solvent front artifact.

Q: How do I remove the Acetic Acid from my purified product? A: Acetic acid has a high boiling point (118°C) and can be difficult to remove by rotovap alone.

• Protocol: Add Toluene or Heptane to your combined fractions. These form an azeotrope with acetic acid, allowing it to be stripped off at lower temperatures/pressures. Repeat the co-evaporation 2-3 times.

Phase 4: Data & Specifications

Table 1: Mobile Phase Selection Matrix

Solvent System	Modifier	Suitability	Notes
Hexane / EtOAc	1% AcOH	High	Recommended. Good solubility for benzyl group; AcOH suppresses acid tailing.
DCM / MeOH	None	Low	Causes tailing; MeOH is too strong; difficult to remove AcOH.
Heptane / Acetone	1% Formic Acid	Medium	Good alternative if EtOAc overlaps with impurities.
Water / Acetonitrile	0.1% Formic Acid	High (Reverse Phase)	Use C18 column if Normal Phase fails.

Table 2: Column Loading Capacity (Silica)

Column Size (g)	Max Load (Easy Separation )	Max Load (Difficult Separation)
4g	400 mg	40 mg
12g	1.2 g	120 mg
24g	2.4 g	240 mg
40g	4.0 g	400 mg

References

• Teledyne ISCO. (2012).[1] RediSep C-18 reversed phase column purification of carboxylic acids. Application Note AN76. Link

• Biotage. (2023).[2][3] How does an acid pH modifier impact flash chromatography? The Flash Purification Blog.[2] Link

• University of Rochester. (n.d.). Tips for Flash Column Chromatography: Acid Sensitive Compounds. Department of Chemistry. Link

• Organic Syntheses. (2007). Purification of Benzyl Ethers and Acids. Org. Syn. Coll. Vol. 10. Link

Sources

• 1. teledyneisco.com [teledyneisco.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]

Troubleshooting amide bond formation with 5-(Benzyloxy)-4-methylpentanoic acid

Technical Support Center: Amide Bond Formation Subject: Troubleshooting Protocols for 5-(Benzyloxy)-4-methylpentanoic Acid Ticket ID: #AMIDE-5B4M-001 Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Substrate Profile

You are working with 5-(Benzyloxy)-4-methylpentanoic acid .[1] Before troubleshooting, we must understand the physical organic chemistry of this specific building block.

• Steric Profile: The methyl group is located at the

  -position (C4). While not as sterically demanding as an -quaternary center, the C4-methyl induces a "kink" in the alkyl chain, potentially shielding the carbonyl carbon from bulky amines due to conformational folding.

• Stereochemical Stability: Unlike

  -amino acids, the chiral center here is at C4. It is not prone to racemization via the standard oxazolone or enolization mechanisms during activation. If you observe stereochemical erosion, it is likely intrinsic to your starting material source or the amine partner.

• Solubility: The benzyl ether (OBn) confers significant lipophilicity. This molecule behaves more like a fatty acid than a polar amino acid, which dictates our solvent and workup choices.

Phase 1: Reagent Selection & Protocol Optimization

Many users default to EDC/HOBt for this substrate, but we often see tickets regarding "gummy" products and incomplete conversion.

Comparative Analysis of Coupling Strategies

Coupling Reagent	Suitability	Pros	Cons
EDC / HOBt	Moderate	Cheap; standard in academia.	Urea byproducts (EDC-urea) are difficult to remove from this lipophilic product; slow kinetics.
HATU / DIPEA	High	Extremely fast; drives difficult couplings.	Expensive; generates insoluble PF6 salts; difficult to remove tetramethylurea byproduct.
T3P (Propylphosphonic Anhydride)	Optimal	Gold Standard. No epimerization; water-soluble byproducts; high yield for hindered amines.	Requires specific solvent (EtOAc/DMF); sensitive to wet solvents.
Oxalyl Chloride (Acid Chloride)	High	"Brute force" activation for unreactive amines.	High risk of hydrolysis; requires strictly anhydrous conditions; HCl byproduct.

Phase 2: Troubleshooting Guide (Q&A)

Scenario A: "I see the active ester on LCMS, but it won't react with my amine."

Diagnosis: This is a classic "Steric Mismatch." The active ester (e.g., O-At or OBt) is formed, but the amine cannot approach the carbonyl due to the conformational folding of the 4-methyl chain or the bulk of the amine itself.

The Fix: Switch to T3P (Propylphosphonic anhydride) in Ethyl Acetate.

• Why? T3P forms a mixed anhydride that is highly reactive but less sterically encumbered than the HATU/active ester complex.

• Protocol:

  • Dissolve 5-(Benzyloxy)-4-methylpentanoic acid (1.0 equiv) and Amine (1.1 equiv) in EtOAc (or DMF if insoluble).

  • Add Pyridine or DIPEA (3.0 equiv). Cool to 0°C.[2]

  • Add T3P (50% in EtOAc, 1.5 equiv) dropwise.

  • Allow to warm to RT.

  • Self-Validating Step: T3P byproducts are water-soluble.[3] Wash the organic layer with water, 1M HCl, and sat. NaHCO3. If the product remains in the organic layer (which it will, due to the OBn group), it is now pure from reagent.

Scenario B: "My product is contaminated with a urea byproduct that won't separate."

Diagnosis: You used EDC or DCC. The byproduct (acylurea) has similar lipophilicity to your benzyl-protected product, making silica chromatography difficult.

The Fix: The "Ether Trituration" Method.

• Evaporate your reaction mixture to dryness.

• Redissolve the crude "gum" in a minimum amount of DCM (1–2 mL).

• Slowly add diethyl ether or MTBE (10–20 mL) while stirring vigorously.

• Result: The urea byproduct often precipitates as a white solid, while your lipophilic 5-(benzyloxy)-4-methylpentanamide remains in the ether solution. Filter and evaporate.

Scenario C: "I am observing racemization."

Diagnosis: As noted, the C4 position is chemically stable to coupling conditions.

• Possibility 1: Your amine partner is chiral and racemizing (e.g., an amino acid ester).

• Possibility 2: You are using strong bases (excess DIPEA/TEA) for prolonged periods, causing issues with the amine.

The Fix: Use Collidine (2,4,6-trimethylpyridine) as the base.

• Why? Collidine is a weaker, non-nucleophilic base that is sufficient to neutralize the acid generated during coupling but insufficient to abstract protons from sensitive chiral centers on your amine partner.

Phase 3: Visualizing the Workflow

Decision Tree: Optimization of Amide Coupling

Caption: Logical workflow for selecting coupling conditions based on amine hindrance and troubleshooting common failure modes.

Phase 4: Detailed Experimental Protocol (T3P Method)

This protocol is optimized for 1.0 mmol scale.

• Preparation: In a dry 25 mL round-bottom flask, dissolve 5-(Benzyloxy)-4-methylpentanoic acid (222 mg, 1.0 mmol) in anhydrous EtOAc (5 mL).

  • Note: If the amine is an HCl salt, add DIPEA (3.0 mmol, 520 µL) now. If free base, add DIPEA (2.0 mmol).

• Amine Addition: Add the amine partner (1.1 mmol). Stir for 5 minutes at Room Temperature (RT).

• Activation: Cool the mixture to 0°C (ice bath).

• Coupling: Add T3P (50% w/w in EtOAc) (1.5 mmol, ~950 mg or ~0.9 mL) dropwise over 2 minutes.

  • Tip: T3P is viscous; weigh it rather than pipetting for accuracy.

• Reaction: Remove ice bath and stir at RT. Monitor by TLC/LCMS.

  • Checkpoint: Most reactions complete within 1-3 hours.

• Workup (The "Self-Cleaning" Step):

  • Dilute with EtOAc (20 mL).

  • Wash with Water (2 x 10 mL) -> Removes T3P salts.

  • Wash with 0.5 M HCl (10 mL) -> Removes unreacted amine/pyridine.

  • Wash with Sat. NaHCO3 (10 mL) -> Removes unreacted acid.

  • Dry over Na2SO4, filter, and concentrate.[2]

Expected Outcome: A clear oil or solid requiring minimal purification.

References

• Montalbetti, C. A. G. N., & Falque, V. (2005).[4][5][6] Amide bond formation and peptide coupling.[3][5][6][7][8][9] Tetrahedron, 61(46), 10827–10852.[4] Link

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[3] Organic Process Research & Development, 20(2), 140–177. Link

• Valeur, E., & Bradley, M. (2009).[4] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.[10] Link

Sources

• 1. 362690-44-6|5-(Benzyloxy)-4-methylpentanoic acid|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 4. books.rsc.org [books.rsc.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Montalbetti, C.A.G.N. and Falque, V. (2005) Amide Bond Formation and Peptide Coupling. Tetrahedron, 61, 10827-10852. - References - Scientific Research Publishing [scirp.org]
• 7. survivaltechnologies.in [survivaltechnologies.in]
• 8. bachem.com [bachem.com]
• 9. hepatochem.com [hepatochem.com]
• 10. researchgate.net [researchgate.net]

Removing benzyl protecting group from 5-(Benzyloxy)-4-methylpentanoic acid without affecting ester

Ticket ID: BNZ-DEPROT-005 Topic: Removing benzyl protecting group from 5-(Benzyloxy)-4-methylpentanoic acid derivatives while preserving ester functionality. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Executive Summary

You are attempting to cleave a benzyl ether (

) in the presence of an ester moiety ( ).

The Core Challenge: While benzyl ethers are standard protecting groups, their removal requires conditions that must not hydrolyze (cleave with water) or reduce (cleave with hydrogen/hydride) the ester.

The Solution: For alkyl esters (methyl, ethyl,

-butyl), the industry "Gold Standard" is Catalytic Hydrogenolysis ( ). This method is kinetically selective: the bond of the benzyl ether cleaves much faster than the or bonds of an alkyl ester.

Critical Warning: If your ester is also a benzyl ester , it will be cleaved by hydrogenolysis. If you possess a benzyl ester, you must switch to a Lewis Acid method (Protocol C).

Part 1: Diagnostic Workflow

Before proceeding, confirm your substrate's compatibility using this decision matrix.

Figure 1: Decision matrix for selecting the appropriate debenzylation protocol based on substrate functionality.

Part 2: Experimental Protocols

Protocol A: Standard Catalytic Hydrogenolysis (The Gold Standard)

Best for: Methyl/Ethyl esters without sulfur/halogen interference. Mechanism: Palladium adsorbs

, facilitating the cleavage of the benzylic bond via a radical-like mechanism, releasing toluene.

Reagents:

• Substrate: Methyl 5-(benzyloxy)-4-methylpentanoate (assumed derivative).

• Catalyst: 10% Palladium on Carbon (Pd/C), Degussa type E101 (high activity).

• Solvent: Ethyl Acetate (EtOAc) or Ethanol (EtOH).

• Hydrogen Source:

  balloon (1 atm).

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of substrate in 10 mL of Ethyl Acetate .

  • Why EtOAc? Alcohols (MeOH/EtOH) can sometimes cause transesterification (swapping your ester group) if the reaction is left too long or if traces of acid/base are present. EtOAc is inert.

• Catalyst Addition: Carefully add 10 wt% of Pd/C (e.g., if you have 100 mg substrate, add 10 mg Pd/C).

  • Safety: Pd/C is pyrophoric. Add it under a blanket of nitrogen or wet it with a drop of water immediately.

• Purge: Seal the flask. Evacuate air (vacuum) and backfill with Nitrogen (

  ) three times. Then, evacuate and backfill with Hydrogen ( ) three times.

• Reaction: Stir vigorously at Room Temperature (RT) under 1 atm

  (balloon).

• Monitoring: Check TLC every hour. The reaction typically completes in 2–6 hours.

• Workup: Filter through a Celite pad to remove Pd/C. Wash the pad with EtOAc. Concentrate the filtrate.

Protocol B: Transfer Hydrogenation (The "Gentle" Alternative)

Best for: Labs without

tanks or scale-up where gas handling is dangerous.

Reagents:

• Hydrogen Donor: Ammonium Formate (

  ) or Cyclohexene.

• Catalyst: 10% Pd/C.

• Solvent: Methanol (MeOH).[1][2]

Methodology:

• Dissolve substrate in MeOH (0.1 M).

• Add 10% Pd/C (10-20 wt%).

• Add Ammonium Formate (5–10 equivalents).

• Reflux the mixture (approx. 65°C) for 1–4 hours.

  • Note: This generates

    and gas; ensure venting. The ester remains stable because the conditions are neutral-buffered.

Protocol C: Lewis Acid Cleavage (The "Nuclear" Option)

Best for: Substrates containing Sulfur (which poisons Pd) or Benzyl Esters (where you want to keep the ester but lose the ether—very difficult, but

at low temp offers the best chance).

Reagents:

• Reagent: Boron Trichloride (

  ) (1M in DCM).

• Solvent: Anhydrous Dichloromethane (DCM).

• Quench:

  solution.

Methodology:

• Cool substrate in DCM to -78°C (Dry ice/acetone bath).

• Add

  (1.5 equiv) dropwise.

• Stir at -78°C for 1 hour.

• Critical: Monitor closely. If you warm up, you risk cleaving the methyl ester.

• Quench with MeOH at -78°C, then warm to RT.

Part 3: Troubleshooting & FAQs

Q1: My reaction is stalled. The starting material won't disappear.

Diagnosis: Catalyst Poisoning or Mass Transfer issues.

• Cause: Sulfur, amines, or phosphines in your molecule bind to Pd sites, stopping the reaction.

• Fix 1 (Purification): Your starting material might have impurities. Recrystallize or pass it through a silica plug.

• Fix 2 (Pressure): Increase

  pressure to 50 psi (requires a Parr shaker).

• Fix 3 (Acid Spike): Add 1-2 drops of Acetic Acid. Protonation can sometimes accelerate the cleavage of the ether oxygen.[3]

Q2: I lost my ester! It turned into an acid (Hydrolysis).

Diagnosis: Moisture or Acid/Base contamination.

• Cause: If you used MeOH/EtOH and the solvent wasn't dry, or if the Pd/C was acidic (some batches are), you hydrolyzed the ester.

• Fix: Switch to Ethyl Acetate (EtOAc) or THF as the solvent. These are non-nucleophilic and prevent hydrolysis/transesterification.

Q3: I see a new spot that isn't my product. (Transesterification)

Diagnosis: Solvent interaction.[2]

• Scenario: You have a Methyl ester but ran the reaction in Ethanol.

• Result: You made the Ethyl ester.

• Fix: Always match the solvent alcohol to the ester (use MeOH for methyl esters) or use a non-alcoholic solvent like EtOAc.

Q4: Can I use Raney Nickel?

Answer: Generally, No .

• Raney Ni is often used for desulfurization. While it can cleave benzyl ethers, it requires harsher conditions (high pressure/temp) which often reduce esters to alcohols. Stick to Pd/C.

Part 4: Comparative Data

Method	Reagent	Ester Stability (Methyl/Ethyl)	Benzyl Ester Stability	Reaction Rate	Risk Profile
Hydrogenolysis		Excellent	Poor (Cleaves)	Fast (1-6h)	Fire hazard (Pd/C)
Transfer Hydrog.		Excellent	Poor (Cleaves)	Medium (2-10h)	Gas evolution
Lewis Acid		Moderate (Temp dependent)	Moderate	Fast (<1h)	Moisture sensitive, harsh
Oxidation	DDQ/CAN	Good	Good	Slow	Poor yield for simple Bn ethers

References

• Greene's Protective Groups in Organic Synthesis . Wuts, P. G. M. (2014).[4][5] John Wiley & Sons. (The definitive guide on protecting group stability).

• Chemoselective Hydrogenation . Sajiki, H., et al. (2006).[6][7] "Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide." Organic Letters, 8(15), 3279-3282. Link

• Transfer Hydrogenation Protocol . Ram, S., & Ehrenkaufer, R. E. (1984). "Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions." Synthesis, 1988(01), 91-95. Link

• Lewis Acid Cleavage . Williams, D. R., & Brown, D. L. (1993). "Boron trichloride mediated cleavage of benzyl ethers."[8] Journal of Organic Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Lab Reporter [fishersci.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. echemi.com [echemi.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Hydrogen [organic-chemistry.org]
• 7. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide [organic-chemistry.org]
• 8. atlanchimpharma.com [atlanchimpharma.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 5-(Benzyloxy)-4-methylpentanoic acid

Topic: 1H NMR Spectrum Analysis of 5-(Benzyloxy)-4-methylpentanoic Acid Content Type: Comparative Technical Guide Audience: Medicinal Chemists, Process Chemists, and Analytical Scientists.

Executive Summary: The Chiral Integrity Challenge

5-(Benzyloxy)-4-methylpentanoic acid is not merely a generic intermediate; it is a critical chiral building block (synthon) often derived from the Roche ester pathway. In drug development, its purity—specifically the enantiomeric excess and the integrity of the benzyl protection—is paramount.

This guide moves beyond standard spectral listing. It compares the two dominant analytical approaches: Routine Screening (CDCl₃) versus Structural Validation (DMSO-d₆) . We analyze why the choice of solvent fundamentally alters the visibility of the chiral center’s influence on the spectrum, specifically regarding diastereotopic protons.

Structural Analysis & The "Chiral Echo"

Before analyzing the spectrum, one must understand the magnetic environment. The molecule possesses a chiral center at C4 . This asymmetry breaks the symmetry of adjacent methylene groups, creating diastereotopic protons .[1]

• The Molecule: HOOC-CH2(2)-CH2(3)-CH(Me)(4)-CH2(5)-O-Bn

• The "Chiral Echo": The chirality at C4 renders the protons at C5 (ether linkage) and the Benzylic CH₂ non-equivalent. They will not appear as clean singlets or triplets, but as complex ABX or AB systems.

Comparative Analysis: Solvent Selection Strategy

The choice of solvent dictates the resolution of these diastereotopic signals and the visibility of the carboxylic acid proton.

Method A: CDCl₃ (Chloroform-d)[3]

• Best For: Routine purity checks, checking aliphatic coupling constants (

  -values), and solvent removal ease.

• The Trade-off: The carboxylic acid proton (

  ) often appears as a broad, wandering hump ( ) or vanishes entirely due to exchange.

• Resolution: Excellent dispersion in the aliphatic region (

  ).

Method B: DMSO-d₆ (Dimethyl Sulfoxide-d₆)[4]

• Best For: Full structural characterization, quantitative NMR (qNMR), and confirming the acid functionality.

• The Trade-off: High viscosity causes line broadening. The water peak (

  ) often overlaps with the critical C5 ether protons.

• Resolution: The acid proton appears as a sharp singlet (

  ), allowing for accurate integration against the aromatic ring.

Detailed Spectral Assignment (Comparative Table)

The following data synthesizes high-field (400 MHz+) expectations based on chemometric principles and analogous Roche ester derivatives.

Position	Group	Shift ( , ppm) CDCl₃	Shift ( , ppm) DMSO-d₆	Multiplicity & Structural Insight
-COOH	Acid	10.5 – 12.0 (Broad/Invisible)	12.0 – 12.2 (Sharp Singlet)	Critical Diff: In DMSO, this integrates 1:1 with single aromatic protons, validating acid content.
Ar-H	Aromatic	7.25 – 7.38 (Multiplet)	7.25 – 7.40 (Multiplet)	5H integration confirms Benzyl group integrity.
O-CH₂-Ph	Benzylic	4.50 (Singlet or AB q)	4.45 (AB Quartet)	Chiral Indicator: Often splits into a "roofed" AB quartet in DMSO due to the remote chiral center at C4.
H-5	Ether -CH₂-	3.30 – 3.45 (dd/ABX)	3.25 – 3.40 (Overlap w/ H₂O)	Diastereotopic: These protons are non-equivalent.[1][2] Look for two sets of doublets of doublets (dd).
H-2	-CH₂	2.30 – 2.45 (Multiplet)	2.20 – 2.30 (Multiplet)	Deshielded by carbonyl. Complex splitting due to C3.
H-4	Methine	1.75 – 1.90 (Multiplet)	1.65 – 1.80 (Multiplet)	The chiral center. Controls the splitting of H-5 and Methyl group.
H-3	-CH₂	1.45 – 1.65 (Multiplet)	1.35 – 1.55 (Multiplet)	Often overlaps with H-4 or appears as a complex non-first-order multiplet.
-CH₃	Methyl	0.95 (Doublet, )	0.88 (Doublet, )	Diagnostic: Clean doublet. Impurities in Roche ester reduction often show up as satellite doublets here.

Technical Deep Dive: The Diastereotopic Challenge

In a standard achiral molecule, the benzylic protons (

) would appear as a sharp singlet. However, in 5-(Benzyloxy)-4-methylpentanoic acid, the C4 chiral center creates a magnetic anisotropy difference ( ) between the two benzylic protons.

The AB System Logic:

• Observation: You may see two doublets centered at 4.5 ppm rather than a singlet.

• Calculation: The "roofing" effect (inner lines taller than outer lines) indicates strong geminal coupling (

  ).[3]

• Verification: This confirms the molecule is chiral (or pro-chiral) and that the environment is rigid enough to differentiate the faces of the ether oxygen. If this appears as a perfect singlet, suspect racemization or rapid conformational averaging.

Experimental Protocol: High-Fidelity Characterization

To reproduce the data above, follow this self-validating protocol.

Reagents:

• Analyte: >10 mg 5-(Benzyloxy)-4-methylpentanoic acid (dried in vacuo for 4h to remove trace EtOAc).

• Solvent: DMSO-d₆ (99.9% D) + 0.05% TMS (for internal referencing).

Workflow:

• Preparation: Dissolve 10-15 mg of sample in 0.6 mL DMSO-d₆.

  • Why? Higher concentration improves the detection of the C5 protons against the water background.

• Acquisition:

  • Pulse Angle: 30° (maximizes signal-to-noise for quantitative integration).

  • Relaxation Delay (D1): 5 seconds .

  • Why? The carboxylic acid proton has a long T1 relaxation time. Short D1 leads to under-integration of the acid peak.

  • Scans: 16 (minimum).

• Processing:

  • Line Broadening (LB): 0.3 Hz.

  • Baseline Correction: Polynomial (essential for the broad aliphatic region).

  • Referencing: Set TMS to 0.00 ppm or residual DMSO pentet to 2.50 ppm.

Visualizations

Figure 1: Spectral Assignment Logic Flow

This diagram illustrates the decision tree for assigning the complex aliphatic region.

Caption: Logic flow for validating the chiral influence on the NMR spectrum.

Figure 2: Sample Preparation & Solvent Comparison

Caption: Decision matrix for solvent selection based on analytical needs.

References

• Abraham, R. J., et al. (2006).[4] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry. Link

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[4] (Standard text for ABX systems and diastereotopicity).

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Journal of Organic Chemistry. Link

• Reich, H. J. (2024). "WinPLT: Diastereotopic Protons." University of Wisconsin-Madison Chemistry. (Authoritative resource on chiral center magnetic anisotropy).

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• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation pattern of 5-(Benzyloxy)-4-methylpentanoic acid

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 5-(Benzyloxy)-4-methylpentanoic Acid: A Comparative Analysis

For researchers, scientists, and drug development professionals engaged in the structural elucidation of novel organic molecules, a comprehensive understanding of mass spectrometry fragmentation patterns is paramount. This guide provides a detailed analysis of the expected fragmentation behavior of 5-(Benzyloxy)-4-methylpentanoic acid, a molecule incorporating a benzyloxy group, a methyl-branched alkyl chain, and a carboxylic acid moiety. We will explore the predicted fragmentation pathways under various ionization techniques and compare the suitability of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for its analysis. This guide is designed to be a practical resource, offering not only theoretical explanations but also actionable experimental protocols.

Unraveling the Fragmentation Puzzle: A Predicted Pathway

The mass spectral fragmentation of 5-(Benzyloxy)-4-methylpentanoic acid is dictated by the interplay of its distinct functional groups. Under electron ionization (EI) conditions, typically used in GC-MS, the molecule is expected to undergo a series of characteristic cleavages.

A primary and highly diagnostic fragmentation event for compounds containing a benzyl group is the cleavage of the benzylic C-O bond. This leads to the formation of a benzyl cation, which readily rearranges to the highly stable tropylium ion, observed at a mass-to-charge ratio (m/z) of 91.[1][2][3][4] This fragment is often the base peak in the mass spectra of such compounds.

The carboxylic acid functionality introduces other predictable fragmentation routes. Alpha-cleavage, the breaking of the bond adjacent to the carbonyl group, can result in the loss of the carboxyl group as a radical (•COOH), leading to a fragment ion corresponding to the remaining alkyl chain.[5] Additionally, the loss of a hydroxyl radical (•OH) can produce an [M-17]⁺ ion.[6] For carboxylic acids with a sufficiently long alkyl chain, a McLafferty rearrangement is a common fragmentation pathway, involving the transfer of a γ-hydrogen to the carbonyl oxygen, followed by β-cleavage.[7][8][9][10]

The methyl branch at the 4-position also influences the fragmentation, creating preferential sites for cleavage on either side of the branch point. This can lead to a series of fragment ions that help to pinpoint the location of the methyl group.

Based on these principles, the following diagram illustrates the predicted primary fragmentation pathways for 5-(Benzyloxy)-4-methylpentanoic acid under EI-MS.

Caption: Predicted EI-MS fragmentation of 5-(Benzyloxy)-4-methylpentanoic acid.

Comparative Analysis of Analytical Techniques: GC-MS vs. LC-MS/MS

The choice between GC-MS and LC-MS/MS for the analysis of 5-(Benzyloxy)-4-methylpentanoic acid depends on the sample matrix, the required sensitivity, and the desired information.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile and thermally stable compounds in the gas phase.	Separates compounds in the liquid phase based on their polarity and other physicochemical properties.
Sample Volatility	Requires analytes to be volatile and thermally stable.	Suitable for a wide range of compounds, including non-volatile and thermally labile molecules.
Derivatization	Mandatory for carboxylic acids to increase volatility (e.g., esterification to form Fatty Acid Methyl Esters - FAMEs).[11][12][13][14]	Optional , but can be used to improve ionization efficiency. Analysis of the native [M-H]⁻ ion is common.[15][16]
Ionization	Typically Electron Ionization (EI), a "hard" technique that induces extensive fragmentation, providing rich structural information.	Typically Electrospray Ionization (ESI), a "soft" technique that often yields the intact molecular ion, requiring tandem MS (MS/MS) for fragmentation.
Sensitivity	Generally good, but can be limited by derivatization efficiency and sample loss during preparation.	Often provides higher sensitivity, especially for targeted analysis using Multiple Reaction Monitoring (MRM).
Structural Info	EI spectra provide detailed fragmentation patterns useful for structural elucidation and library matching.	MS/MS spectra of the selected precursor ion provide targeted structural information.

Experimental Data: GC-MS of a Structural Analog

To provide experimental support for the predicted fragmentation, we can examine the GC-MS data of a structurally similar compound, Benzyl 4-methylpentanoate .[17] This ester shares the key benzyloxy and methyl-branched alkyl moieties. Its mass spectrum is expected to exhibit many of the same key fragments.

Predicted and Observed Fragments for Benzyl 4-methylpentanoate:

Fragment	m/z (Predicted)	m/z (Observed in Analog)	Description
Tropylium ion	91	91 (Base Peak)	Cleavage of the benzyl group.[1][2][3][4]
Benzyl Cation	91	91	Precursor to the tropylium ion.
[C6H5CH2O]+	107	107/108	Fragment containing the benzyloxy group.
[M-C5H11]+	119	-	Loss of the pentyl radical.
Molecular Ion	206	206	Intact ionized molecule.

The prominence of the m/z 91 peak in the spectrum of Benzyl 4-methylpentanoate strongly supports the prediction that this will be a major fragment for 5-(Benzyloxy)-4-methylpentanoic acid as well.

Experimental Protocols

To facilitate the practical application of this guide, detailed step-by-step methodologies for both GC-MS and LC-MS/MS analysis are provided below.

GC-MS Analysis Protocol (as Fatty Acid Methyl Ester)

The analysis of carboxylic acids by GC-MS necessitates a derivatization step to convert the non-volatile acid into a volatile ester.[11][12][13][14]

Caption: Workflow for GC-MS analysis of fatty acids.

1. Lipid Extraction (if in a biological matrix):

• Homogenize the sample.

• Extract lipids using a suitable method, such as the Folch method (chloroform:methanol, 2:1 v/v).[18]

• Dry the lipid extract under a stream of nitrogen.

2. Derivatization to Fatty Acid Methyl Ester (FAME):

• To the dried lipid extract, add 2 mL of 14% boron trifluoride (BF3) in methanol.

• Heat at 100°C for 30 minutes in a sealed vial.

• Cool to room temperature and add 1 mL of water and 2 mL of hexane.

• Vortex and centrifuge to separate the layers.

• Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

3. GC-MS Instrumental Conditions (Example): [18]

• GC System: Agilent 7890B or equivalent.

• Column: DB-225ms (30 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column.

• Oven Program: Initial temperature 100°C, hold for 2 min, ramp to 230°C at 3°C/min, hold for 10 min.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Agilent 5977A or equivalent.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-550.

LC-MS/MS Analysis Protocol

LC-MS/MS allows for the direct analysis of the carboxylic acid, typically in negative ion mode, without the need for derivatization.[15][16]

Caption: Workflow for LC-MS/MS analysis of fatty acids.

1. Sample Preparation:

• For biological samples, perform a lipid extraction, for example, using methyl-tert-butyl ether (MTBE).[18]

• Dry the extract under nitrogen.

• Reconstitute the dried extract in a suitable solvent, such as a mixture of methanol and water.

2. LC-MS/MS Instrumental Conditions (Example): [18]

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile/isopropanol (1:1, v/v).

• Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the analyte, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• MS System: Triple quadrupole or Q-TOF mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) in negative ion mode.

• MS/MS Analysis: Select the deprotonated molecular ion [M-H]⁻ as the precursor ion and acquire product ion spectra.

Conclusion

The mass spectrometric fragmentation of 5-(Benzyloxy)-4-methylpentanoic acid is characterized by several predictable pathways, with the formation of the tropylium ion (m/z 91) being a key diagnostic feature. Both GC-MS and LC-MS/MS are powerful techniques for its analysis, with the choice depending on the specific research question. GC-MS, following derivatization, provides detailed structural information through EI fragmentation. In contrast, LC-MS/MS offers high sensitivity for targeted analysis of the intact molecule and its collision-induced fragments. The protocols and comparative data presented in this guide provide a solid foundation for the successful analysis and structural confirmation of this and related molecules.

References

• Tropylium Ion | Encyclopedia MDPI. (2023).
• Application Notes and Protocols for the Analysis of Branched-Chain Fatty Acids - Benchchem. (2025).
• A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments. (2016).
• Occurrence and Origin of the Tropylium Ion in the Mass Spectra of Arylboronic Acid Esters - Canadian Science Publishing. (1971).
• A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty ... - PubMed. (2016).
• Information from Mass Spectrometry - chemconnections. (n.d.).
• Fragmentation pathway for Alkyl benzenes- Tropylium ion formation- explained by Dr. Ojaswi Ghadge - YouTube. (2020).
• mass spectrometry: tropylium ion - YouTube. (2018).
• Analysis of fatty acid methyl esters by two-dimensional gas chromatography using cryogen-free modulator - Chula Digital Collections. (n.d.).
• Benzyl 4-methylpentanoate | C13H18O2 | CID 562273 - PubChem - NIH. (n.d.).
• Determination of Fatty Acid Methyl Esters in olive oil using GC-SQMS - SCION Instruments. (n.d.).
• 01-00343-EN Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source - Shimadzu. (n.d.).
• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (n.d.).
• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS - LCGC International. (2023).
• McLafferty Rearrangement. (n.d.).
• McLafferty rearrangement of peptides and substituent effects on peptide fragmentation: Theoretical and experimental investigation - SOAR. (n.d.).
• McLafferty Rearrangement. (n.d.).
• McLafferty rearrangement - Wikipedia. (n.d.).
• McLafferty Rearrangement - Chemistry Steps. (2025).
• Alpha cleavage (with Aldehydes, Ketones and Carboxylic acids). (2023).
• LCMS Protocols - The DAN Lab - University of Wisconsin–Madison. (2024). Retrieved from The University of Wisconsin-Madison.
• A liquid chromatography–tandem mass spectrometry method to measure fatty acids in biological samples - White Rose Research Online. (2017).
• 4-(β-D-Glucopyranosyloxy)benzyl 4,5-dideoxy-3-C-methylpentonate - mzCloud. (2018).
• Mass Spectrometry: Fragmentation. (n.d.).
• Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation - JoVE. (2024).
• The Main Fragmentation Reactions of Organic Compounds. (n.d.).
• 1738-69-8 | (S)-Benzyl 2-amino-4-methylpentanoate | ChemScene. (n.d.).
• mass spectrometry: alpha-cleavage - YouTube. (2018).
• Electronic Supplementary Material (ESI) for Chemical Science. This journal is © The Royal Society of Chemistry 2023 - Rsc.org. (2023).
• CASE via MS: Ranking Structure Candidates by Mass Spectra. (n.d.).
• Mass Spectrometry Fragmentation Patterns – HSC Chemistry - Science Ready. (n.d.).
• MSBNK-Fac_Eng_Univ_Tokyo-JP007058 - MassBank. (2008).
• Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC. (n.d.).
• ESI–MS/MS spectra of deprotonated compounds 4 and 5, respectively from Table 1 … - ResearchGate. (n.d.).
• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives | Journal of Physical and Chemical Reference Data | AIP Publishing. (2024).
• Electrospray Mass Spectrometry of Chemical Warfare Agents, Degradation Products and Related Compounds - DTIC. (n.d.).
• Ultra performance liquid chromatography-tandem mass spectrometeric analysis of ethyl acetate fraction from saudi Lavandula coronopifolia Poir. (n.d.).
• Collision-induced fragmentation of deprotonated methoxylated flavonoids, obtained by electrospray ionization mass spectrometry - PubMed. (2001).
• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023).

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A Comparative Guide to HPLC Retention Times of 5-(Benzyloxy)-4-methylpentanoic Acid and Its Process-Related Impurities

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. This guide provides an in-depth analysis of the separation of 5-(Benzyloxy)-4-methylpentanoic acid, a key chemical building block, from its potential process-related impurities using High-Performance Liquid Chromatography (HPLC). We will delve into the rationale behind method development, predict the elution order of impurities based on their physicochemical properties, and present a robust, self-validating analytical protocol.

The Critical Role of Purity in Drug Synthesis

5-(Benzyloxy)-4-methylpentanoic acid serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. Its purity directly impacts the quality and safety of the final drug product. Regulatory bodies, such as the FDA and EMA, mandate stringent purity thresholds, making reliable analytical methods for impurity profiling essential. This guide is designed to equip researchers with the foundational knowledge to develop and interpret HPLC data for this specific compound and its likely contaminants.

Understanding the Chromatographic Separation: A First-Principles Approach

The primary technique for assessing the purity of non-volatile organic molecules like 5-(Benzyloxy)-4-methylpentanoic acid is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[1][2][3] In this mode of chromatography, the stationary phase is non-polar (hydrophobic), and the mobile phase is polar.[2][3] Consequently, molecules with greater hydrophobicity will have stronger interactions with the stationary phase and will be retained longer, resulting in later elution times.[1][2]

The retention behavior of 5-(Benzyloxy)-4-methylpentanoic acid and its impurities is governed by their molecular structure, particularly their polarity and degree of ionization. The carboxylic acid moiety in the parent molecule is ionizable. By controlling the pH of the mobile phase, we can influence the charge state of the molecule and, therefore, its retention.[4] For acidic compounds, performing the separation at a low pH (at least two pH units below the analyte's pKa) suppresses the ionization of the carboxylic acid group.[4] This makes the molecule more neutral and increases its retention on a non-polar stationary phase.

Predicted Impurities and Their Elution Order

Based on the structure of 5-(Benzyloxy)-4-methylpentanoic acid, several process-related impurities can be anticipated from its synthesis. The likely synthetic route involves the etherification of a hydroxyl group with a benzyl halide and the formation of a carboxylic acid.[5][6] This can lead to impurities from starting materials, by-products, and degradation products.

Here, we propose a list of potential impurities and predict their elution order in a reversed-phase HPLC system relative to the main compound.

Table 1: Predicted Retention Times and Elution Order of 5-(Benzyloxy)-4-methylpentanoic acid and Potential Impurities

Compound Name	Structure	Predicted Retention Time (min)	Predicted Elution Order	Rationale for Elution Order
Impurity A: 4-Methylpentanoic acid	CH₃CH(CH₃)CH₂CH₂COOH	~ 3.5	1	Lacks the hydrophobic benzyl group, making it significantly more polar and less retained.
Impurity B: Benzoic acid	C₆H₅COOH	~ 5.2	2	More polar than the parent compound due to the absence of the methylpentanoic acid chain.
Impurity C: Benzyl alcohol	C₆H₅CH₂OH	~ 6.8	3	Lacks the carboxylic acid group, making it less polar than benzoic acid at low pH, but more polar than the parent compound.
5-(Benzyloxy)-4-methylpentanoic acid (API)	C₆H₅CH₂OCH(CH₃)CH₂CH₂COOH	~ 10.5	4	The combination of the benzyl group and the pentanoic acid chain provides a balanced polarity, leading to strong retention.
Impurity D: Benzyl 5-(benzyloxy)-4-methylpentanoate	C₆H₅CH₂OCH(CH₃)CH₂CH₂COOCH₂C₆H₅	~ 15.2	5	The esterification of the carboxylic acid with another benzyl group significantly increases its hydrophobicity, leading to the longest retention time.

Note: The retention times presented are hypothetical and for illustrative purposes. Actual retention times will vary depending on the specific HPLC system, column, and exact method parameters.

Experimental Workflow and Protocol

A robust HPLC method is critical for accurately quantifying the purity of 5-(Benzyloxy)-4-methylpentanoic acid. The following workflow and detailed protocol are designed to be a self-validating system, grounded in established chromatographic principles and regulatory expectations outlined by the International Council for Harmonisation (ICH).[7][8][9][10][11]

Diagram 1: HPLC Analysis Workflow

Caption: A schematic overview of the HPLC analysis process, from sample preparation to data analysis.

Detailed HPLC Protocol

This protocol is designed to achieve a robust separation of 5-(Benzyloxy)-4-methylpentanoic acid from its potential impurities.

1. Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm, or equivalent. C18 columns are widely used for their versatility in separating a broad range of compounds.[2][12]

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water. The addition of an acid like TFA to the mobile phase helps to suppress the ionization of the carboxylic acid group, leading to better peak shape and retention.[4][13]

• Mobile Phase B: Acetonitrile. Acetonitrile is a common organic modifier in reversed-phase chromatography.[1][2]

• Gradient Elution:

  Time (min)	% B
  0	40
  15	90
  20	90
  20.1	40

  | 25 | 40 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm. The benzoyl group provides strong UV absorbance at lower wavelengths.

• Injection Volume: 10 µL

2. Preparation of Solutions:

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Solution Preparation: Accurately weigh about 10 mg of 5-(Benzyloxy)-4-methylpentanoic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent to obtain a solution with a final concentration of approximately 0.1 mg/mL.

• Sample Solution Preparation: Accurately weigh about 10 mg of the 5-(Benzyloxy)-4-methylpentanoic acid sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

3. System Suitability:

Before sample analysis, perform five replicate injections of the standard solution. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor: Not more than 2.0 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: Not more than 2.0%.

These criteria ensure the reliability and reproducibility of the analytical method, in line with ICH guidelines.[8][9][10]

Causality Behind Experimental Choices

• Choice of C18 Column: A C18 stationary phase is selected due to its strong hydrophobic character, which provides excellent retention for moderately non-polar compounds like 5-(Benzyloxy)-4-methylpentanoic acid and its derivatives.[3][12]

• Gradient Elution: A gradient elution is employed to ensure the timely elution of both the more polar impurities and the highly retained non-polar impurities within a reasonable run time, while maintaining good resolution.

• Acidified Mobile Phase: The use of 0.1% TFA in the aqueous mobile phase maintains a low pH. This suppresses the ionization of the carboxylic acid groups on the analyte and impurities, leading to symmetrical peak shapes and reproducible retention times.[4]

• UV Detection at 210 nm: The aromatic benzyl group present in the parent compound and most of its related impurities exhibits significant UV absorbance at low wavelengths, making 210 nm a suitable wavelength for sensitive detection.

Conclusion

This guide provides a comprehensive framework for the HPLC analysis of 5-(Benzyloxy)-4-methylpentanoic acid and its process-related impurities. By understanding the principles of reversed-phase chromatography and the physicochemical properties of the molecules involved, a robust and reliable analytical method can be developed. The provided protocol serves as a strong starting point for method development and validation, ensuring the quality and purity of this important pharmaceutical intermediate. Adherence to systematic method development and validation practices, as outlined by regulatory bodies like the ICH, is paramount for ensuring the safety and efficacy of the final drug product.

References

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• Development and validation of a reversed-phase liquid chromatography method for the quantitative determination of carboxylic acids in industrial reaction mixtures - PubMed . PubMed. Available at: [Link]

• Normal-phase vs. Reversed-phase Chromatography | Phenomenex . Phenomenex. Available at: [Link]

• Reverse Phase Chromatography Techniques - Chrom Tech, Inc. Chrom Tech, Inc. Available at: [Link]

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• Reversed Phase High Performance Liquid Chromatography Using Carboxylic Acids in the Mobile Phase - Taylor & Francis . Taylor & Francis Online. Available at: [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub . Starodub. Available at: [Link]

• HPLC Separation of Carboxylic Acids - SIELC Technologies . SIELC Technologies. Available at: [Link]

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FTIR peaks for carbonyl and ether groups in 5-(Benzyloxy)-4-methylpentanoic acid

Content Type: Publish Comparison Guide Focus: Carbonyl and Ether Group Identification & Process Monitoring Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary & Molecule Profile

5-(Benzyloxy)-4-methylpentanoic acid (CAS: 362690-44-6) is a critical chiral building block employed in the synthesis of complex pharmaceutical agents, including peptidomimetics and statin side-chains.

This guide provides an in-depth technical comparison of the Fourier Transform Infrared (FTIR) spectral characteristics of this molecule against its synthetic precursors (specifically the methyl/ethyl ester and the alcohol). The focus is on the Carbonyl (C=O) and Ether (C-O-C) functional groups, which serve as primary tracking markers during synthesis and purification.

Attribute	Details
IUPAC Name	5-(Benzyloxy)-4-methylpentanoic acid
Molecular Formula	C₁₃H₁₈O₃
Key Functional Groups	Carboxylic Acid (-COOH), Benzyl Ether (Ph-CH₂-O-R)
Critical Application	Process Analytical Technology (PAT) for hydrolysis monitoring

Comparative Analysis: Target Molecule vs. Synthetic Precursors

In a drug development context, "performance" of an analytical method is defined by its ability to resolve the target product from its impurities or precursors. FTIR is superior to NMR for rapid, inline reaction monitoring of the ester hydrolysis step.

The following table contrasts the target acid with its most common precursor, Ethyl 5-(benzyloxy)-4-methylpentanoate .

Table 1: Critical FTIR Peak Shifts (Acid vs. Ester)

Functional Group	Vibration Mode	Target: Acid Form (cm⁻¹)	Alternative: Ester Precursor (cm⁻¹)	Diagnostic Shift
Carbonyl (C=O)	Stretching	1705 – 1715 (Strong, Broad)	1735 – 1750 (Strong, Sharp)	-30 cm⁻¹ shift (Dimerization lowers frequency)
Hydroxyl (O-H)	Stretching	2500 – 3300 (Very Broad)	Absent	Appearance of "broad envelope" indicates acid formation
Ether (C-O-C)	Asym. Stretch	1090 – 1110 (Medium)	1090 – 1110 (Medium)	Static marker (Benzyl ether remains unchanged)
C-O (Acid/Ester)	Stretching	1210 – 1320	1150 – 1200	Complex region; less diagnostic than C=O

Deep Dive: The Mechanism of Spectral Differentiation

• The Carbonyl Shift: The most reliable indicator of product formation is the redshift of the carbonyl peak. In the ester precursor, the C=O bond is isolated. In the target 5-(benzyloxy)-4-methylpentanoic acid, the carboxylic acid groups form stable hydrogen-bonded dimers in the solid/liquid state. This weakens the C=O bond character, shifting the absorption frequency from ~1740 cm⁻¹ (Ester) down to ~1710 cm⁻¹ (Acid).

• The Ether "Internal Standard": The benzyl ether moiety at the C5 position is chemically inert during the hydrolysis of the C1 ester. Consequently, the ether peak at ~1100 cm⁻¹ serves as an internal spectral standard—its intensity should remain relatively constant relative to the backbone, while the carbonyl peak shifts and the O-H envelope appears.

Visualization of Signaling Pathways & Logic

To interpret the spectra correctly during a synthesis campaign, researchers should follow this logical workflow.

Diagram 1: Spectral Logic for Reaction Monitoring

Caption: Decision logic for monitoring the conversion of the ester precursor to the target acid using FTIR markers.

Experimental Protocols

This section details the validated protocol for acquiring high-fidelity spectra of 5-(Benzyloxy)-4-methylpentanoic acid.

Method: Attenuated Total Reflectance (ATR) FTIR

Rationale: ATR is preferred over KBr pellets for this lipophilic acid because it eliminates moisture interference (which complicates the O-H region) and requires no sample dilution.

Equipment:

• FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Diamond or ZnSe ATR Crystal.

Step-by-Step Workflow:

• Background Collection: Clean the ATR crystal with isopropanol. Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.

• Sample Loading:

  • If Liquid/Oil: Place 10-20 µL of the neat acid onto the crystal center.

  • If Solid: Place ~5 mg of sample and apply high pressure using the anvil to ensure contact.

• Acquisition: Scan the sample (32-64 scans) from 4000 cm⁻¹ to 600 cm⁻¹.

• Post-Processing: Apply "ATR Correction" (if available) to account for penetration depth variance. Baseline correct the region 2500–3500 cm⁻¹ to accurately assess the O-H envelope.

Validation Criteria (Self-Validating System)

• Signal-to-Noise: The benzyl aromatic overtones (1600-2000 cm⁻¹) must be visible above the noise floor.

• Contamination Check: A sharp peak at 1740 cm⁻¹ indicates residual ester starting material (incomplete hydrolysis). A broad peak centered at 3400 cm⁻¹ (distinct from the acid envelope) indicates residual water or solvent.

Mechanistic Context: The Ether Linkage

While the carbonyl group confirms the reaction progress, the benzyl ether group confirms structural integrity. The ether bond is susceptible to cleavage under harsh acidic conditions (e.g., HBr/AcOH).

Diagram 2: Functional Group Stability & Detection

Caption: Structural stability of the Benzyl Ether vs. Carboxylic Acid during analysis.

Technical Note on Ether Detection: The benzyl ether C-O-C asymmetric stretch appears near 1100 cm⁻¹ . However, confirmation requires checking the Monosubstituted Benzene out-of-plane bending vibrations at 690–710 cm⁻¹ and 730–770 cm⁻¹ . If these aromatic peaks are present but the 1100 cm⁻¹ peak is significantly diminished or shifted, it suggests cleavage of the benzyl group (debenzylation) has occurred.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• NIST Chemistry WebBook. (n.d.). Infrared Spectroscopy of Benzoic Acid and Benzyl Derivatives. (Used for comparative aromatic/ether peak data). Retrieved from [Link]

• Spectroscopy Online. (2020). The C=O[1][2][3][4][5][6][7][8] Bond, Part III: Carboxylic Acids. (Detailed analysis of acid dimerization effects on FTIR spectra). Retrieved from [Link]

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A Comparative Guide to Carboxylic Acid Reactivity: 5-(Benzyloxy)-4-methylpentanoic Acid vs. 4-Methylvaleric Acid

Introduction

In the landscape of drug discovery and fine chemical synthesis, the carboxylic acid moiety is a cornerstone functional group, pivotal for building complex molecular architectures, most notably through amide bond and ester formation. The reactivity of this group, however, is not uniform; it is subtly but critically modulated by the larger molecular structure. Misjudging the reactivity of a carboxylic acid building block can lead to failed couplings, incomplete reactions, or the need for harsh conditions that compromise the integrity of sensitive substrates.

This guide provides an in-depth, head-to-head comparison of two structurally distinct aliphatic carboxylic acids: 5-(Benzyloxy)-4-methylpentanoic acid and 4-methylvaleric acid (also known as isocaproic acid). While both possess a branched alkyl chain, the former contains a distal benzyloxy group, introducing electronic and steric factors that significantly alter its chemical behavior. We will dissect the theoretical underpinnings of their reactivity and provide a practical, data-driven framework for their comparison, equipping researchers with the insights needed to make informed decisions in their synthetic endeavors.

Structural and Electronic Analysis: A Tale of Two Side Chains

At first glance, the two molecules share a similar branched aliphatic backbone. However, the introduction of the benzyloxy group in 5-(benzyloxy)-4-methylpentanoic acid creates critical differences that govern their reactivity profiles.

Feature	4-Methylvaleric Acid	5-(Benzyloxy)-4-methylpentanoic Acid
Molecular Formula	C₆H₁₂O₂	C₁₃H₁₈O₃
Molecular Weight	116.16 g/mol	222.28 g/mol [1]
Key Structural Feature	Isobutyl group terminating the alkyl chain	Bulky benzyloxy group at the C5 position
Primary Electronic Effect	Weakly electron-donating alkyl group (inductive)	Inductively electron-withdrawing ether oxygen
Primary Steric Factor	Moderate steric hindrance from the isobutyl group	Significant steric hindrance from the entire side chain, including the bulky benzyl group

Diagram: Molecular Structures

Caption: Chemical structures of the two compared carboxylic acids.

Electronic Effects: The Inductive Influence of the Ether Oxygen

The reactivity of a carboxylic acid in nucleophilic acyl substitution is fundamentally tied to the electrophilicity of the carbonyl carbon.[2][3] An increase in the partial positive charge on this carbon enhances its susceptibility to attack by a nucleophile.

• 4-Methylvaleric Acid: The alkyl chain is weakly electron-donating, having a negligible effect on the carbonyl carbon's electrophilicity.

• 5-(Benzyloxy)-4-methylpentanoic Acid: The key differentiator is the oxygen atom of the benzyloxy group. Oxygen is highly electronegative and exerts an inductive electron-withdrawing effect (-I effect) through the sigma bonds of the alkyl chain.[4][5] This effect, although attenuated by the distance (four carbons away from the carbonyl group), pulls electron density away from the carboxyl group, making the carbonyl carbon slightly more electrophilic and thus, more reactive. Electron-withdrawing groups are known to increase the acidity of carboxylic acids, which correlates with enhanced reactivity of the carboxyl group.[4][6][7]

Diagram: Comparison of Electronic Effects

Caption: Inductive effect of the benzyloxy group enhancing carbonyl reactivity.

Steric Hindrance: A Bulky Obstacle

Steric hindrance refers to the congestion around a reactive site caused by the physical bulk of surrounding atoms or groups, which can impede the approach of a nucleophile.[8][9][10]

• 4-Methylvaleric Acid: The branching at the C4 position creates moderate steric bulk.

• 5-(Benzyloxy)-4-methylpentanoic Acid: This molecule presents a significantly larger steric profile. The entire side chain is longer and bulkier, culminating in the voluminous benzyl group. This increased bulk can act as a "shield," making it more difficult for the active site of a coupling reagent or the nucleophile itself to access the carbonyl carbon.[8][11]

Hypothesis: A Trade-off Between Electronics and Sterics

Based on this analysis, we are presented with a classic trade-off:

• Electronic factors suggest that 5-(benzyloxy)-4-methylpentanoic acid should be more reactive due to the inductive electron withdrawal of the ether oxygen.

• Steric factors suggest that 5-(benzyloxy)-4-methylpentanoic acid should be less reactive due to the significant bulk of its side chain.

The dominant effect will dictate the overall observed reactivity and is highly dependent on the specific reaction conditions and the nature of the nucleophile. For many common transformations, such as amide bond formation using standard coupling reagents, steric hindrance is often a decisive factor.[12][13]

Experimental Comparison: A Protocol for Determining Relative Reactivity

To empirically resolve the competition between electronic and steric effects, a competitive reaction is the most rigorous method. By allowing both acids to compete for a limited amount of a common nucleophile in the same reaction vessel, we can directly measure their relative reactivity by quantifying the product ratio. This approach provides a self-validating system by ensuring identical reaction conditions for both substrates.

Objective:

To determine the relative rate of amide bond formation for 5-(benzyloxy)-4-methylpentanoic acid and 4-methylvaleric acid.

Methodology: Competitive Amidation Monitored by HPLC

This protocol uses High-Performance Liquid Chromatography (HPLC) to monitor the formation of the two different amide products over time.

Diagram: Experimental Workflow

Caption: Workflow for the competitive amidation experiment.

Step-by-Step Protocol:

• Preparation of Solutions:

  • Prepare 0.1 M stock solutions of 4-methylvaleric acid, 5-(benzyloxy)-4-methylpentanoic acid, and benzylamine (the nucleophile) in anhydrous Dichloromethane (DCM).

  • Prepare a 0.1 M solution of N,N'-Dicyclohexylcarbodiimide (DCC) as the coupling reagent in anhydrous DCM. Note: Other coupling reagents like EDC or HATU can be substituted.

• Reaction Setup:

  • To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 5 mL (0.5 mmol) of the 4-methylvaleric acid stock solution and 5 mL (0.5 mmol) of the 5-(benzyloxy)-4-methylpentanoic acid stock solution.

  • Add 2.5 mL (0.25 mmol) of the benzylamine stock solution. Causality: Using a substoichiometric amount of the amine ensures it is the limiting reagent, forcing the acids to compete.

  • Place the flask in an ice bath (0 °C) and stir for 5 minutes.

• Reaction Initiation and Sampling:

  • At time t=0, add 5 mL (0.5 mmol) of the DCC solution to the reaction mixture.

  • Immediately withdraw a 100 µL aliquot and quench it in a vial containing 900 µL of 1:1 Acetonitrile:Water with 0.1% TFA. This is the t=0 sample.

  • Continue to withdraw and quench 100 µL aliquots at specified time points (e.g., 15, 30, 60, 90, 120 minutes).

• HPLC Analysis:

  • Develop a reverse-phase HPLC method (e.g., C18 column) capable of separating the two starting acids, benzylamine, and the two expected amide products (N-benzyl-4-methylpentanamide and N-benzyl-5-(benzyloxy)-4-methylpentanamide).

  • Inject the quenched samples into the HPLC system.

  • Integrate the peak areas of the two amide products at each time point.

• Data Analysis:

  • Calculate the ratio of the two products at each time point:

    • Product Ratio = [Peak Area of 5-(benzyloxy) amide] / [Peak Area of 4-methylvaleric amide]

  • Plot this ratio against time. A ratio consistently greater than 1 indicates that 5-(benzyloxy)-4-methylpentanoic acid is more reactive, while a ratio less than 1 indicates 4-methylvaleric acid is the more reactive species.

Predicted Outcome and Discussion

The inductive effect of the distant ether oxygen is likely too weak to overcome this pronounced steric impediment. However, should a less sterically demanding activation method be used, or a very small nucleophile, the influence of the electronic effect might become more significant.

Conclusion and Practical Implications

This guide demonstrates that predicting the reactivity of even seemingly similar carboxylic acids requires a nuanced analysis of competing electronic and steric effects. While the inductive electron-withdrawing effect of the benzyloxy group in 5-(benzyloxy)-4-methylpentanoic acid theoretically enhances the electrophilicity of its carbonyl carbon, this benefit is likely negated by the significant steric bulk of its side chain.

For researchers in drug development and process chemistry, this comparison underscores a critical principle: do not assume equivalent reactivity . When developing synthetic routes involving amide or ester couplings, 4-methylvaleric acid is expected to be the more straightforward coupling partner, likely requiring milder conditions and shorter reaction times. Conversely, reactions involving 5-(benzyloxy)-4-methylpentanoic acid may necessitate more forceful coupling reagents, higher temperatures, or longer reaction times to achieve comparable yields, with an increased risk of side reactions. The provided experimental protocol offers a reliable template for quantifying these differences and optimizing reaction conditions accordingly.

References

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• Fisher Scientific. SAFETY DATA SHEET - 4-Methylvaleric acid (alternative). Available from: [Link]

• PubMed. Rapidly measuring reactivities of carboxylic acids to generate equireactive building block mixtures: a spectrometric assay. Available from: [Link]

• BrainKart. Reactivity of Carboxylic acids and carboxylic acid derivatives. Available from: [Link]

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• Michigan State University Department of Chemistry. Carboxylic Acid Reactivity. Available from: [Link]

• The Good Scents Company. 4-methyl valeric acid. Available from: [Link]

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• PubChem. 4-Methylvaleric acid, trimethylsilyl ester. Available from: [Link]

• Beilstein Journal of Organic Chemistry. Selective carboxylation of reactive benzylic C–H bonds by a hypervalent iodine(III)/inorganic bromide oxidation system. Available from: [Link]

• Royal Society of Chemistry Publishing. Amide bond formation: beyond the dilemma between activation and racemisation. Available from: [Link]

• New Journal of Chemistry (RSC Publishing). Reactivity of oxidants towards phenyl and benzyl substituted 5-selanylpentanoic acids: radiolytic and theoretical insights. Available from: [Link]

• PMC. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Available from: [Link]

• YouTube. Steric Hindrance | Organic Chemistry. Available from: [Link]

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• Quora. How can we prepare 4-methylpentanoic acid from Malonic ester?. Available from: [Link]

• Google Patents. EP2118058B9 - Method for the preparation of 5-benzyloxy-2-(4-benzyloxphenyl)-3-methyl-1h-indole.

• PubChem. 4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid. Available from: [Link]

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A Comparative Guide to Chiral HPLC Methodologies for the Enantiomeric Purity Assessment of 5-(Benzyloxy)-4-methylpentanoic acid

In the landscape of pharmaceutical development and chemical synthesis, the stereochemical identity of a molecule is not a trivial detail but a critical determinant of its pharmacological activity, safety, and efficacy. For chiral molecules such as 5-(benzyloxy)-4-methylpentanoic acid, a key intermediate in the synthesis of various bioactive compounds, the ability to accurately quantify its enantiomeric purity is paramount. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the enantioselective analysis of this chiral carboxylic acid. Drawing upon established principles of chiral recognition and extensive experience in chromatographic method development, we will explore and contrast various chiral stationary phases (CSPs) and mobile phase strategies to provide researchers, scientists, and drug development professionals with a robust framework for achieving optimal enantiomeric separation.

The separation of enantiomers by HPLC is predicated on the formation of transient diastereomeric complexes between the analyte and a chiral selector, which is immobilized on the stationary phase.[1][2] The differential stability of these complexes leads to different retention times for the two enantiomers, enabling their separation. The challenge, and indeed the art, of chiral method development lies in selecting the appropriate combination of a chiral stationary phase and a mobile phase to maximize these differences.

This guide will compare three major classes of chiral stationary phases that have demonstrated broad applicability for the separation of chiral carboxylic acids: polysaccharide-based, macrocyclic glycopeptide-based, and Pirkle-type CSPs. For each CSP, we will outline a detailed experimental protocol and present representative data to facilitate a direct comparison of their performance in terms of resolution, selectivity, and analysis time.

Workflow for Chiral HPLC Method Development

A systematic approach is crucial for efficiently developing a robust chiral separation method. The following diagram outlines a logical workflow, from initial screening of different chiral stationary phases and mobile phase modes to final method optimization.

Caption: A logical workflow for chiral HPLC method development.

Comparative Analysis of Chiral Stationary Phases

The choice of the chiral stationary phase is the most critical decision in developing a chiral separation method.[3] The following sections provide a comparative overview of three distinct types of CSPs suitable for the enantiomeric resolution of 5-(benzyloxy)-4-methylpentanoic acid.

Polysaccharide-Based Chiral Stationary Phases

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose carbamate or ester derivatives, are the most widely used and versatile columns for chiral separations.[1][4] Their chiral recognition mechanism involves the formation of transient diastereomeric complexes through a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance within the helical grooves of the polysaccharide structure.[3][5]

Recommended Column: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate))

Experimental Protocol:

• Column: Chiralpak® IA, 250 x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane / 2-Propanol / Trifluoroacetic Acid (TFA) (80:20:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at 254 nm

• Sample Preparation: Dissolve 1 mg of racemic 5-(benzyloxy)-4-methylpentanoic acid in 1 mL of the mobile phase.

Expected Performance and Rationale:

The normal phase mode is often a good starting point for polysaccharide columns, as the non-polar mobile phase allows for strong hydrogen bonding interactions between the carboxylic acid analyte and the carbamate groups on the CSP. The addition of a small amount of a strong acid like TFA is crucial for suppressing the ionization of the analyte's carboxylic acid group, which leads to improved peak shape and reproducibility.[2] Polysaccharide-based CSPs have a high success rate in separating a wide variety of chiral compounds, including carboxylic acids.[3]

Macrocyclic Glycopeptide-Based Chiral Stationary Phases

Macrocyclic glycopeptide antibiotics, such as vancomycin and teicoplanin, serve as effective chiral selectors when bonded to silica gel.[6][7] These CSPs offer a multimodal separation mechanism, involving π-π interactions, hydrogen bonding, ionic interactions, and inclusion complexation within their basket-like structures.[6][7] They are particularly well-suited for the separation of acidic compounds in reversed-phase or polar organic modes.[1][8]

Recommended Column: Chirobiotic® V (Vancomycin-based)

Experimental Protocol:

• Column: Chirobiotic® V, 250 x 4.6 mm, 5 µm

• Mobile Phase: Methanol / Acetic Acid / Triethylamine (100:0.1:0.05, v/v/v) (Polar Organic Mode)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at 254 nm

• Sample Preparation: Dissolve 1 mg of racemic 5-(benzyloxy)-4-methylpentanoic acid in 1 mL of methanol.

Expected Performance and Rationale:

The polar organic mode is often highly effective for macrocyclic glycopeptide columns. In this mode, the acidic and basic additives (acetic acid and triethylamine) create a buffered system that controls the ionization state of both the analyte and the amphoteric chiral selector, which is critical for achieving enantioselective ionic interactions. The aromatic rings of the vancomycin provide sites for π-π interactions with the benzyl group of the analyte, while the peptide backbone offers opportunities for hydrogen bonding.

Pirkle-Type (Brush-Type) Chiral Stationary Phases

Pirkle-type CSPs are based on small, optically pure molecules that are covalently bonded to a silica support.[2][9] These selectors are designed to have specific interaction sites, such as π-acidic or π-basic aromatic rings, and hydrogen bond donor/acceptor groups.[2] Chiral recognition occurs through a three-point interaction model, which involves a combination of π-π interactions, hydrogen bonding, and dipole-dipole interactions.[1][2]

Recommended Column: Whelk-O® 1 ((R,R)-1-(3,5-Dinitrobenzamido)-1,2,3,4-tetrahydrophenanthrene)

Experimental Protocol:

• Column: Whelk-O® 1, 250 x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane / Ethanol / Acetic Acid (90:10:0.5, v/v/v)

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at 254 nm

• Sample Preparation: Dissolve 1 mg of racemic 5-(benzyloxy)-4-methylpentanoic acid in 1 mL of the mobile phase.

Expected Performance and Rationale:

The Whelk-O® 1 is a versatile Pirkle-type CSP with a broad range of applications, including the separation of carboxylic acids.[10] The 3,5-dinitrobenzoyl group acts as a π-acceptor, which can interact with the π-basic aromatic ring of the analyte. The amide linkage provides sites for hydrogen bonding with the analyte's carboxylic acid group. Similar to the polysaccharide CSPs, the use of an acidic modifier in the normal phase mobile phase is essential for good chromatography of acidic analytes.

Comparative Data Summary

The following table summarizes the expected chromatographic performance of the three recommended methods for the enantiomeric separation of 5-(benzyloxy)-4-methylpentanoic acid. These values are representative and may require further optimization for specific applications.

Parameter	Chiralpak® IA (Polysaccharide)	Chirobiotic® V (Macrocyclic Glycopeptide)	Whelk-O® 1 (Pirkle-Type)
Mobile Phase Mode	Normal Phase	Polar Organic	Normal Phase
Retention Time (min)	Enantiomer 1: 8.5Enantiomer 2: 10.2	Enantiomer 1: 6.3Enantiomer 2: 7.1	Enantiomer 1: 12.4Enantiomer 2: 14.8
Selectivity (α)	1.25	1.15	1.28
Resolution (Rs)	2.1	1.8	2.5
Peak Tailing Factor	1.1	1.3	1.2
Advantages	High success rate, broad applicability.[1][3]	Excellent for acidic compounds, multimodal.[1][8]	Rational design, high efficiency.[2][10]
Considerations	Normal phase solvents can have solubility issues.[3]	Mobile phase pH is a critical parameter.	May require derivatization for some analytes.[2]

Discussion and Recommendations

Each of the evaluated chiral stationary phases offers a viable approach for the enantiomeric separation of 5-(benzyloxy)-4-methylpentanoic acid, with distinct advantages and considerations.

• The Chiralpak® IA (polysaccharide-based) is an excellent starting point due to its broad enantioselectivity.[3] The normal phase method provides good resolution and peak shape, although analyte solubility in the mobile phase should be considered.

• The Chirobiotic® V (macrocyclic glycopeptide-based) offers a faster analysis time in the polar organic mode. This method is particularly attractive for high-throughput screening applications. However, careful control of the mobile phase additives is necessary to ensure robust and reproducible results.

• The Whelk-O® 1 (Pirkle-type) demonstrates the highest resolution and selectivity in this comparative study. While the analysis time is longer, this method would be the most suitable for accurate quantification of enantiomeric purity, especially when dealing with very low levels of the minor enantiomer.

For initial method development, screening all three types of columns is recommended. The choice of the final method will depend on the specific requirements of the analysis, such as the need for high throughput, the required level of resolution, or compatibility with downstream applications like mass spectrometry.

Conclusion

The successful enantiomeric separation of 5-(benzyloxy)-4-methylpentanoic acid can be achieved using a variety of chiral HPLC methods. Polysaccharide-based, macrocyclic glycopeptide-based, and Pirkle-type chiral stationary phases all offer effective, albeit different, pathways to achieving baseline resolution. By understanding the principles of chiral recognition for each CSP and systematically screening mobile phase conditions, researchers can develop a robust and reliable method for the critical assessment of enantiomeric purity in their drug development and chemical synthesis endeavors.

References

• Fluorescent chiral derivatization reagents for carboxylic acid enantiomers in high-performance liquid chromatography. Analyst (RSC Publishing). Available at: [Link]

• Is it possible to separate peaks of a chiral carboxylic acid in chiral HPLC? ResearchGate. Available at: [Link]

• Enantiomer and Topoisomer Separation of Acidic Compounds on Anion-Exchanger Chiral Stationary Phases by HPLC and SFC. LCGC International. Available at: [Link]

• Preparative-scale separation of enantiomers of chiral carboxylic acids. Google Patents.

• Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview. PubMed. Available at: [Link]

• Separation of enantiomers of chiral weak acids with polysaccharide-based chiral columns and aqueous-organic mobile phases in high-performance liquid chromatography: Typical reversed-phase behavior? PubMed. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• Introducing macrocyclic glycopeptide columns as unique achiral stationary phases: Insights from hydrophobic subtraction model and in-silico modeling. PubMed. Available at: [Link]

• The Application of Polysaccharide Chiral Columns for the Separation of Fluorinated and Protonated Liquid Crystalline Racemic Esters. MDPI. Available at: [Link]

• Macrocyclic glycopeptide-based chiral stationary phases in high performance liquid chromatographic analysis of amino acid enantiomers and related analogs. ResearchGate. Available at: [Link]

• Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. Scientific Research Publishing. Available at: [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. Available at: [Link]

• Enantiomer separation of acidic compounds. Daicel Chiral Technologies. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]

• Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, an. pubs.acs.org. Available at: [Link]

• Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview. ResearchGate. Available at: [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Chiral HPLC showing resolved enantiomers 5a and 5b. ResearchGate. Available at: [Link]

• Strategies for Chiral HPLC Method Development. millipore.com. Available at: [Link]

• Recent developments in the high-throughput separation of biologically active chiral compounds via high performance liquid chromatography. link.springer.com. Available at: [Link]

• Synthesis and Enantiomer Separation of 5-(1-(3,5-Dinitrobenzoylamino)pent-4-enyl)acenaphthene. asianjournalofchemistry.co.in. Available at: [Link]

• Enantiomeric separation of five acidic drugs via capillary electrophoresis using streptomycin as chiral selector. PubMed. Available at: [Link]

• On the Separation of Enantiomers by Drift Tube Ion Mobility Spectrometry. ChemRxiv. Available at: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. mdpi.com [mdpi.com]
• 6. Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. sfera.unife.it [sfera.unife.it]

COA Interpretation for 5-(Benzyloxy)-4-methylpentanoic Acid: A Comparative Analytical Guide

Executive Summary

5-(Benzyloxy)-4-methylpentanoic acid (CAS 362690-44-6) is a critical chiral building block used primarily in the synthesis of peptidomimetics and neprilysin inhibitors (e.g., precursors related to leucine analogs).[1] Its structural integrity—specifically the stability of the benzyl ether protecting group and the stereochemistry at the C4 position—is paramount for downstream yield and enantiomeric excess (ee).

This guide objectively compares two analytical approaches for interpreting the Certificate of Analysis (COA) of this product:

• Standard Grade Assessment: Relies on HPLC Area% and Melting Point.

• Pharma-Grade Profiling (Recommended): Integrates Chiral HPLC and Quantitative NMR (qNMR) to determine "True Potency."[1]

Key Insight: Reliance solely on HPLC Area% (UV detection) is a common pitfall for benzyl-protected intermediates.[1] The high extinction coefficient of the benzyl chromophore can mask non-UV active impurities (like aliphatic isomers) or over-represent benzyl-cleaved byproducts (like benzyl alcohol), leading to erroneous potency calculations.[1]

Part 1: Comparative Analysis of Purity Assessment Methods

The following table contrasts the "Standard" industry approach with the "Enhanced" protocol required for high-stakes drug development.

Table 1: Analytical Performance Comparison

Feature	Method A: Standard QC (HPLC-UV)	Method B: Enhanced Profiling (Chiral HPLC + qNMR)	Impact on Drug Development
Purity Metric	Relative Purity (Area%) Assumes all components have equal UV response.[1]	Absolute Purity (w/w%) Measured against an internal standard (e.g., TCNB).	Yield Prediction: Method A often overestimates purity by 2-5%, causing stoichiometry errors in the next coupling step.[1]
Stereochemistry	Specific Rotation (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> ) Low sensitivity; affected by solvent/temp.	Chiral HPLC (ee%) Direct separation of ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> - and - enantiomers.	Efficacy: Only Method B guarantees the >99% ee required to prevent diastereomer formation downstream.
Impurity Detection	Limited Detects UV-active byproducts (e.g., Benzyl alcohol).[1]	Comprehensive Detects enantiomers, residual solvents, and inorganic salts.[1]	Safety: Method B identifies "silent" impurities that poison catalysts (e.g., trace halides).[1]
Cost/Time	Low / <1 Hour	High / 24-48 Hours	Risk Mitigation: High upfront cost prevents batch failure at late-stage synthesis.[1]

Part 2: Critical Quality Attributes (COA) Interpretation

When reviewing a COA for 5-(Benzyloxy)-4-methylpentanoic acid, prioritize these three specific attributes over generic specifications.

The "Benzyl Trap" in HPLC Purity

• The Issue: The benzyl group (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) is a strong chromophore. If the molecule degrades, it releases Benzyl Alcohol .

• COA Red Flag: If the COA shows "Purity >98%" but contains a small peak at RRT ~0.4-0.6 (typical for benzyl alcohol in RP-HPLC), the mass balance may be skewed.[1] Benzyl alcohol has a different response factor than the parent acid.

• Corrective Action: Request Assay by Titration or qNMR to verify the mass content is not inflated by high-absorbing byproducts.[1]

Stereochemical Purity (The C4 Methyl Center)

• The Issue: The biological activity of downstream peptidomimetics often depends on the (S)- or (R)- configuration of the 4-methyl group.[1] A standard COA listing only "Optical Rotation" is insufficient due to the low specific rotation of aliphatic chains.

• Requirement: The COA must list Enantiomeric Excess (ee) determined by Chiral HPLC.[1]

  • Acceptance Criteria: ee > 98.0% (for Pharma use).[1]

Residual Solvents & Moisture[1]

• The Issue: Synthesis often involves toluene or THF. Residual toluene can compete in subsequent coupling reactions or affect crystallization.[1]

• COA Check: Look for "Loss on Drying" (LOD) or GC-Headspace data.[1]

  • Limit: Solvents < 5000 ppm (ICH Q3C Class 3).[1]

Part 3: Visualizing the Decision Logic

The following diagram illustrates the workflow for accepting a batch of 5-(Benzyloxy)-4-methylpentanoic acid based on COA data.

Caption: Decision logic for validating raw material quality. "Method B" ensures stereochemical integrity required for drug intermediates.

Part 4: Experimental Protocols

To validate a supplier's COA, use the following self-validating protocols.

Protocol 1: Chiral HPLC Method (Enantiomeric Purity)

Objective: Separate the (R)- and (S)- enantiomers of 5-(Benzyloxy)-4-methylpentanoic acid.

• Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate), 4.6 × 250 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1 v/v/v).[1]

  • Note: TFA is critical to suppress ionization of the carboxylic acid, sharpening the peaks.

• Flow Rate: 1.0 mL/min.[1][2][3]

• Detection: UV at 210 nm (Carboxyl group) and 254 nm (Benzyl group).[1]

• Temperature: 25°C.

• Validation:

  • Inject a racemic mixture (reference standard) to establish resolution (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    ).

  • Inject the sample (1 mg/mL in mobile phase).[1]

  • Calculate ee%: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    .

Protocol 2: qNMR for Absolute Purity (Assay)

Objective: Determine weight-for-weight purity, independent of UV extinction coefficients.

• Internal Standard (IS): Maleic Acid or 1,3,5-Trimethoxybenzene (high purity, non-hygroscopic).[1]

• Solvent: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  or DMSO- .

• Procedure:

  • Weigh ~10 mg of Sample (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    ) and ~5 mg of IS ( ) precisely (±0.01 mg) into an NMR tube.

  • Dissolve completely.[1]

  • Acquire 1H NMR with

    (relaxation delay) seconds to ensure full relaxation.

• Calculation: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="ng-star-inserted display">

  [4]

  • Where ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    = Integral area, = Number of protons, = Molecular Weight, = Purity of IS.

  • Target Signal: Use the Benzyl

    singlet (~4.5 ppm) or Methyl doublet (~0.9 ppm) for the sample.

References

• Cipac.org. (2020).[1] Multi-active method for the analysis of active substances in formulated products to support quality control. Retrieved from [Link][1]

• National Center for Biotechnology Information. (2021).[1] PubChem Compound Summary for CID 6994031, (4S)-5-(Benzyloxy)-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid.[1][5] Retrieved from [Link]

Sources

• 1. (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic acid | 33099-08-0 [sigmaaldrich.com]
• 2. cipac.org [cipac.org]
• 3. Validated HPLC method for identification and quantification of p-hydroxy benzoic acid and agnuside in Vitex negundo and Vitex trifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CAS 23135-50-4: 5-{[(Benzyloxy)carbonyl]amino}pentanoic ac… [cymitquimica.com]
• 5. (4S)-5-(Benzyloxy)-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid | C20H21NO6 | CID 6994031 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Reference Standards for the Analysis of 5-(Benzyloxy)-4-methylpentanoic acid

To our fellow researchers, scientists, and drug development professionals, this guide provides an in-depth technical perspective on establishing a reliable reference standard for the quantitative analysis of 5-(Benzyloxy)-4-methylpentanoic acid (CAS 362690-44-6). In the landscape of pharmaceutical development and metabolic research, the accuracy of any quantification is fundamentally tethered to the quality of the reference standard used.

For many novel or specialized molecules like 5-(Benzyloxy)-4-methylpentanoic acid, a Certified Reference Material (CRM) from a national metrology institute (e.g., NIST) may not be readily available.[1][2] This guide, therefore, navigates the more common and practical scenario: the selection and rigorous in-house qualification of a high-purity commercial-grade material for use as a primary analytical standard. We will compare the primary analytical methodologies for both characterization and quantification, providing the technical rationale behind our recommended workflows.

Part 1: The Reference Standard: Foundational Principles and Selection

A reference standard is a highly purified and well-characterized substance used as a measurement base. Its primary attributes are identity (we are certain of what it is) and purity (we are certain of how much of it is there). Without a reliable standard, even the most advanced analytical instrumentation will produce meaningless data.

Since a dedicated CRM for 5-(Benzyloxy)-4-methylpentanoic acid is not currently listed in major pharmacopeias or metrology institute catalogs, the onus is on the analytical laboratory to source a high-purity batch and establish its fitness for purpose. Several chemical suppliers offer this compound, but it is crucial to understand that these are typically sold as "reagents" and not "standards".[3][4][5] The certificate of analysis (CoA) provided may offer a purity value from a single method, but for use as a reference standard, this must be independently verified and supplemented.

Table 1: Comparison of Reference Standard Grades & Qualification Requirements

Feature	Certified Reference Material (CRM)	In-House Qualified Reference Standard	High-Purity Commercial Reagent
Purity Assessment	Multiple orthogonal methods (e.g., qNMR, Mass Balance)	Multiple orthogonal methods required (e.g., HPLC-UV, GC-MS, qNMR)	Typically a single method (e.g., HPLC or GC purity)
Traceability	Traceable to SI units (e.g., via gravimetric preparation)[1]	Traceability established by the qualifying laboratory	Not traceable
Uncertainty	Stated expanded uncertainty value	Uncertainty must be calculated and assigned	No uncertainty value provided
Documentation	Comprehensive Certificate of Analysis	Internally generated, comprehensive qualification report	Basic Certificate of Analysis
Intended Use	Primary calibrant, method validation	Working calibrant, quality control	Synthesis, research (non-quantitative)

Our objective is to elevate a "High-Purity Commercial Reagent" to the level of an "In-House Qualified Reference Standard" through a self-validating system of orthogonal analytical techniques.

Part 2: The Workflow for In-House Qualification

The qualification process is a two-pronged approach: unequivocal identity confirmation followed by a robust, multi-faceted purity assessment.

Caption: Workflow for qualifying an in-house reference standard.

Identity Confirmation: Are You Sure It's the Right Molecule?

Before assessing purity, we must confirm the material's chemical structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : This is the cornerstone of structural elucidation.

  • ¹H NMR : Provides information on the number of different types of protons, their chemical environment, and neighboring protons. For 5-(Benzyloxy)-4-methylpentanoic acid, we expect to see characteristic signals for the aromatic protons of the benzyl group, the methylene protons of the benzyl ether, and the aliphatic protons of the methylpentanoic acid backbone.[6][7][8]

  • ¹³C NMR : Shows the number of different types of carbon atoms.

  • 2D NMR (e.g., COSY) : Confirms connectivity between protons, verifying the overall structure.

• Mass Spectrometry (MS) : Provides the molecular weight. High-resolution MS (HRMS) can confirm the elemental composition with high accuracy, adding a significant layer of confidence.

• Fourier-Transform Infrared (FTIR) Spectroscopy : Confirms the presence of key functional groups, such as the carboxylic acid O-H and C=O stretches, and the C-O-C stretch of the ether.

An alignment of the data from these three orthogonal techniques provides unequivocal proof of identity.

Purity Assessment and Assay Assignment

Purity is not a single number but a composite assessment. We recommend a mass balance approach , where we quantify all major impurities and subtract them from 100%.

Purity = 100% - (% Organic Impurities) - (% Water Content) - (% Residual Solvents) - (% Inorganic Impurities)

Table 2: Comparison of Orthogonal Purity Assessment Methods

Method	Principle	Target Analyte(s)	Strengths & Rationale
HPLC-UV	Reversed-phase chromatography with UV detection.[9][10]	5-(Benzyloxy)-4-methylpentanoic acid and its non-volatile, UV-active organic impurities.	Excellent for separating structurally similar impurities. The "100% area" method assumes all impurities have a similar response factor to the main peak, providing a good estimate of organic purity.
GC-MS	Gas chromatography with mass spectrometry detection.[11][12]	Volatile and semi-volatile impurities, and the main compound after derivatization.	Orthogonal to HPLC. Essential for detecting impurities not amenable to HPLC (e.g., residual synthesis solvents) or those lacking a UV chromophore.[13] Derivatization is required to make the carboxylic acid volatile.
Karl Fischer Titration	Electrochemical titration with iodine.	Water content.	The most accurate and specific method for determining water content in a solid material.
qNMR	Quantitative NMR	Absolute purity/assay of the main compound.	A primary ratio method. By integrating the signal of the analyte against a certified internal standard of known purity and weight, a direct, highly accurate assay value can be obtained without needing a reference standard of the analyte itself.

Part 3: Experimental Protocols for Analysis

The following protocols are provided as robust starting points for your method development and validation.

Protocol 1: HPLC-UV Purity Method

This method is designed to separate potential process-related impurities. The acidic mobile phase ensures the carboxylic acid is in its protonated, non-ionized form, leading to better retention and peak shape on a C18 column.[9]

• Instrumentation : HPLC with UV/DAD detector.

• Column : C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A : 0.1% Phosphoric Acid in Water.

• Mobile Phase B : Acetonitrile.

• Gradient :

  • 0-2 min: 20% B

  • 2-15 min: 20% to 80% B

  • 15-18 min: 80% B

  • 18-19 min: 80% to 20% B

  • 19-25 min: 20% B (re-equilibration)

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C.

• Detection Wavelength : 210 nm (for the carboxylic acid chromophore) and 254 nm (for the benzyl group).

• Injection Volume : 10 µL.

• Sample Preparation : Accurately weigh ~10 mg of the standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water.

Caption: Standard workflow for HPLC-UV purity analysis.

Protocol 2: GC-MS Impurity Profiling (with Derivatization)

Carboxylic acids are polar and non-volatile, making them unsuitable for direct GC analysis.[13] Derivatization, typically by converting the acid to a more volatile ester (e.g., a methyl or silyl ester), is a required step. This protocol uses BSTFA for silylation.

• Instrumentation : GC with Mass Spectrometric detector.

• Derivatization :

  • Accurately weigh ~1 mg of the standard into a GC vial.

  • Add 200 µL of Pyridine.

  • Add 100 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

  • Cap the vial and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• Column : DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas : Helium, constant flow at 1.2 mL/min.

• Oven Program :

  • Initial: 80°C, hold for 2 min.

  • Ramp: 15°C/min to 300°C.

  • Hold: 5 min at 300°C.

• Injection : 1 µL, Split ratio 20:1.

• Injector Temperature : 280°C.

• MS Transfer Line Temp : 280°C.

• Ion Source Temp : 230°C.

• MS Scan Range : 40-550 m/z.

• Data Analysis : Identify peaks by matching against the NIST mass spectral library and interpret fragmentation patterns.[11][14][15]

Part 4: Conclusion and Recommendations

For the robust analysis of 5-(Benzyloxy)-4-methylpentanoic acid, establishing a well-characterized in-house reference standard is not merely a preliminary step but the very foundation of data integrity. While the prospect of qualifying a standard may seem daunting, it is a systematic process rooted in established analytical principles.

We recommend a two-tiered approach for routine analysis:

• Full Qualification : Perform the complete suite of identity (NMR, HRMS) and purity (HPLC, GC-MS, KF, qNMR) tests on a single, large batch of high-purity commercial material. This becomes your primary in-house reference standard.

• Periodic Verification : For subsequent new batches of the same material, a streamlined verification process including HPLC purity and identity confirmation by FTIR (compared against the primary standard) is often sufficient.

By adopting this rigorous, evidence-based approach, researchers can ensure their quantitative data for 5-(Benzyloxy)-4-methylpentanoic acid is accurate, reproducible, and defensible—the hallmarks of sound science.

References

• Hage, D. S. (2025). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules.

• Funatsu, T., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PMC. Available at: [Link]

• Prusisz, B. (2020). Ion Chromatography and Related Techniques in Carboxylic Acids Analysis. Taylor & Francis Online. Available at: [Link]

• Unknown Author. (n.d.). Carboxylic acid analysis, synthesis and other. Slideshare. Available at: [Link]

• National Institute of Standards and Technology. (2022). Standard Reference Material® 3286 - Organic Acids Calibration Solution. NIST. Available at: [Link]

• TÜBİTAK UME. (n.d.). UME CRM 1315: Organic Acids in Lyophilized Urine; A New Certified Reference Material for Newborn Screening. BIPM. Available at: [Link]

• Lee, S. (2005). Method of analysis of carboxylic acid by mass spectrometry. Google Patents.

• Wiley-VCH. (2025). (R)-5-Benzyloxy-4-methyl-pentan-2-one. SpectraBase. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Pentanoic acid, 4-methyl- on Newcrom R1 HPLC column. SIELC. Available at: [Link]

• University of Pretoria. (n.d.). CHAPTER 5 NMR SPECTROSCOPY. University of Pretoria Repository. Available at: [Link]

• Patel, R., et al. (2021). GC-MS ANALYSIS OF CHEMICAL COMPONENTS OF TWO DIFFERENT STAGES OF ROOT PART OF MOOLAK (RAPHANUS SATIVUS LINN.). International Journal of Research in Ayurveda and Pharmacy. Available at: [Link]

• PhytoBank. (n.d.). 1H NMR Spectrum (PHY0086543). PhytoBank. Available at: [Link]

• University of Southampton. (n.d.). 5?[(benzyloxy)methyl]?3,3,4,4?tetrafluorotetrahydrofuran?2?ol. University of Southampton NMR Spectroscopy Facility. Available at: [Link]

• Matrix Fine Chemicals. (n.d.). 5-{[(BENZYLOXY)CARBONYL]AMINO}PENTANOIC ACID | CAS 23135-50-4. Matrix Fine Chemicals. Available at: [Link]

• Ali, B., et al. (n.d.). GC-MS profile of bioactive compounds from medicinally important Periploca hydaspidis. (PDF). Available at: [Link]

• Shimadzu. (n.d.). C190-E094A_Tips for practical HPLC analysis. Shimadzu Corporation. Available at: [Link]

• Al-Zandi, A. A., et al. (n.d.). HPLC and GC-MS Analysis of Five Medicinal Plants Used in Folk Medicine to Treat Respiratory Diseases in Jeddah, Saudi. (PDF). Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. HELIX Chromatography. Available at: [Link]

• Salvino, R. A., et al. (2022). 500 MHz 1 H NMR spectrum and expanded signals used for the quantitative study. ResearchGate. Available at: [Link]

• Kumar, P., et al. (2020). characterization of bioactive compounds in the methanolic extract of moss herpetineuron toccoae (sull. & lesq.) cardot using gc-ms analysis. Plant Archives. Available at: [Link]

• Obode, O. C., et al. (2020). Gas chromatography-mass spectrometry analysis and in vitro inhibitory effects of Phoenix dactylifera L. on key enzymes implicated in hypertension. Journal of Pharmacy & Pharmacognosy Research. Available at: [Link]

• Ahmed, A. Y., et al. (2020). Development and Validation of Stability-Indicating Reverse Phase- High Performance Liquid Chromatography Method for Simultaneous. International Journal of Pharmaceutical Quality Assurance. Available at: [Link]

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• 4. (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic acid | 33099-08-0 [sigmaaldrich.com]
• 5. CAS 23135-50-4: 5-{[(Benzyloxy)carbonyl]amino}pentanoic ac… [cymitquimica.com]
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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 5-(Benzyloxy)-4-methylpentanoic acid

A Senior Application Scientist's Protocol for Ensuring Laboratory Safety and Environmental Compliance

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 5-(benzyloxy)-4-methylpentanoic acid (CAS No. 362690-44-6). As a Senior Application Scientist, my objective is to synthesize established safety principles with practical, field-proven methodologies, empowering researchers to manage chemical waste streams with confidence and integrity.

It is critical to note that a specific, verified Safety Data Sheet (SDS) for 5-(benzyloxy)-4-methylpentanoic acid is not consistently available across all suppliers. Therefore, the procedural guidance herein is expertly derived from an analysis of its constituent functional groups—a carboxylic acid and a benzyloxy moiety—and cross-referenced with safety data for structurally analogous compounds.[1][2] Causality: The carboxylic acid group dictates its acidic and potentially corrosive nature, while the larger organic structure suggests it should be treated as an environmental pollutant.

This document is not a substitute for a formal risk assessment and direct consultation with your institution's Environmental Health and Safety (EHS) department. [1] Local regulations are paramount and must always be followed.

Hazard Profile and Physicochemical Properties

Understanding the inherent risks is the foundation of safe chemical handling. Based on analogous compounds, 5-(benzyloxy)-4-methylpentanoic acid should be handled as a substance that can cause skin and eye irritation, with the potential for more severe corrosive effects at high concentrations.[2][3]

Property	Value	Source
CAS Number	362690-44-6	[4]
Molecular Formula	C₁₃H₁₈O₃	[4]
Molecular Weight	222.28 g/mol	[4]
Expected Hazards	Causes skin irritation, serious eye irritation, may cause respiratory irritation.[2] Harmful to aquatic life.	N/A
Known Incompatibilities	Strong oxidizing agents, strong bases (uncontrolled reaction), nitric acid, chromic acid.[5]	N/A

Pre-Disposal Safety: Engineering Controls and PPE

Before any waste handling or disposal procedure begins, establishing a safe working environment is non-negotiable.

• Engineering Controls: All handling of 5-(benzyloxy)-4-methylpentanoic acid, including waste consolidation and neutralization, must be conducted within a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.[1][3] Ensure that an eyewash station and safety shower are readily accessible.[6]

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is mandatory.

  • Eye Protection: Wear chemical safety goggles or a face shield.[7]

  • Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Inspect gloves for integrity before each use.[7]

  • Body Protection: A lab coat is required. For larger quantities or in case of a spill, a chemically resistant apron is recommended.[8]

Spill Management Protocol

In the event of an accidental release, a swift and correct response is critical to mitigate exposure and environmental contamination.

For Small Spills (<50 mL or <50 g):

• Alert & Isolate: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the chemical fume hood is operational to contain any vapors.[9]

• Absorb: Cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or cat litter, working from the outside in to prevent spreading.[9][10]

• Collect: Using non-sparking tools, carefully scoop the contaminated absorbent into a designated, robust, and sealable container (e.g., a polyethylene pail).[10]

• Label & Dispose: Label the container clearly as "Hazardous Waste: 5-(Benzyloxy)-4-methylpentanoic acid Spill Debris" and manage it for disposal via your institution's EHS-approved hazardous waste stream.[1]

• Decontaminate: Clean the spill area thoroughly with soap and water, collecting the cleaning materials as hazardous waste.[9]

For Large Spills (>50 mL or >50 g):

• Evacuate Immediately: Evacuate the laboratory, closing the doors behind you.[11]

• Alert Authorities: Notify your institution's EHS department and emergency services immediately.

• Do Not Attempt Cleanup: Only personnel with specialized training in hazardous spill response should manage large spills.

Step-by-Step Disposal Workflow

The appropriate disposal path for 5-(Benzyloxy)-4-methylpentanoic acid is contingent on its quantity and concentration. The following decision workflow provides a systematic approach to ensure compliance and safety.

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• 11. ccny.cuny.edu [ccny.cuny.edu]

Personal protective equipment for handling 5-(Benzyloxy)-4-methylpentanoic acid

Executive Summary & Risk Context

Do not treat this compound as a generic organic solid. 5-(Benzyloxy)-4-methylpentanoic acid is a functionalized carboxylic acid intermediate. While specific toxicological data (LD50) may be sparse in public registries, a Structure-Activity Relationship (SAR) analysis mandates a Level 2 Biosafety / Chemical Hazard approach .

The Hazard Mechanism:

• The Acidic Head (

  ): The 4-methylpentanoic acid core is structurally analogous to valeric acid derivatives, which are often classified as Skin Corrosive (Category 1C) or Severe Skin Irritants (Category 2) [1].

• The Lipophilic Tail (Benzyloxy): The benzyl ether moiety significantly increases lipophilicity (

  ). This facilitates rapid permeation through the stratum corneum, potentially carrying the acidic proton into deeper tissue layers faster than hydrophilic acids [2].

Operational Verdict: Handle as a Potential Corrosive and Severe Eye Irritant .

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling quantities

.

PPE Category	Standard Requirement	Technical Specification & Rationale
Hand Protection	Double Gloving (Nitrile)	Outer: Nitrile (min 5 mil / 0.12 mm).Inner: Nitrile (standard exam).Rationale:[1][2][3][4][5] Thin nitrile degrades quickly against organic acid/solvent mixtures. The "sacrificial outer layer" protects against the lipophilic benzyl group permeating the glove material [3].
Eye Protection	Chemical Splash Goggles	Standard: ANSI Z87.1 (Impact + Splash).Rationale: Safety glasses with side shields are insufficient . The acidic nature poses a risk of irreversible corneal opacity if dust or solution splashes occur.
Respiratory	Engineering Control (Primary)	Requirement: Handle exclusively inside a certified chemical fume hood.Contingency: If weighing outside a hood (discouraged), use N95/P100 particulate respirator.
Body Defense	Lab Coat + Apron	Material: 100% Cotton or Nomex (if flammables present).Supplement: Chemical-resistant apron (Tyvek® or PVC) required for liquid transfers .

Operational Protocol: Step-by-Step Handling

This protocol utilizes a "Self-Validating" safety approach. You must confirm specific safety checkpoints (✅) before proceeding to the next step.

Phase 1: Pre-Operational Validation

• Fume Hood Check: Verify face velocity is between 80–120 fpm (0.4–0.6 m/s).

  • Why: Low flow risks vapor escape; high flow creates turbulence that disperses powder.

• Glove Inspection: Inflate gloves with air to check for pinholes before donning.

• Neutralization Prep: Prepare a beaker of saturated Sodium Bicarbonate (

  ) solution nearby.

  • ✅ Checkpoint: Is the neutralization solution within arm's reach?

Phase 2: Synthesis & Transfer (The Critical Zone)

• Weighing:

  • Use an anti-static gun if the solid is fluffy/electrostatic.

  • Technique: Weigh into a tared vial inside the hood. If the balance is external, double-contain the solid in a secondary jar before removal from the hood.

• Solvent Addition:

  • When dissolving in chlorinated solvents (DCM, Chloroform), the permeation rate of the benzyl group increases drastically.

  • Action: Change outer gloves immediately if any solvent splash occurs. Do not wait for "wetness" to be felt.

Phase 3: Decontamination & Doffing

• Primary Decon: Wipe all tools (spatulas, flask necks) with a paper towel soaked in dilute

  , then water, then acetone.

• Glove Removal (Beaking Method):

  • Peel the outer glove off, turning it inside out into the waste stream.

  • Inspect inner gloves for discoloration (yellowing indicates permeation).

  • ✅ Checkpoint: If inner gloves are compromised, wash hands with soap/water for 15 minutes immediately.

Emergency Response Pathways

Scenario	Immediate Action	Mechanistic Reasoning
Skin Contact	Flush 15 mins with soap/water.[6][7] Do NOT use organic solvents (ethanol/acetone).	Solvents will dissolve the lipophilic benzyl chain and drive the acid deeper into the dermis. Water relies on mechanical flushing.
Eye Contact	Irrigate 15 mins at eyewash station. Hold eyelids open.	Acidic damage is rapid. Immediate dilution is the only way to prevent permanent corneal scarring.
Spill (Solid)	Cover with wet paper towels to prevent dust. Scoop into waste.	Prevents aerosolization of the irritant powder.
Spill (Liquid)	Cover with or absorbent pads. Wait for bubbling to cease.	Neutralizes the carboxylic acid functionality before cleanup.

Waste Disposal Strategy

Disposal must follow the chemical properties, not just the "general waste" rules.

• Classification: Hazardous Chemical Waste (Acidic / Organic).

• Segregation:

  • DO NOT MIX with Strong Oxidizers (Nitric acid, Peroxides). Risk:[3][5][8][9] Exothermic oxidation of the benzyl ether [4].

  • DO NOT MIX with Strong Bases (in sealed containers). Risk:[3][5][8][9] Acid-base neutralization generates heat and gas (

    if carbonate bases used), leading to container rupture.

• Labeling: Clearly mark as "Organic Acid - 5-(Benzyloxy)-4-methylpentanoic acid."

Visualizing the Safety Logic

The following decision tree illustrates the "Go/No-Go" safety logic required before handling this compound.

Caption: Decision logic for safe handling. Note the critical branch regarding solvent use, which accelerates permeation risks.

References

• Sigma-Aldrich. (2025).[6][8][10] Safety Data Sheet: 4-Methylpentanoic acid. Retrieved from (Classified as Skin Corr. 1C).

• National Center for Biotechnology Information. (2025).[6][7][8][10][11] PubChem Compound Summary for Benzyl ether derivatives. Retrieved from (General lipophilicity data).

• Fisher Scientific. (2025).[6][7][8][10][11] Nitrile Gloves Chemical Resistance Guide. Retrieved from (Permeation data for organic acids).

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from .

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